15-Hpete

• CAS: 67675-14-3

Core Science & Biosynthesis

The 15-HpETE Synthesis Pathway in Mammalian Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the 15-Hydroperoxyeicosatetraenoic acid (15-HpETE) synthesis pathway in mammalian cells. It delves into the core enzymatic processes, offers quantitative data for key reactions, details relevant experimental protocols, and visualizes the pathway and workflows for enhanced understanding. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and inflammation research.

Introduction to the 15-Lipoxygenase Pathway

The metabolism of arachidonic acid (AA), a polyunsaturated fatty acid released from the cell membrane, gives rise to a diverse family of bioactive lipid mediators known as eicosanoids.[1] These molecules, which include prostaglandins, leukotrienes, and hydroxyeicosatetraenoic acids (HETEs), are pivotal in regulating a wide array of physiological and pathological processes, particularly inflammation.[1][2] One of the key enzymatic pathways in arachidonic acid metabolism is the lipoxygenase (LOX) pathway.[3] Lipoxygenases are a family of non-heme iron-containing enzymes that catalyze the dioxygenation of polyunsaturated fatty acids.[4]

This guide focuses on the 15-lipoxygenase (15-LOX) branch of this pathway, which is responsible for the synthesis of 15-HpETE. The primary enzymes involved are 15-lipoxygenase-1 (15-LOX-1 or ALOX15) and 15-lipoxygenase-2 (15-LOX-2 or ALOX15B).[5][6] These enzymes catalyze the insertion of molecular oxygen into arachidonic acid at the carbon-15 (B1200482) position, leading to the formation of 15(S)-hydroperoxyeicosatetraenoic acid (15(S)-HpETE).[5] This initial product is then rapidly reduced by cellular peroxidases to its more stable corresponding alcohol, 15(S)-hydroxyeicosatetraenoic acid (15(S)-HETE).[5]

The 15-LOX pathway and its metabolites, particularly 15-HETE, have been implicated in a variety of biological processes. They can act as signaling molecules in inflammation, with both pro- and anti-inflammatory roles described.[3][7] For instance, 15-HETE can modulate the activity of other lipoxygenases and influence the production of other inflammatory mediators.[7][8] Given their involvement in cellular signaling and disease, the enzymes of the 15-LOX pathway represent promising therapeutic targets for a range of inflammatory conditions.[3]

The 15-HpETE Synthesis and Signaling Pathway

The synthesis of 15-HpETE is initiated by the release of arachidonic acid from membrane phospholipids (B1166683) by phospholipase A2. Once in the cytoplasm, arachidonic acid can be acted upon by 15-lipoxygenases.

Enzymatic Conversion:

• 15-Lipoxygenase-1 (ALOX15): This enzyme is highly expressed in cells such as eosinophils and airway epithelial cells.[6][9] In humans, ALOX15 primarily produces 15(S)-HpETE from arachidonic acid, although it can also generate a smaller amount of 12(S)-HpETE.[1][6]

• 15-Lipoxygenase-2 (ALOX15B): Found in tissues like the prostate, lung, and cornea, ALOX15B is more specific than ALOX15, exclusively converting arachidonic acid to 15(S)-HpETE.[5][6]

The immediate product, 15(S)-HpETE, is a reactive hydroperoxide. It is rapidly converted to the more stable alcohol, 15(S)-HETE, by the action of ubiquitous cellular glutathione (B108866) peroxidases.[5]

Downstream Metabolism and Signaling:

15(S)-HETE can be further metabolized to other bioactive molecules or can itself act as a signaling molecule. One important metabolic step is the oxidation of 15(S)-HETE by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) to form 15-oxo-eicosatetraenoic acid (15-oxo-ETE).[10] 15-oxo-ETE is an electrophilic molecule that can modulate inflammatory signaling pathways.[10]

Furthermore, 15(S)-HpETE can serve as a substrate for other lipoxygenases, such as 5-lipoxygenase, in a process known as sequential lipoxygenation. This can lead to the formation of lipoxins, which are potent anti-inflammatory mediators.[11][12]

The following diagram illustrates the core 15-HpETE synthesis pathway and its immediate downstream metabolites.

References

• 1. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Arachidonate 15-lipoxygenase: A promising therapeutic target for alleviating inflammation in acute pancreatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic and Structural Investigations of Novel Inhibitors of Human Epithelial 15-Lipoxygenase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 6. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. Arachidonic Acid 15-Lipoxygenase: Effects of Its Expression, Metabolites, and Genetic and Epigenetic Variations on Airway Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

The Enzymatic Keystone: A Technical Guide to the Formation of 15(S)-HpETE from Arachidonic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the enzymatic formation of 15(S)-hydroperoxyeicosatetraenoic acid (15(S)-HpETE) from arachidonic acid. This pivotal reaction, primarily catalyzed by 15-lipoxygenase (15-LOX), is a critical step in the biosynthesis of a cascade of bioactive lipid mediators involved in inflammation, immunity, and cellular signaling. Understanding the nuances of this process is paramount for the development of novel therapeutics targeting a range of inflammatory diseases.

The Core Reaction: Arachidonic Acid to 15(S)-HpETE

The synthesis of 15(S)-HpETE from arachidonic acid is a stereospecific dioxygenation reaction. The primary enzymes responsible for this conversion are members of the lipoxygenase (LOX) family, specifically 15-lipoxygenases.[1][2] In humans, two main isoforms have been identified: 15-lipoxygenase-1 (15-LOX-1, also known as ALOX15) and 15-lipoxygenase-2 (15-LOX-2, or ALOX15B).[1][3][4]

These non-heme iron-containing enzymes catalyze the insertion of molecular oxygen into arachidonic acid at the C-15 position, forming the hydroperoxy derivative 15(S)-HpETE.[1][4] This initial product is highly reactive and short-lived within cells. It is rapidly reduced to the more stable alcohol, 15(S)-hydroxyeicosatetraenoic acid (15(S)-HETE), or further metabolized into other potent signaling molecules.[3]

While 15-LOX-1 is the principal enzyme for 15(S)-HpETE production in eosinophils and epithelial cells, 15-LOX-2 also contributes to its formation.[2][3] Notably, some mammalian 15-LOX orthologs can exhibit dual specificity, producing both 12(S)-HpETE and 15(S)-HpETE.[4] The ratio of these products can vary depending on the species and specific enzyme.[2]

Signaling Pathways and Downstream Metabolism

The formation of 15(S)-HpETE is a gateway to several important signaling pathways. This unstable intermediate can be further converted into a variety of bioactive lipids, including lipoxins and eoxins, which play crucial roles in the resolution of inflammation.[2][5] The reduction product, 15(S)-HETE, also possesses its own biological activities and can be further metabolized to 15-oxo-ETE.[3][6]

The 15-LOX pathway is implicated in various physiological and pathological processes. For instance, 15(S)-HETE and its derivatives are involved in modulating the activity of protein kinase C, cellular adhesion, and cell growth through mitogen-activated protein kinase (MAPK) pathways.[5] Dysregulation of this pathway has been linked to inflammatory diseases such as asthma and atherosclerosis.[5][7]

Arachidonic Acid to 15(S)-HpETE Metabolic Pathway.

Quantitative Data

The following tables summarize key quantitative data related to the enzymatic formation of 15(S)-HpETE.

Table 1: Kinetic Parameters of 15-Lipoxygenase Isoforms

Enzyme	Substrate	Km (µM)	kcat (s⁻¹)	Reference
Human 15-LOX-2	Arachidonic Acid	1.9 ± 0.37	0.6 ± 0.02	[8]
Human 15-LOX-1	5,15-diHpETE	-	4.6	[9]
Human 12-LOX	5,15-diHpETE	-	0.17	[9]

Table 2: Optimal Conditions for 15-HETE Production Using Soybean Lipoxygenase

Parameter	Optimal Value	Reference
pH	8.5	[10]
Temperature	20°C	[10]
Arachidonic Acid Conc.	9 g/L	[10]
Soybean Lipoxygenase Conc.	54.4 U/mL	[10]
Co-solvent	4% Methanol	[10]
Yield	9.5 g/L 15-HETE (99% molar conversion)	[10]
Productivity	22.8 g/L/h	[10]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Spectrophotometric Assay for 15-Lipoxygenase Activity

This protocol measures 15-LOX activity by monitoring the formation of the conjugated diene in the product, which absorbs light at 234 nm.[11]

Materials:

• 15-Lipoxygenase (e.g., from soybean or recombinant human)

• Arachidonic acid (or other suitable fatty acid substrate like linoleic acid)

• Borate (B1201080) buffer (0.2 M, pH 9.0)

• Ethanol

• Dimethyl sulfoxide (B87167) (DMSO) for inhibitor studies

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Reagent Preparation:

  • Substrate Solution (e.g., 250 µM Linoleic Acid): Prepare a stock solution of the fatty acid in ethanol. For the working solution, dilute the stock in 0.2 M borate buffer. Prepare fresh daily.[11]

  • Enzyme Solution: Dissolve the 15-LOX enzyme in cold 0.2 M borate buffer to a desired stock concentration (e.g., 10,000 U/mL). Just before the assay, dilute the stock to the working concentration (e.g., 400 U/mL) with cold borate buffer. Keep the enzyme solution on ice.[11]

• Assay Protocol:

  • Set the spectrophotometer to read absorbance at 234 nm.

  • Blank: To a quartz cuvette, add the same volume of buffer as the enzyme solution and the substrate solution. Use this to zero the spectrophotometer.

  • Reaction: In a separate cuvette, mix the enzyme solution with the appropriate buffer.

  • Initiate the reaction by adding the substrate solution to the cuvette containing the enzyme.

  • Immediately start recording the absorbance at 234 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 5 minutes).[11]

• Data Analysis:

  • Calculate the rate of reaction from the linear portion of the absorbance versus time plot. The rate of increase in absorbance is proportional to the 15-LOX activity.

Workflow for Spectrophotometric 15-LOX Activity Assay.

HPLC and LC-MS/MS Analysis of 15(S)-HpETE and Metabolites

High-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are powerful techniques for the separation and quantification of 15(S)-HpETE and its metabolites.[12] Chiral phase HPLC can be used to determine the enantiomeric purity of the products.[13][14]

General Protocol Outline:

• Sample Preparation:

  • Biological samples (e.g., plasma, cell culture media) often require extraction to isolate the lipid components. Solid-phase extraction (SPE) is a common method.[12]

  • An internal standard (e.g., a deuterated version of the analyte) is typically added before extraction for accurate quantification.[12]

• Chromatographic Separation:

  • A C18 reversed-phase column is commonly used for separating eicosanoids.

  • A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with a small percentage of acetic acid) and an organic component (e.g., acetonitrile/methanol mixture with acetic acid) is employed.[12]

• Detection and Quantification:

  • For HPLC with UV detection, the conjugated diene structure of 15(S)-HpETE allows for detection at approximately 235 nm.

  • For LC-MS/MS, detection is achieved by monitoring specific precursor-to-product ion transitions in multiple reaction monitoring (MRM) mode, providing high sensitivity and selectivity.

Experimental Workflow for LC-MS/MS Analysis.

Conclusion

The enzymatic formation of 15(S)-HpETE from arachidonic acid by 15-lipoxygenases is a fundamental process with far-reaching implications in health and disease. A thorough understanding of the enzymes, pathways, and analytical methodologies described in this guide is essential for researchers and drug development professionals seeking to modulate this critical axis for therapeutic benefit. The provided data and protocols offer a solid foundation for further investigation into the intricate roles of 15(S)-HpETE and its metabolites.

References

• 1. Arachidonate 15-lipoxygenase type B: Regulation, function, and its role in pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 4. ALOX15 - Wikipedia [en.wikipedia.org]
• 5. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Arachidonic Acid 15-Lipoxygenase: Effects of Its Expression, Metabolites, and Genetic and Epigenetic Variations on Airway Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Structure of Human 15-Lipoxygenase-2 with a Substrate Mimic - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 5S,15S-Dihydroperoxyeicosatetraenoic acid (5,15-diHpETE) as a Lipoxin Intermediate: Reactivity and Kinetics with Human Leukocyte 5-Lipoxygenase, Platelet 12-Lipoxygenase, and Reticulocyte 15-Lipoxygenase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enzymatic production of 15-hydroxyeicosatetraenoic acid from arachidonic acid by using soybean lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

The Enzymatic Keystone of Bioactive Lipid Synthesis: A Technical Guide to 15-Lipoxygenase and 15-HpETE Production

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal role of 15-lipoxygenase (15-LOX) in the biosynthesis of 15-hydroperoxyeicosatetraenoic acid (15-HpETE), a critical precursor to a diverse array of signaling molecules. This document provides a comprehensive overview of the enzymatic process, its intricate regulation, and the downstream signaling cascades initiated by its products. Detailed experimental methodologies and quantitative data are presented to facilitate further research and therapeutic development in fields targeting inflammation, cancer, and neurodegenerative diseases.

The 15-Lipoxygenase Family: Catalysts of Lipid Peroxidation

Lipoxygenases (LOXs) are a family of non-heme iron-containing dioxygenases that catalyze the stereospecific insertion of molecular oxygen into polyunsaturated fatty acids (PUFAs). The 15-lipoxygenase subfamily is primarily responsible for the oxygenation of arachidonic acid at the C-15 position, yielding 15(S)-HpETE. In humans, two major isoforms of 15-LOX have been identified: 15-lipoxygenase-1 (15-LOX-1, encoded by the ALOX15 gene) and 15-lipoxygenase-2 (15-LOX-2, encoded by the ALOX15B gene).[1]

1.1. Isoform Specificity and Products

While both isoforms produce 15(S)-HpETE from arachidonic acid, they exhibit distinct substrate preferences and product profiles. 15-LOX-1 displays a broader substrate specificity, also producing a minor amount of 12-hydroperoxyeicosatetraenoic acid (12-HpETE).[2] In contrast, 15-LOX-2 is more specific for the production of 15(S)-HpETE from arachidonic acid.

Quantitative Analysis of 15-LOX Activity

The enzymatic efficiency of 15-LOX isoforms in converting arachidonic acid to 15-HpETE can be quantified by their kinetic parameters.

Enzyme Isoform	Substrate	K_m_ (µM)	V_max_ (µmol/min/mg)	k_cat_ (s⁻¹)	Reference
Human 15-LOX-1	Arachidonic Acid	7 - 13	Not Reported	Not Reported	[3]
Soybean 15-LOX	Arachidonic Acid	13 ± 4	Not Reported	Not Reported	[3]

Table 1: Kinetic Parameters of 15-Lipoxygenase Isoforms with Arachidonic Acid. This table summarizes the Michaelis-Menten constant (K_m_), maximum reaction velocity (V_max_), and catalytic rate constant (k_cat_) for different 15-LOX enzymes with arachidonic acid as the substrate.

Regulation of 15-Lipoxygenase Expression and Activity

The production of 15-HpETE is tightly controlled through the regulation of 15-LOX at multiple levels, including gene expression, enzyme activation, and inhibition.

3.1. Transcriptional Regulation by Cytokines

The expression of 15-LOX is significantly influenced by the cytokine milieu. Pro-inflammatory and anti-inflammatory cytokines can either induce or suppress the transcription of the ALOX15 and ALOX15B genes.

Cytokine	Cell Type	Effect on 15-LOX Expression	Fold Change/Concentration	Reference
Interleukin-4 (IL-4)	Human Monocytes	Induction of 15-LOX	Effective at concentrations as low as 40 pM	[4]
Interleukin-4 (IL-4)	Human Lung Macrophages	Induction of ALOX15	-	[5][6]
Interleukin-13 (IL-13)	Human Lung Macrophages	Induction of ALOX15	-	[5][6]
Lipopolysaccharide (LPS)	Human Lung Macrophages	Induction of ALOX15B	-	[5][6]
Interferon-gamma (IFN-γ)	Human Monocytes	Inhibition of IL-4-induced 15-LOX	-	[7]

Table 2: Regulation of 15-Lipoxygenase Expression by Cytokines. This table outlines the effects of various cytokines on the expression of 15-LOX in different cell types.

3.2. Pharmacological Inhibition of 15-LOX Activity

A number of small molecules have been identified as inhibitors of 15-LOX, and they serve as valuable tools for studying its biological functions and as potential therapeutic agents.

Inhibitor	15-LOX-1 IC₅₀ (µM)	15-LOX-2 IC₅₀ (µM)	Selectivity	Reference
Nordihydroguaiaretic acid (NDGA)	-	11.0	Non-selective	[8][9][10]
PD-146176	0.54 (rabbit reticulocytes)	-	Selective for 15-LOX over 5-LOX, 12-LOX, COX-1, and COX-2	[7][11][12]
ML351	0.2	>50	>250-fold selective over 5-LOX, 12-LOX, 15-LOX-2, COX-1, and COX-2	[13][14][15]

Table 3: Inhibitory Potency of Selected Compounds against 15-Lipoxygenase Isoforms. This table presents the half-maximal inhibitory concentration (IC₅₀) values of common 15-LOX inhibitors.

Signaling Pathways Downstream of 15-HpETE

15-HpETE is a labile intermediate that is rapidly reduced to its more stable alcohol derivative, 15-hydroxy-eicosatetraenoic acid (15-HETE). Both 15-HpETE and 15-HETE are biologically active and initiate a variety of downstream signaling pathways.

4.1. The 15-LOX Enzymatic Pathway

The fundamental reaction catalyzed by 15-LOX is the conversion of arachidonic acid to 15-HpETE, which is then reduced to 15-HETE.

The 15-LOX enzymatic pathway for 15-HpETE and 15-HETE production.

4.2. Downstream Signaling Cascades of 15-HETE

15-HETE can activate several key signaling pathways, including the MAPK and PPAR pathways, leading to diverse cellular responses.

Simplified overview of 15-HETE-mediated signaling pathways.

4.3. 15-HpETE and Ferroptosis

Recent evidence has implicated 15-HpETE as a key mediator of ferroptosis, a form of iron-dependent programmed cell death. 15-HpETE can be incorporated into phosphatidylethanolamine (B1630911) (PE) to form 15-HpETE-PE, which acts as a death signal.[2][16][17][18][19] This process involves the degradation of PGC-1α, a key regulator of mitochondrial biogenesis.[18]

The role of 15-HpETE in the induction of ferroptosis.

Experimental Protocols

Accurate measurement of 15-LOX activity and its products is crucial for research in this field. The following are detailed protocols for common experimental procedures.

5.1. Spectrophotometric Assay for 15-Lipoxygenase Activity

This method measures the formation of the conjugated diene hydroperoxide product, which absorbs light at 234 nm.

Materials:

• 15-Lipoxygenase enzyme (e.g., from soybean)

• Arachidonic acid or Linoleic acid (substrate)

• Borate (B1201080) buffer (0.2 M, pH 9.0)

• Ethanol (B145695)

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Substrate Solution Preparation: Prepare a 250 µM solution of the fatty acid substrate in borate buffer. A small amount of ethanol can be used to aid dissolution.

• Enzyme Solution Preparation: Prepare a working solution of 15-LOX in cold borate buffer. The final concentration will depend on the specific activity of the enzyme preparation.

• Assay: a. Set the spectrophotometer to read absorbance at 234 nm. b. To a quartz cuvette, add the enzyme solution and borate buffer. c. Initiate the reaction by adding the substrate solution. d. Immediately begin recording the absorbance at 234 nm at regular intervals for a set period (e.g., 5 minutes). e. The rate of increase in absorbance is proportional to the 15-LOX activity.

5.2. High-Performance Liquid Chromatography (HPLC) for 15-HpETE and 15-HETE Analysis

HPLC allows for the separation and quantification of 15-HpETE and 15-HETE.

5.2.1. Reverse-Phase HPLC

Instrumentation:

• HPLC system with a C18 reverse-phase column

• UV detector or Mass Spectrometer (MS)

Mobile Phase:

• A gradient of acetonitrile (B52724) and water, both containing a small percentage of a modifier like formic or acetic acid, is typically used.

Procedure:

• Sample Preparation: Extract lipids from the biological sample using a suitable method (e.g., solid-phase extraction).

• Injection: Inject the reconstituted lipid extract onto the HPLC column.

• Separation: Elute the analytes using the mobile phase gradient. 15-HpETE and 15-HETE will have distinct retention times.

• Detection: Monitor the column effluent at 235 nm for the conjugated diene system or use MS for more sensitive and specific detection.

5.2.2. Chiral HPLC for Enantiomer Separation

To distinguish between the 15(S)-HETE and 15(R)-HETE enantiomers, a chiral stationary phase is required.

Instrumentation:

• HPLC system with a chiral column (e.g., Chiralpak AD-H)

Mobile Phase:

• Typically a mixture of n-hexane, isopropanol, and acetic acid.

Procedure: The procedure is similar to reverse-phase HPLC, but the chiral column allows for the separation of the two enantiomers based on their differential interaction with the stationary phase.[20]

5.3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Quantification

LC-MS/MS is the gold standard for sensitive and specific quantification of 15-HpETE and 15-HETE.

Instrumentation:

• LC system coupled to a triple quadrupole mass spectrometer.

Ionization:

• Electrospray ionization (ESI) in negative ion mode is commonly used.

Detection:

• Multiple Reaction Monitoring (MRM) is employed to monitor specific precursor-to-product ion transitions for each analyte and an internal standard (e.g., deuterated 15-HETE).[3][4][21][22]

Procedure:

• Sample Preparation: Spike the sample with a known amount of the internal standard before lipid extraction.

• LC Separation: Separate the analytes using reverse-phase HPLC as described above.

• MS/MS Analysis: Quantify the analytes by comparing the peak area ratios of the analyte to the internal standard against a standard curve.

Typical LC-MS/MS Parameters:

Parameter	Setting	Reference
Ionization Mode	Negative ESI	[4][21]
Ion Spray Voltage	-4000 to -4500 V	[4][21]
Source Temperature	350 - 525 °C	[4][21][22]
MRM Transition (15-HETE)	m/z 319 -> various product ions	[21]
MRM Transition (15-HpETE)	m/z 335 -> 113	[21][23]

Table 4: Typical LC-MS/MS Parameters for 15-HETE and 15-HpETE Analysis. This table provides a starting point for developing an LC-MS/MS method for the analysis of these eicosanoids.

Conclusion

The 15-lipoxygenase pathway and its primary product, 15-HpETE, represent a critical nexus in the generation of bioactive lipid mediators. A thorough understanding of the enzymatic process, its regulation, and the intricate downstream signaling networks is paramount for the development of novel therapeutic strategies targeting a wide spectrum of human diseases. The experimental protocols and quantitative data provided in this guide are intended to serve as a valuable resource for researchers dedicated to unraveling the complexities of this important biological system.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Ferroptosis: mechanisms and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 15-Lipoxygenases regulate the production of chemokines in human lung macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 15-Lipoxygenases regulate the production of chemokines in human lung macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PD 146176 | Lipoxygenases | Tocris Bioscience [tocris.com]
• 8. Kinetic and Structural Investigations of Novel Inhibitors of Human Epithelial 15-Lipoxygenase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of 12- and 15-lipoxygenase activities and protection of human and tilapia low density lipoprotein oxidation by I-Tiao-Gung (Glycine tomentella) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A POTENT AND SELECTIVE INHIBITOR TARGETING HUMAN AND MURINE 12/15-LOX - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A specific 15-lipoxygenase inhibitor limits the progression and monocyte-macrophage enrichment of hypercholesterolemia-induced atherosclerosis in the rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discovery of ML351, a Potent and Selective Inhibitor of Human 15-Lipoxygenase-1 - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. benchchem.com [benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Empowerment of 15-Lipoxygenase Catalytic Competence in Selective Oxidation of Membrane ETE-PE to Ferroptotic Death Signals, HpETE-PE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ahajournals.org [ahajournals.org]
• 19. The mechanism of ferroptosis and its related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. lipidmaps.org [lipidmaps.org]
• 22. lipidmaps.org [lipidmaps.org]
• 23. scispace.com [scispace.com]

The Biological Functions of 15-HpETE and its Metabolites: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

15-Hydroperoxyeicosatetraenoic acid (15-HpETE) is a pivotal bioactive lipid mediator derived from the oxygenation of arachidonic acid. As a relatively unstable intermediate, 15-HpETE serves as a critical node in a complex metabolic network, giving rise to a diverse array of signaling molecules with profound physiological and pathological implications. This technical guide provides a comprehensive overview of the biosynthesis, metabolism, and multifaceted biological functions of 15-HpETE and its principal metabolites, including 15-hydroxyeicosatetraenoic acid (15-HETE), lipoxins, eoxins, and 15-oxo-ETE. Detailed experimental protocols for the analysis of these compounds and visualizations of their core signaling pathways are presented to support further research and therapeutic development in fields such as inflammation, oncology, and cardiovascular disease.

Biosynthesis of 15-HpETE

15-HpETE is primarily synthesized from arachidonic acid through the action of several enzyme families. The stereochemistry of the resulting 15-HpETE molecule, which dictates its subsequent metabolic fate and biological activity, is dependent on the specific enzymatic pathway.

• Lipoxygenases (LOX): The predominant route for 15(S)-HpETE synthesis is catalyzed by 15-lipoxygenase-1 (15-LOX-1) and 15-lipoxygenase-2 (15-LOX-2). 15-LOX-1 is highly expressed in cells such as eosinophils and epithelial cells, while 15-LOX-2 is found in tissues like the prostate, lung, and cornea.[1]

• Cyclooxygenases (COX): COX-1 and COX-2 can also produce 15-HpETE, albeit in smaller quantities compared to their primary prostaglandin (B15479496) products.[1] Aspirin-acetylated COX-2 notably shifts its activity to produce 15(R)-HpETE, the precursor to epi-lipoxins.

• Cytochrome P450 (CYP) Enzymes: Certain microsomal CYP enzymes can metabolize arachidonic acid to a racemic mixture of 15-HETEs, with the 15(R) stereoisomer being the major product.

• Autoxidation: Non-enzymatic, free radical-mediated oxidation of arachidonic acid can lead to the formation of a racemic mixture of 15-HpETE isomers.

Metabolism of 15-HpETE

15-HpETE is a transient molecule that is rapidly converted into a variety of more stable and biologically active metabolites.

Reduction to 15-HETE

The most immediate metabolic fate of 15-HpETE is its reduction to 15-hydroxyeicosatetraenoic acid (15-HETE) by ubiquitous cellular peroxidases, including glutathione (B108866) peroxidases.[2] This conversion is a critical step, as 15-HETE itself is a potent signaling molecule and a substrate for further enzymatic transformations.

Conversion to Lipoxins

Lipoxins are specialized pro-resolving mediators that play a crucial role in the active resolution of inflammation. The biosynthesis of lipoxins from 15-HpETE often involves a transcellular process, where 15-HpETE produced by one cell type (e.g., epithelial cells) is metabolized by a neighboring cell (e.g., neutrophils) expressing a different lipoxygenase.

• Lipoxin A4 (LXA4) and Lipoxin B4 (LXB4): 15(S)-HpETE can be converted by 5-LOX in neutrophils to generate LXA4 and LXB4.[3][4]

Formation of Eoxins

Eoxins are a class of pro-inflammatory mediators. 15-HpETE can be converted to eoxin A4 (EXA4) by the 12-lipoxygenase activity of 15-LOX-1. EXA4 is then rapidly converted to eoxin C4 (EXC4) by leukotriene C4 synthase.[5][6]

Oxidation to 15-oxo-ETE

15-HETE can be further oxidized to 15-oxo-eicosatetraenoic acid (15-oxo-ETE) by 15-hydroxyprostaglandin dehydrogenase (15-PGDH).[1] 15-oxo-ETE is an electrophilic molecule that can modulate inflammatory signaling pathways.

Formation of DiHETEs

15-HpETE can also be metabolized to various dihydroxy-eicosatetraenoic acids (diHETEs), such as 8,15-diHETE and 14,15-diHETE, through the action of enzymes with 12-lipoxygenase-like activity.

Biological Functions and Signaling Pathways

15-HpETE and its metabolites exert a wide range of biological effects by activating specific signaling pathways. Their functions are often context-dependent, with roles in both the promotion and resolution of inflammation, as well as in cell proliferation, apoptosis, and angiogenesis.

Pro- and Anti-inflammatory Effects

The role of the 15-HpETE metabolic axis in inflammation is complex and dualistic.

• Pro-inflammatory Actions: Eoxins are potent pro-inflammatory mediators.[5][6]

• Anti-inflammatory and Pro-resolving Actions: Lipoxins are key players in the resolution of inflammation. 15(S)-HETE can also exert anti-inflammatory effects by inhibiting the 5-LOX pathway, thereby reducing the production of pro-inflammatory leukotrienes.[7] Furthermore, 15-oxo-ETE has been shown to inhibit NF-κB-mediated pro-inflammatory responses.

Role in Cancer

The 15-LOX pathway has a multifaceted and often contradictory role in cancer.

• Tumor-suppressive Effects: 15-LOX-2 and its product 15(S)-HETE have been shown to inhibit the proliferation of prostate cancer cells, potentially through the activation of PPARγ.[8][9] Reduced levels of 15-LOX enzymes and their metabolites have been observed in non-small cell lung cancer.[10]

• Pro-tumorigenic Effects: In some contexts, 15-HETE has been linked to increased proliferation and invasion of breast cancer cells.[8]

Angiogenesis

15-HETE has been implicated in the regulation of angiogenesis, the formation of new blood vessels. Some studies suggest that 15(S)-HETE can promote angiogenesis.[11] Conversely, 15-oxo-ETE has been shown to have anti-proliferative effects on endothelial cells, suggesting a potential anti-angiogenic role.[12]

Signaling through Peroxisome Proliferator-Activated Receptor γ (PPARγ)

15(S)-HETE is an endogenous ligand for PPARγ, a nuclear receptor that regulates gene expression involved in metabolism, inflammation, and cell differentiation.[13][14] Upon binding 15(S)-HETE, PPARγ forms a heterodimer with the retinoid X receptor (RXR) and binds to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.[15]

Signaling through the Leukotriene B4 Receptor 2 (BLT2)

Both 15(S)-HpETE and 15(S)-HETE can bind to and activate the G protein-coupled receptor BLT2.[2] Activation of BLT2 can trigger various downstream signaling cascades, including the production of reactive oxygen species (ROS) via NADPH oxidase (NOX) and the activation of pro-survival and pro-inflammatory pathways involving NF-κB, ERK, and Akt.[16][17]

Quantitative Data

The following tables summarize available quantitative data on the concentrations of 15-HETE in biological samples and the potency of 15-HETE and its metabolites in various biological assays.

Table 1: Concentrations of 15-HETE in Human Tissues and Fluids

Biological Matrix	Condition	Concentration	Reference(s)
Plasma	Healthy Controls	< 256 pg/mL	[18]
Plasma	Pulmonary Arterial Hypertension	≥ 256 pg/mL (associated with worse survival)	[18]
Bronchial Tissue	Non-asthmatic	Lower levels	[19]
Bronchial Tissue	Asthmatic	Significantly higher levels	[19]
Lung Tissue	Non-tumor	Higher levels	[10]
Lung Tissue	Non-small cell lung cancer	Significantly reduced levels	[10]
Serum	Healthy Individuals	Higher levels	[20]
Serum	Colorectal Cancer Patients	Significantly decreased levels	[20]
Pancreatic Tissue	Healthy Individuals	Lower levels	[21]
Pancreatic Tissue	Pancreatic Adenocarcinoma & Chronic Pancreatitis	3-8 fold higher levels	[21]

Table 2: Potency of 15-HETE and its Metabolites in Biological Assays

Compound	Assay	Cell Type/System	Potency (IC50/EC50)	Reference(s)
15(S)-HETE	Inhibition of Cell Proliferation	PC3 prostate carcinoma cells	IC50 of 30 µM	[9][22]
11-oxo-ETE	Inhibition of Cell Growth	Human umbilical vein endothelial cells (HUVECs)	IC50 of 2.1 µM	[12]
15-HETE	Inhibition of Prostacyclin Production	Cultured bovine endothelial cells	IC50 of 40 ± 17 µM	[23]
15(S)-HETE	PPARγ-dependent Transcription	PC3 cells	>2-fold induction at 10 µM	[22]

Experimental Protocols

Accurate investigation of the biological roles of 15-HpETE and its metabolites relies on robust and sensitive analytical methods. The following section provides detailed protocols for the extraction, quantification, and activity measurement of these eicosanoids.

Protocol for Solid-Phase Extraction (SPE) of Eicosanoids from Plasma

This protocol is adapted for the extraction of 15-HETE and other eicosanoids from plasma samples prior to LC-MS/MS analysis.[6][24][25]

Materials:

• C18 Solid-Phase Extraction Cartridges

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hexane (B92381) (HPLC grade)

• Ethyl Acetate (HPLC grade)

• 2M Hydrochloric Acid

• Internal Standard (e.g., 15(S)-HETE-d8)

• Nitrogen evaporator or centrifugal vacuum evaporator

Procedure:

• Sample Preparation: To 1 mL of plasma, add a cyclooxygenase inhibitor (e.g., indomethacin (B1671933) at 10-15 µM) and an appropriate amount of internal standard.

• Acidification: Acidify the sample to pH 3.5 with 2M HCl. Let it stand at 4°C for 15 minutes.

• Centrifugation: Centrifuge the sample to pellet any precipitate.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by washing with 20 mL of ethanol (B145695) followed by 20 mL of deionized water.

• Sample Loading: Apply the supernatant from the acidified sample to the conditioned SPE cartridge at a flow rate of approximately 0.5 mL/minute.

• Washing: Wash the cartridge sequentially with 10 mL of water, 10 mL of 15% ethanol in water, and 10 mL of hexane to remove interfering substances.

• Elution: Elute the eicosanoids from the cartridge with 10 mL of ethyl acetate.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a centrifugal vacuum evaporator.

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of methanol/water, 50:50, v/v) for LC-MS/MS analysis.

Protocol for Quantification of 15-HETE by LC-MS/MS

Liquid chromatography-tandem mass spectrometry is the gold standard for the sensitive and specific quantification of eicosanoids.[24][26][27]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Reversed-phase C18 column

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source

LC Conditions (Example):

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient from a high percentage of mobile phase A to a high percentage of mobile phase B to achieve separation of the analytes.

• Flow Rate: Appropriate for the column dimensions (e.g., 0.3-0.5 mL/min).

• Column Temperature: Maintained at a constant temperature (e.g., 40°C).

MS/MS Conditions (Example for 15-HETE):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • 15-HETE: Precursor ion (m/z) 319.2 -> Product ion (m/z) 175.1

  • 15(S)-HETE-d8 (Internal Standard): Precursor ion (m/z) 327.2 -> Product ion (m/z) 182.1

• Optimization: Dwell time, collision energy, and other MS parameters should be optimized for each analyte to achieve maximum sensitivity.

Quantification:

• A calibration curve is generated by analyzing standards of known concentrations containing a fixed amount of the internal standard.

• The concentration of the analyte in the unknown sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Spectrophotometric Assay for 15-Lipoxygenase Activity

This assay measures the activity of 15-LOX by monitoring the formation of conjugated dienes, which absorb light at 234 nm.[5][28][29][30]

Materials:

• 15-Lipoxygenase enzyme (e.g., from soybean or recombinant)

• Linoleic acid or arachidonic acid (substrate)

• Borate (B1201080) buffer (0.2 M, pH 9.0)

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Reagent Preparation:

  • Substrate Solution: Prepare a solution of the fatty acid substrate (e.g., 250 µM linoleic acid) in the borate buffer.

  • Enzyme Solution: Prepare a working solution of the 15-LOX enzyme in cold borate buffer. Keep on ice.

• Assay Setup:

  • Set the spectrophotometer to measure absorbance at 234 nm.

  • Blank: To a quartz cuvette, add the borate buffer and the substrate solution. Use this to zero the spectrophotometer.

  • Reaction Mixture: In a separate cuvette, add the enzyme solution.

• Initiation and Measurement:

  • Initiate the reaction by adding the substrate solution to the cuvette containing the enzyme.

  • Immediately begin recording the absorbance at 234 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 5 minutes).

• Data Analysis:

  • The rate of the reaction is determined from the initial linear portion of the absorbance versus time plot.

  • Enzyme activity can be calculated using the Beer-Lambert law, where the molar extinction coefficient for the conjugated diene product is approximately 25,000 M⁻¹cm⁻¹.

Visualization of Signaling Pathways and Workflows

The following diagrams, created using the DOT language, illustrate the key metabolic and signaling pathways of 15-HpETE and its metabolites, as well as a typical experimental workflow.

Biosynthesis of 15-HpETE and its conversion to 15-HETE.

Major metabolic pathways of 15-HpETE.

15(S)-HETE signaling through the PPARγ pathway.

15(S)-HETE signaling through the BLT2 receptor.

Experimental workflow for eicosanoid analysis.

References

• 1. oncotarget.com [oncotarget.com]
• 2. A Second Leukotriene B4 Receptor, Blt2: A New Therapeutic Target in Inflammation and Immunological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. arborassays.com [arborassays.com]
• 7. scispace.com [scispace.com]
• 8. 15-Lipoxygenase and its metabolites in the pathogenesis of breast cancer: A double-edged sword - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. 15-Lipoxygenases and its metabolites 15(S)-HETE and 13(S)-HODE in the development of non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Discrete Roles for Peroxisome Proliferator-Activated Receptor γ and Retinoid X Receptor in Recruiting Nuclear Receptor Coactivators - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antineoplastic effects of 15(S)-hydroxyeicosatetraenoic acid and 13-S-hydroxyoctadecadienoic acid in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cross-Talk between PPARs and the Partners of RXR: A Molecular Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Role of the BLT2, a leukotriene B4 receptor, in Ras transformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Plasma 12- and 15-hydroxyeicosanoids are predictors of survival in pulmonary arterial hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 15(S)-hydroxyeicosatetraenoic acid is the major arachidonic acid metabolite in human bronchi: association with airway epithelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. 15-hydroxy-eicosatetraenoic acid arrests growth of colorectal cancer cells via a peroxisome proliferator-activated receptor gamma-dependent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Hydroxyeicosatetraenoic acids in patients with pancreatic cancer: a preliminary report - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. 15-Hydroxy-5,8,11,13-eicosatetraenoic acid inhibits human vascular cyclooxygenase. Potential role in diabetic vascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]
• 25. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]
• 26. benchchem.com [benchchem.com]
• 27. lipidmaps.org [lipidmaps.org]
• 28. benchchem.com [benchchem.com]
• 29. protocols.io [protocols.io]
• 30. Lipoxygenase activity determination [protocols.io]

An In-depth Technical Guide to the Stability and Biological Functions of 15-HpETE and 15-HETE

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 15-hydroperoxyeicosatetraenoic acid (15-HpETE) and 15-hydroxyeicosatetraenoic acid (15-HETE), two critical lipid mediators derived from arachidonic acid. This document delves into their relative stability, diverse biological functions, and the signaling pathways they modulate. Detailed experimental protocols and quantitative data are presented to facilitate further research and drug development efforts targeting the 15-lipoxygenase pathway.

Introduction: The 15-Lipoxygenase Pathway

The 15-lipoxygenase (15-LOX) pathway is a crucial branch of the arachidonic acid cascade, giving rise to a variety of bioactive eicosanoids that play pivotal roles in physiological and pathological processes. The initial product of 15-LOX activity on arachidonic acid is 15(S)-hydroperoxyeicosatetraenoic acid (15(S)-HpETE). This highly unstable intermediate is rapidly converted in cells to its more stable alcohol derivative, 15(S)-hydroxyeicosatetraenoic acid (15(S)-HETE), by cellular peroxidases.[1][2] While often studied together due to this rapid conversion, 15-HpETE and 15-HETE possess distinct as well as overlapping biological activities. Furthermore, both molecules can be further metabolized to other potent signaling molecules, including 15-oxo-ETE and lipoxins, adding another layer of complexity to their biological roles.[1] This guide will dissect the individual characteristics and functions of 15-HpETE and 15-HETE, providing a clear understanding of their significance in cellular signaling.

Stability: A Tale of Two Eicosanoids

A fundamental distinction between 15-HpETE and 15-HETE lies in their chemical stability. 15-HpETE, a hydroperoxide, is an inherently unstable molecule, prone to reduction and rearrangement. In a cellular environment, it is extremely short-lived.[1] This instability is a key determinant of its biological function, as it can readily participate in redox reactions and generate reactive oxygen species.[1] In contrast, 15-HETE, an alcohol, is significantly more stable, allowing it to act as a signaling molecule over longer distances and time scales.

Compound	Half-life	Cell Line/System	Notes
15(S)-HETE	~21 minutes	R15L cells	This is the time for the initial concentration to be reduced by half through metabolism.[3]
15-oxo-ETE	~11 minutes	R15L cells	A downstream metabolite of 15(S)-HETE.[3]

This table summarizes the available quantitative data on the stability of 15-HETE and its metabolite. Data on the precise half-life of 15-HpETE in a cellular context is limited due to its rapid conversion.

Biological Functions: A Dichotomy of Action

While the rapid conversion of 15-HpETE to 15-HETE often leads to their functions being considered together, there is evidence for distinct roles.

15-HpETE:

• Anti-proliferative Effects: In some cell types, 15-HpETE has been shown to inhibit cell proliferation. This effect is thought to be mediated, at least in part, by the generation of reactive oxygen species.[2]

• Induction of Oxidative Stress: As a hydroperoxide, 15-HpETE can contribute to cellular oxidative stress, which can trigger various downstream signaling events, including apoptosis.[1]

• Enzyme Regulation: 15-HpETE can modulate the activity of various enzymes, including cyclooxygenases and other lipoxygenases.[4]

15-HETE:

• Pro-proliferative Effects: In contrast to its precursor, 15-HETE has been shown to promote the proliferation of certain cell types.[2]

• Inflammation: 15-HETE has a complex and context-dependent role in inflammation. It can act as a chemoattractant for certain immune cells and can also be a precursor to anti-inflammatory mediators like lipoxins.[1]

• Receptor-Mediated Signaling: 15-HETE exerts many of its effects by binding to and activating specific cell surface and nuclear receptors, including the leukotriene B4 receptor 2 (BLT2) and the peroxisome proliferator-activated receptor gamma (PPARγ).[5][6] Activation of these receptors leads to the modulation of gene expression and various cellular responses. Both 15(R)-HETE and 15(S)-HETE are potent activators of PPARβ/δ.[7]

15-oxo-ETE:

• Anti-inflammatory Effects: The downstream metabolite of 15-HETE, 15-oxo-ETE, has demonstrated anti-inflammatory properties by inhibiting the pro-inflammatory NF-κB signaling pathway.[8]

Quantitative Data on Biological Activity

Compound	Assay	Cell Type/System	Parameter	Value	Reference
15-oxo-ETE	NF-κB Inhibition	HEK293T cells	IC50	~1 µM (in the presence of ethacrynic acid)	[9]
15(S)-HETE	PPARγ Activation	Cultured cortical neurons	Concentration for significant activation	0.1 - 10 µM	[6]
15(S)-HETE	BLT2 Receptor Binding	CHO cells expressing human BLT2	-	-	[5]
15-HpETE	Inhibition of Cyclooxygenase	Human platelets	Concentration for significant inhibition	10 - 100 µM	[4]
15-HpETE	Inhibition of Lipoxygenase	Human platelets	Concentration for significant inhibition	10 - 100 µM	[4]
15-HpETE	Stimulation of Arachidonic Acid Release	Human platelets	Concentration for stimulation	10 - 30 µM	[4]
15-HpETE	Inhibition of Arachidonic Acid Release	Human platelets	Concentration for inhibition	50 - 100 µM	[4]
15-HETE	Inhibition of Neutrophil Chemotaxis (LTB4-induced)	Human Neutrophils	Max. Inhibition	68% at 100 µM	[9]

Signaling Pathways

The biological effects of 15-HpETE and 15-HETE are mediated through a network of signaling pathways. The initial conversion of arachidonic acid to 15-HpETE and then to 15-HETE is the first step in a cascade that can lead to the activation of downstream effectors.

Caption: Biosynthesis and signaling pathways of 15-HETE.

Experimental Protocols

This section provides detailed methodologies for key experiments to study the stability and biological functions of 15-HpETE and 15-HETE.

Quantification of 15-HpETE and 15-HETE by LC-MS/MS

This protocol describes the extraction and quantification of 15-HpETE and 15-HETE from biological samples using liquid chromatography-tandem mass spectrometry.

Materials:

• Biological sample (e.g., cell culture supernatant, plasma)

• Deuterated internal standards (e.g., 15(S)-HETE-d8)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (B129727), Acetonitrile, Water, Acetic Acid (LC-MS grade)

• Nitrogen evaporator

• LC-MS/MS system with a suitable column for chiral separation if distinguishing between R and S isomers is required.

Procedure:

• Internal Standard Spiking: Add a known amount of deuterated internal standard to the biological sample.

• Solid Phase Extraction (SPE):

  • Condition the SPE cartridge with methanol followed by water.

  • Acidify the sample to pH ~3.5 with acetic acid.

  • Load the acidified sample onto the SPE cartridge.

  • Wash the cartridge with a low percentage of organic solvent to remove impurities.

  • Elute the lipids with a high percentage of organic solvent (e.g., methanol or acetonitrile).

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the analytes using a suitable gradient on a C18 or chiral column.

  • Detect and quantify the analytes using multiple reaction monitoring (MRM) in negative ion mode. The transition for 15-HETE is typically m/z 319.2 → 175.1.[10]

• Data Analysis: Create a standard curve using known concentrations of 15-HETE and the internal standard to quantify the amount of 15-HETE in the sample.

Caption: Experimental workflow for LC-MS/MS analysis.

15-Lipoxygenase Activity Assay (Spectrophotometric)

This assay measures the activity of 15-lipoxygenase by monitoring the formation of the conjugated diene in the product, which absorbs light at 234 nm.

Materials:

• 15-Lipoxygenase enzyme (e.g., from soybean)

• Linoleic acid (substrate)

• Borate (B1201080) buffer (0.2 M, pH 9.0)

• UV-Vis Spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare a substrate solution of linoleic acid in borate buffer.

  • Prepare a solution of 15-lipoxygenase in cold borate buffer.

• Assay:

  • Set the spectrophotometer to read absorbance at 234 nm.

  • To a cuvette, add the borate buffer and the enzyme solution.

  • Initiate the reaction by adding the substrate solution.

  • Immediately start recording the increase in absorbance at 234 nm over time.

• Data Analysis: The rate of increase in absorbance is proportional to the 15-LOX activity. One unit of activity is typically defined as the amount of enzyme that causes an increase in absorbance of 0.001 per minute.

Cell Proliferation Assay (BrdU Assay)

This assay measures the effect of 15-HETE on cell proliferation by quantifying the incorporation of bromodeoxyuridine (BrdU) into newly synthesized DNA.

Materials:

• Cell line of interest

• Complete cell culture medium

• 15-HETE

• BrdU labeling solution

• BrdU assay kit (containing anti-BrdU antibody and substrate)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to attach overnight.

• Treatment: Replace the medium with medium containing various concentrations of 15-HETE or a vehicle control.

• BrdU Labeling: After the desired treatment period (e.g., 24-48 hours), add BrdU labeling solution to each well and incubate for 2-4 hours.

• Detection: Follow the manufacturer's protocol for the BrdU assay kit to fix the cells, add the anti-BrdU antibody, and then the substrate.

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle control.

PPARγ Activation Reporter Assay

This cell-based assay quantifies the ability of 15-HETE to activate PPARγ-dependent gene expression.

Materials:

• Host cell line (e.g., HEK293T)

• Expression plasmid for human PPARγ

• Luciferase reporter plasmid containing PPAR response elements (PPREs)

• Transfection reagent

• 15-HETE

• Luciferase assay system

Procedure:

• Transfection: Co-transfect the host cells with the PPARγ expression plasmid and the PPRE-luciferase reporter plasmid.

• Treatment: After 24 hours, replace the medium with fresh medium containing various concentrations of 15-HETE or a vehicle control.

• Lysis and Luciferase Assay: After an additional 18-24 hours, lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for transfection efficiency. Express the results as fold induction of luciferase activity relative to the vehicle control.

References

• 1. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 2. Differential effects of 15-HPETE and 15-HETE on BHK-21 cell proliferation and macromolecular composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential effects of 15-HPETE on arachidonic acid metabolism in collagen-stimulated human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. 12/15-Lipoxygenase metabolites of arachidonic acid activate PPARγ: a possible neuroprotective effect in ischemic brain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Downstream Metabolites of the 15-HpETE Cascade: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Hydroperoxyeicosatetraenoic acid (15-HpETE) is a pivotal intermediate in the metabolism of arachidonic acid, primarily generated through the action of 15-lipoxygenase (15-LOX) enzymes. As a highly reactive hydroperoxide, 15-HpETE serves as the precursor to a diverse array of bioactive downstream metabolites. These molecules, collectively known as eicosanoids, are integral to a multitude of physiological and pathological processes, including inflammation, immune modulation, and tissue repair. This technical guide provides an in-depth exploration of the core downstream metabolites of the 15-HpETE cascade, presenting quantitative data, detailed experimental protocols, and visual representations of the associated signaling pathways.

Core Downstream Metabolites and Quantitative Data

The enzymatic and non-enzymatic transformation of 15-HpETE gives rise to several key classes of metabolites. The primary and most stable product is 15-hydroxyeicosatetraenoic acid (15-HETE), formed by the action of peroxidases.[1] Further metabolism of 15-HETE and other intermediates leads to the production of 15-oxo-ETE, hepoxilins, eoxins, and lipoxins. The relative abundance and concentration of these metabolites can vary significantly depending on the cell type, stimulus, and local microenvironment.

Below are tables summarizing the quantitative data for key 15-HpETE downstream metabolites, providing a comparative overview of their levels in different biological contexts.

Table 1: Quantitative Analysis of 15-HETE and 15-oxo-ETE

Metabolite	Biological System	Stimulus	Concentration	Citation
15-HETE	Human Bronchial Epithelial Cells	Arachidonic Acid (30 µM)	258 ± 76 ng / 10^6 cells	[2]
15-oxo-ETE	THP-1 Cells	15-oxo-ETE (25 µM)	Intracellular: 1.59 ± 0.18 µM	[1]
15-oxo-ETE-GSH	THP-1 Cells	15-oxo-ETE (25 µM)	Media: 45.9 ± 3.35 nM	[1]

Table 2: Quantitative Analysis of Lipoxins and Eoxins

Metabolite	Biological System	Condition	Concentration	Citation
Lipoxin A4	Human Whole Blood	Moderate Asthma	1.8 ± 0.8 ng/mL	[3]
Lipoxin A4	Human Whole Blood	Severe Asthma	0.4 ± 0.4 ng/mL	[3]
Eoxin C4	Human Bronchoalveolar Lavage Fluid	Inflammatory Lung Diseases	Median: 1.4 pg/mL (Range: <1.12-6.7 pg/mL)	[4]

Signaling Pathways of 15-HpETE Metabolites

The downstream metabolites of 15-HpETE exert their biological effects by activating specific signaling cascades. These pathways often involve G-protein coupled receptors (GPCRs), nuclear receptors, and modulation of key inflammatory and antioxidant transcription factors.

15-HETE Signaling

15-HETE has been shown to elicit a range of biological responses, including effects on cell proliferation, apoptosis, and angiogenesis.[5][6] Its signaling mechanisms are complex and can involve multiple pathways.

References

• 1. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Editorial: Oxidants and Redox Signaling in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lipidmaps.org [lipidmaps.org]
• 4. Concentration of 14,15-leukotriene C4 (eoxin C4) in bronchoalveolar lavage fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

The Dual Nature of 15-Hydroperoxyeicosatetraenoic Acid (15-HpETE) in Inflammatory Responses: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

15-Hydroperoxyeicosatetraenoic acid (15-HpETE) is a highly reactive lipid mediator derived from arachidonic acid, positioned at a critical juncture in the complex web of inflammatory signaling. As the initial product of 15-lipoxygenase (15-LOX) activity, 15-HpETE serves as a precursor to a diverse array of bioactive molecules with both pro- and anti-inflammatory properties. This technical guide provides an in-depth exploration of the multifaceted role of 15-HpETE in inflammation, detailing its synthesis, metabolic fate, and impact on key immune cells. We present quantitative data on its effects, comprehensive experimental protocols for its study, and visual representations of its intricate signaling pathways to support researchers and professionals in the field of drug development.

Introduction

Inflammation is a fundamental biological process in response to harmful stimuli, and its resolution is crucial for maintaining tissue homeostasis. Lipid mediators, including the eicosanoids derived from arachidonic acid, are key players in the initiation, progression, and resolution of inflammation. Among these, 15-HpETE has emerged as a molecule of significant interest due to its dualistic nature, capable of both promoting and attenuating inflammatory responses depending on the cellular context and its subsequent metabolic conversion. Understanding the intricate signaling pathways governed by 15-HpETE is paramount for the development of novel therapeutic strategies targeting inflammatory diseases.

Biosynthesis and Metabolism of 15-HpETE

15-HpETE is enzymatically generated from arachidonic acid primarily by the action of 15-lipoxygenase (15-LOX), an enzyme expressed in various cell types including eosinophils, reticulocytes, and airway epithelial cells. Upon its synthesis, the unstable 15-HpETE is rapidly converted into several bioactive metabolites, dictating its ultimate biological function.

Key Metabolic Pathways:

• Reduction to 15-HETE: The most prominent metabolic fate of 15-HpETE is its rapid reduction to the more stable 15-hydroxyeicosatetraenoic acid (15-HETE) by cellular peroxidases. 15-HETE itself is a potent signaling molecule with a range of biological activities.

• Conversion to Lipoxins: In a process known as transcellular biosynthesis, 15-HpETE or 15-HETE can be further metabolized by 5-lipoxygenase in adjacent cells, such as neutrophils, to generate lipoxins (e.g., Lipoxin A4 and Lipoxin B4). Lipoxins are potent anti-inflammatory and pro-resolving mediators.

• Formation of Eoxins: In eosinophils, 15-HpETE can be converted to eoxin C4, a potent pro-inflammatory mediator that can increase vascular permeability.[1] This conversion involves the formation of a 14,15-epoxide intermediate.[1]

• Generation of 15-oxo-ETE: 15-HETE can be further oxidized to 15-oxo-eicosatetraenoic acid (15-oxo-ETE), a molecule with emerging roles in inflammatory signaling.

Figure 1: Biosynthesis and major metabolic pathways of 15-HpETE.

Role of 15-HpETE and its Metabolites in Inflammatory Responses

The biological effects of 15-HpETE are largely mediated by its downstream metabolites, which can exert both pro- and anti-inflammatory actions on various immune cells.

Effects on Neutrophils

Neutrophils are key players in the acute inflammatory response. 15-HETE has been shown to modulate neutrophil function in several ways:

• Inhibition of Chemotaxis: 15-HETE can inhibit neutrophil migration towards chemoattractants like leukotriene B4 (LTB4).[2] This effect is dose-dependent and contributes to the resolution of inflammation by limiting neutrophil infiltration.

• Modulation of Signaling: The inhibitory effects of 15-HETE on neutrophil function are associated with its incorporation into membrane phospholipids, which can alter intracellular signaling cascades.[3]

Effects on Eosinophils and Mast Cells

Eosinophils and mast cells are central to allergic inflammation. The metabolism of 15-HpETE in these cells can lead to the production of both pro- and anti-inflammatory mediators.

• Eoxin Production: In eosinophils, 15-HpETE is a precursor to eoxin C4, a potent pro-inflammatory molecule that increases vascular permeability.[1]

• Lipoxin Production: Eosinophils can also participate in the transcellular biosynthesis of anti-inflammatory lipoxins.[4]

• Mast Cell Degranulation: While the direct effects of 15-HpETE on mast cell degranulation are still under investigation, its metabolite 15-HETE can activate leukotriene production in mast cells, suggesting a potential role in amplifying allergic responses.[5]

Effects on Macrophages

Macrophages play a critical role in both the initiation and resolution of inflammation. 15-HETE can influence macrophage phenotype and function:

• PPARγ Activation: 15(S)-HETE is an endogenous ligand for peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor with anti-inflammatory properties.[2][6] Activation of PPARγ by 15-HETE can suppress the expression of pro-inflammatory genes.

Quantitative Data on the Effects of 15-HpETE and its Metabolites

The following tables summarize the quantitative effects of 15-HETE on various aspects of the inflammatory response.

Table 1: Effect of 15(S)-HETE on Neutrophil Chemotaxis
Chemoattractant	15(S)-HETE Concentration	Inhibition of Migration (%)
Leukotriene B4 (LTB4)	100 µM	68%[2]
Platelet-Activating Factor (PAF)	Not Specified	Dramatically inhibited[3]

Table 2: Activation of PPARγ by 15(S)-HETE
Cell Line	15(S)-HETE Concentration	Fold Induction of PPAR-dependent Transcription
PC3 (prostate carcinoma)	10 µM	>2-fold[2][6]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Enzymatic Synthesis and Purification of 15(S)-HpETE

Objective: To synthesize and purify 15(S)-HpETE from arachidonic acid using soybean lipoxygenase for use in biological assays.

Materials:

• Arachidonic acid

• Soybean lipoxygenase (Type I-B)

• Borate (B1201080) buffer (0.2 M, pH 9.0)

• Ethanol

• Solid-phase extraction (SPE) C18 cartridges

• Hexane

• Ethyl acetate

• High-performance liquid chromatography (HPLC) system with a UV detector

Procedure:

• Prepare a stock solution of arachidonic acid in ethanol.

• In a reaction vessel, combine the borate buffer and arachidonic acid solution.

• Initiate the reaction by adding the soybean lipoxygenase solution.

• Incubate the reaction mixture with gentle agitation.

• Acidify the reaction mixture to pH 3.5.

• Extract the lipids using a C18 SPE cartridge, washing with water and hexane, and eluting with ethyl acetate.

• Further purify the 15(S)-HpETE using reverse-phase HPLC, monitoring the elution at 235 nm.

Neutrophil Chemotaxis Assay (Boyden Chamber)

Objective: To assess the effect of 15-HETE on neutrophil migration towards a chemoattractant.

Materials:

• Boyden chamber apparatus

• Polycarbonate filters (3-5 µm pore size)

• Chemoattractant (e.g., LTB4)

• 15-HETE

• Assay medium (e.g., HBSS with 0.1% BSA)

• Staining solution (e.g., Diff-Quik)

• Microscope

Procedure:

• Isolate human neutrophils from peripheral blood using density gradient centrifugation.

• Place the chemoattractant solution in the lower wells of the Boyden chamber.

• Place the polycarbonate filter over the lower wells.

• Pre-incubate the isolated neutrophils with various concentrations of 15-HETE or vehicle control.

• Add the neutrophil suspension to the upper wells of the chamber.

• Incubate the chamber at 37°C in a humidified incubator for 60-90 minutes.[7]

• After incubation, remove the filter, fix, and stain the cells.

• Count the number of migrated cells in multiple high-power fields using a microscope.

• Calculate the chemotactic index and the percentage of inhibition for each 15-HETE concentration.

Figure 2: Workflow for a neutrophil chemotaxis assay.

PPARγ Reporter Gene Assay

Objective: To quantify the activation of PPARγ by 15-HETE in a cell-based assay.

Materials:

• Host cell line (e.g., HEK293T)

• Expression plasmid for human PPARγ

• Reporter plasmid with a PPAR response element (PPRE) driving luciferase expression

• Transfection reagent

• 15-HETE

• Luciferase assay system

• Luminometer

Procedure:

• Seed host cells in a 96-well plate.

• Co-transfect the cells with the PPARγ expression plasmid and the PPRE-luciferase reporter plasmid.

• After transfection, treat the cells with various concentrations of 15-HETE or a known PPARγ agonist (positive control) for 24 hours.

• Lyse the cells and measure luciferase activity using a luminometer.

• Normalize luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for transfection efficiency.

• Calculate the fold induction of luciferase activity relative to the vehicle-treated control.

Mast Cell Degranulation (β-Hexosaminidase) Assay

Objective: To measure the effect of 15-HpETE on mast cell degranulation.

Materials:

• Mast cell line (e.g., RBL-2H3)

• 15-HpETE

• Stimulating agent (e.g., antigen, ionophore)

• p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG) substrate

• Stop solution (e.g., glycine (B1666218) buffer)

• Microplate reader

Procedure:

• Culture and sensitize mast cells with IgE if using an antigen for stimulation.

• Wash and resuspend the cells in a suitable buffer.

• Pre-incubate the cells with various concentrations of 15-HpETE or vehicle control.

• Stimulate degranulation by adding the stimulating agent.

• After incubation, centrifuge the plate to pellet the cells.

• Collect the supernatant and lyse the remaining cells to measure the total β-hexosaminidase content.

• Add the pNAG substrate to both the supernatant and cell lysate samples.

• Incubate to allow for color development.

• Stop the reaction and measure the absorbance at 405 nm.

• Calculate the percentage of β-hexosaminidase release.[5][7][8][9][10]

Signaling Pathways of 15-HpETE and its Metabolites

The diverse biological effects of 15-HpETE and its metabolites are mediated through various signaling pathways, often involving specific receptors and downstream effectors.

Figure 3: Simplified signaling pathways of 15-HpETE metabolites in different immune cells.

Conclusion

15-HpETE stands as a pivotal intermediate in the complex network of inflammatory signaling. Its rapid conversion into a spectrum of bioactive lipids with often opposing functions underscores the context-dependent nature of its role in inflammation. While metabolites like 15-HETE can promote the resolution of inflammation by inhibiting neutrophil chemotaxis and activating anti-inflammatory nuclear receptors, other derivatives such as eoxins can exacerbate inflammatory responses. A thorough understanding of the enzymatic machinery and cellular interactions that govern the metabolic fate of 15-HpETE is crucial for the development of targeted therapies for a wide range of inflammatory disorders. This guide provides a foundational resource for researchers and drug development professionals to navigate the complexities of 15-HpETE biology and harness its therapeutic potential.

References

• 1. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 4. New series of lipoxins isolated from human eosinophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. benchchem.com [benchchem.com]
• 8. Measuring Mast Cell Mediator Release - PMC [pmc.ncbi.nlm.nih.gov]
• 9. abmgood.com [abmgood.com]
• 10. biorxiv.org [biorxiv.org]

An In-depth Technical Guide to the Stereoisomers of 15-Hydroperoxyeicosatetraenoic Acid: 15(S)-HpETE vs. 15(R)-HpETE

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomers of 15-hydroperoxyeicosatetraenoic acid (15-HpETE), focusing on the distinct biochemical and pharmacological properties of 15(S)-HpETE and 15(R)-HpETE. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the complex signaling pathways involving these lipid mediators.

Introduction

15-Hydroperoxyeicosatetraenoic acid (15-HpETE) is a critical intermediate in the metabolism of arachidonic acid, giving rise to a variety of bioactive eicosanoids. The stereochemistry at the C-15 position, resulting in either the (S) or (R) enantiomer, dictates the enzymatic origin, subsequent metabolic fate, and ultimately, the biological function of these molecules. Understanding the nuanced differences between 15(S)-HpETE and 15(R)-HpETE is paramount for research in inflammation, cancer, and cardiovascular disease, and for the development of targeted therapeutics.

Biosynthesis of 15-HpETE Stereoisomers

The formation of 15(S)-HpETE and 15(R)-HpETE is catalyzed by different enzymes, leading to distinct stereospecific products.

• 15(S)-HpETE: This isomer is predominantly synthesized by the action of 15-lipoxygenase (15-LOX) enzymes, such as 15-LOX-1 and 15-LOX-2, on arachidonic acid.[1][2][3] The stereospecificity of S-lipoxygenases is determined by a conserved alanine (B10760859) residue in the catalytic domain.[4][5]

• 15(R)-HpETE: The synthesis of the (R)-enantiomer is less common and can be achieved through several pathways. Aspirin-acetylated cyclooxygenase-2 (COX-2) is a notable source of 15(R)-HpETE.[1][2] Additionally, certain cytochrome P450 (CYP) enzymes can produce a racemic mixture of 15-HETEs, with a predominance of the 15(R) stereoisomer.[1][2] Autoxidation of arachidonic acid also yields a racemic mixture of 15(R,S)-HpETE.[1]

Comparative Biological Activities

The stereochemistry of 15-HpETE profoundly influences its biological effects. The following tables summarize the key quantitative and qualitative differences in the activities of 15(S)-HpETE and its downstream product 15(S)-HETE, as well as 15(R)-HETE. Data for 15(R)-HpETE is less abundant due to its instability and rapid conversion to 15(R)-HETE.

Table 1: Comparative Biological Activities of 15(S)-HETE and 15(R)-HETE

Biological Process	15(S)-HETE	15(R)-HETE
Inflammatory Response	Predominantly pro-inflammatory, can potentiate NF-κB activation.[2]	Generally considered anti-inflammatory, precursor to anti-inflammatory epi-lipoxins.[2]
PPAR Activation	Activates PPARγ and PPARβ/δ.[2]	Activates PPARβ/δ with similar potency to 15(S)-HETE; its effect on PPARγ is controversial.[2]
Angiogenesis	Pro-angiogenic.[2][6]	Role in angiogenesis is not well-established.[2]
Neutrophil Chemotaxis	Can inhibit LTB4-induced neutrophil chemotaxis.[2]	Effects on neutrophil chemotaxis are not well-documented.[2]

Table 2: Specific Biological Effects of 15(S)-HpETE

Biological Effect	Concentration/Conditions	Outcome
Angiogenesis	0.1 µM (in HUVECs)	Angiostatic; reverses the pro-angiogenic effect of 15(S)-HETE by reducing CD31 and VEGF production.[7]
Apoptosis	1-20 µM (in K-562 cells)	Induces apoptosis in chronic myeloid leukemia cells.[7]
Inflammation	(in Mono Mac 6 cells)	Promotes degradation of LPS-induced TNF-α mRNA, decreasing its half-life by 57%.[8]
Cell Viability	Time and dose-dependent (in MCF-7 cells)	Induces cytotoxicity.[9]
Prostacyclin Synthesis	(in porcine aortic microsomes)	Inhibits prostacyclin synthesis.[10]
Cardiomyocyte Ferroptosis	(in myocardial I/R injury model)	Identified as a trigger for cardiomyocyte ferroptosis.[11]

Signaling and Metabolic Pathways

15-HpETE stereoisomers are precursors to a diverse array of signaling molecules. The metabolic pathways are distinct for the (S) and (R) forms.

Metabolism of 15(S)-HpETE

15(S)-HpETE is a branching point for several metabolic pathways:

• Reduction to 15(S)-HETE: The most common fate of 15(S)-HpETE is its rapid reduction to the more stable alcohol, 15(S)-hydroxyeicosatetraenoic acid (15(S)-HETE), by cellular peroxidases.[1]

• Formation of Lipoxins: 15(S)-HpETE can be further metabolized by 5-lipoxygenase (5-LOX) to generate lipoxins, which are specialized pro-resolving mediators with anti-inflammatory properties.[12][13]

• Formation of Eoxins: In some cell types, 15(S)-HpETE can be converted to eoxins, which are pro-inflammatory mediators.

• Conversion to 14,15-Leukotriene A4: The reticulocyte 15-lipoxygenase can convert 15-HpETE to 14,15-leukotriene A4.[14]

References

• 1. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pnas.org [pnas.org]
• 5. pnas.org [pnas.org]
• 6. Effect of 15-lipoxygenase metabolites on angiogenesis: 15(S)-HPETE is angiostatic and 15(S)-HETE is angiogenic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Novel role of lipoxygenases in the inflammatory response: promotion of TNF mRNA decay by 15-hydroperoxyeicosatetraenoic acid in a monocytic cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 15-Lipoxygenase and its metabolites in the pathogenesis of breast cancer: A double-edged sword - PMC [pmc.ncbi.nlm.nih.gov]
• 10. caymanchem.com [caymanchem.com]
• 11. Alox15/15-HpETE Aggravates Myocardial Ischemia-Reperfusion Injury by Promoting Cardiomyocyte Ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Leukotriene formation by a purified reticulocyte lipoxygenase enzyme. Conversion of arachidonic acid and 15-hydroperoxyeicosatetraenoic acid to 14, 15-leukotriene A4 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of 15-Hydroperoxyeicosatetraenoic Acid (15-HpETE) in Biological Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction 15-Hydroperoxyeicosatetraenoic acid (15-HpETE) is a critical lipid mediator derived from the oxygenation of arachidonic acid by 15-lipoxygenase (15-LOX), cyclooxygenase (COX) enzymes, or non-enzymatic autoxidation.[1][2] As a highly reactive hydroperoxide, 15-HpETE serves as a key precursor to the more stable and widely studied 15-hydroxyeicosatetraenoic acid (15-HETE), as well as other bioactive molecules like lipoxins and eoxins.[2][3] Given its role in various physiological and pathological processes, including inflammation, vasoconstriction, and cell proliferation, the accurate quantification of 15-HpETE is essential.[4][5] However, its inherent instability presents a significant analytical challenge, as it is rapidly reduced to 15-HETE in biological systems.[2][6] This document provides detailed protocols for the extraction and quantification of 15-HpETE from biological samples, with a focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) as the gold-standard method.

Signaling Pathway and Metabolic Fate of 15-HpETE

15-HpETE is centrally positioned in the arachidonic acid cascade. Its formation and subsequent metabolism are critical checkpoints in the generation of potent signaling molecules that regulate inflammatory responses.

Caption: Formation of 15-HpETE from arachidonic acid and its conversion to downstream mediators.

Analytical Methodologies

The choice of analytical method is critical for accurate 15-HpETE quantification. LC-MS/MS is the preferred technique due to its high sensitivity and specificity, which allows for the differentiation of various eicosanoid isomers.[7] ELISA offers a high-throughput alternative but often measures the more stable 15-HETE, and kit specificity should be carefully validated.[8][9]

Feature	LC-MS/MS	ELISA (Enzyme-Linked Immunosorbent Assay)
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Competitive binding between sample antigen and labeled antigen for a specific antibody.[8]
Specificity	Very High. Can distinguish between stereoisomers (e.g., 15(S)-HpETE vs. 15(R)-HpETE).[6]	Moderate to High. Cross-reactivity with other eicosanoids can be an issue. Often targets 15-HETE.[8]
Sensitivity	Very High (picogram to femtogram range).[6][10]	High (picogram to nanogram range).[11]
Throughput	Lower. Sample preparation and run times are longer.	High. Suitable for screening large numbers of samples.
Requirement	Specialized instrumentation and expertise required.	Standard laboratory equipment.
Quantification	Absolute quantification using stable isotope-labeled internal standards.	Relative quantification based on a standard curve.[9]

Experimental Protocols

1. Sample Collection and Handling

Due to the instability of 15-HpETE, strict sample handling procedures are crucial to prevent artificial formation or degradation.

• Collection: For plasma, collect whole blood in tubes containing an anticoagulant like EDTA or heparin.[9][12]

• Inhibition of Artificial Eicosanoid Production: Immediately after collection, add antioxidants and enzyme inhibitors. A common cocktail includes butylated hydroxytoluene (BHT) to prevent autoxidation and indomethacin (B1671933) (a COX inhibitor).[7]

• Processing: Process samples immediately on ice. Centrifuge blood at 1,000-2,000 x g for 15 minutes at 4°C to separate plasma or serum.[9][12]

• Storage: Aliquot samples into clean polypropylene (B1209903) tubes, flash-freeze in liquid nitrogen, and store at -80°C until analysis. Avoid repeated freeze-thaw cycles.[9][12]

2. Protocol 1: Solid-Phase Extraction (SPE) from Plasma/Serum

SPE is highly effective for cleaning up and concentrating eicosanoids from complex biological fluids.[7][13]

• Materials:

  • Plasma/Serum samples

  • Internal Standard (IS) solution (e.g., 15(S)-HETE-d8)

  • Methanol (B129727), Acetonitrile (B52724), Ethyl Acetate (B1210297), Hexane (B92381) (all HPLC grade)

  • Formic Acid

  • C18 or polymeric SPE cartridges (e.g., Oasis HLB)[14]

  • SPE vacuum manifold

  • Nitrogen evaporator

• Procedure:

  • Sample Pre-treatment: Thaw plasma/serum samples on ice. To 500 µL of plasma, add the internal standard.[14] Acidify the sample to pH ~3.5 with a dilute solution of formic acid to ensure analytes are in a neutral form.[15] Centrifuge at ~3000 x g for 10 minutes at 4°C to pellet precipitated proteins.[14]

  • Cartridge Conditioning: Condition the SPE cartridge by washing sequentially with 3 mL of methanol and then 3 mL of HPLC-grade water.[15]

  • Sample Loading: Load the acidified supernatant from the pre-treatment step onto the conditioned SPE cartridge.[13]

  • Washing: Wash the cartridge to remove interferences. A typical wash sequence is 3 mL of water followed by 3 mL of 15% methanol/water, and finally 3 mL of hexane to remove non-polar lipids.[13]

  • Elution: Elute the 15-HpETE and other eicosanoids with 2-3 mL of methanol or ethyl acetate.[14]

  • Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen.[16] Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[13]

3. Protocol 2: Liquid-Liquid Extraction (LLE) from Tissue Homogenates

LLE is a classic method suitable for extracting lipids from tissue samples.[17]

• Materials:

  • Tissue sample

  • Internal Standard (IS) solution

  • Phosphate-buffered saline (PBS), pH 7.4

  • Ethyl acetate or a mixture of isopropanol/hexane

  • Formic Acid or Acetic Acid

  • Nitrogen evaporator

  • Tissue homogenizer

• Procedure:

  • Homogenization: Weigh the frozen tissue and homogenize on ice in cold PBS containing an antioxidant like BHT.

  • Protein Precipitation & IS Spiking: Add a cold organic solvent like methanol or acetonitrile (typically 2-3 volumes) to precipitate proteins. Add the internal standard. Vortex and incubate at -20°C for at least 30 minutes to enhance precipitation.[18]

  • Centrifugation: Centrifuge the homogenate at high speed (e.g., 10,000 x g) for 15 minutes at 4°C to pellet debris and proteins.

  • Extraction: Transfer the supernatant to a new tube. Acidify to pH ~3.5 with formic or acetic acid. Add 2-3 volumes of ethyl acetate, vortex vigorously for 2 minutes, and centrifuge to separate the phases.[14]

  • Collection: Carefully collect the upper organic layer. Repeat the extraction on the aqueous layer and combine the organic extracts.[14]

  • Drying and Reconstitution: Evaporate the combined organic layers to dryness under nitrogen and reconstitute in the mobile phase for analysis.[16]

4. Protocol 3: LC-MS/MS Analysis

This protocol outlines typical conditions for the quantification of 15-HpETE. Note that 15-HpETE is often analyzed after reduction to 15-HETE for stability, or directly using specific MS parameters. This protocol assumes direct analysis.

• Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Acetic or Formic Acid in Water.[19]

  • Mobile Phase B: 0.1% Acetic or Formic Acid in Acetonitrile/Methanol (90:10).[19]

  • Flow Rate: 0.3 mL/min.

  • Gradient: A typical gradient starts at ~20-30% B, increases to ~95% B over 15-20 minutes to elute the analytes, holds for a few minutes, and then re-equilibrates.[19]

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[10]

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions must be optimized for 15-HpETE and its internal standard. For 15-HpETE (m/z 335.2), a characteristic product ion can be monitored.[10][20]

  • Quantification: Create a standard curve using a pure 15-HpETE standard. The concentration in the sample is determined by comparing the analyte/internal standard peak area ratio to the standard curve.

Experimental Workflow Visualization

The following diagram outlines the major steps from sample collection to final data analysis for a typical LC-MS/MS-based workflow.

Caption: Experimental workflow for the extraction and analysis of 15-HpETE.

Quantitative Data Summary

Direct quantification of 15-HpETE is rare in literature due to its instability. Most studies measure its stable metabolite, 15-HETE, as an indicator of 15-LOX pathway activity. The table below summarizes reported concentrations of 15-HETE in human biological samples. Levels can vary significantly based on physiological or pathological state.

Biological Matrix	Analyte	Concentration Range (ng/mL)	Population/Condition	Citation
Human Serum	15(S)-HETE	42.75 ± 5.2	Healthy	[21]
Human Plasma	15(S)-HETE	~3.9 - 25.7	Whole blood stimulated with LPS/Zymosan	[21]
Human Plasma	15-HETE	Increased in PAH patients vs. controls	Pulmonary Arterial Hypertension (PAH)	[22]
Human Heart Tissue	15-HETE	Significantly higher in ischemic tissue	Ischemic Heart Disease	[23]

Note: These values represent the more stable 15-HETE. The concentration of the parent 15-HpETE is expected to be transient and significantly lower in vivo. Accurate measurement of 15-HpETE requires immediate sample processing and analysis to minimize its reduction.

References

• 1. Liquid chromatography/mass spectrometry analysis of bifunctional electrophiles and DNA adducts from vitamin C mediated decomposition of 15-hydroperoxyeicosatetraenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 3. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. lipidmaps.org [lipidmaps.org]
• 11. admebio.com [admebio.com]
• 12. elkbiotech.com [elkbiotech.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. caymanchem.com [caymanchem.com]
• 18. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]
• 19. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Plasma 12- and 15-hydroxyeicosanoids are predictors of survival in pulmonary arterial hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 23. The Arachidonate 15-Lipoxygenase Enzyme Product 15-HETE Is Present in Heart Tissue from Patients with Ischemic Heart Disease and Enhances Clot Formation - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of 15-HpETE and 15-HETE using LC-MS/MS: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Hydroperoxyeicosatetraenoic acid (15-HpETE) and 15-Hydroxyeicosatetraenoic acid (15-HETE) are bioactive lipid mediators derived from the metabolism of arachidonic acid.[1] These eicosanoids are key signaling molecules involved in a multitude of physiological and pathological processes, including inflammation, immune response, and cell proliferation.[1] 15-HpETE is an unstable intermediate that is rapidly reduced to the more stable 15-HETE.[1] The accurate and sensitive quantification of both 15-HpETE and 15-HETE in biological matrices is crucial for understanding their roles in health and disease, and for the development of novel therapeutics targeting these pathways.

This application note provides a detailed protocol for the simultaneous quantification of 15-HpETE and 15-HETE using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Signaling Pathway of 15-HpETE and 15-HETE

Arachidonic acid, released from the cell membrane, is metabolized by lipoxygenases (LOX) and cyclooxygenases (COX) to form 15-HpETE.[2] This hydroperoxide is then rapidly reduced by cellular peroxidases, such as glutathione (B108866) peroxidases, to the more stable alcohol, 15-HETE.[3] Both 15-HpETE and 15-HETE can then be further metabolized or act on various cellular targets to elicit biological responses. For instance, 15-HETE can be oxidized to 15-oxo-ETE by 15-hydroxyprostaglandin dehydrogenase (15-PGDH).[2] These molecules are involved in signaling pathways that regulate inflammation and cellular growth.[1]

Biosynthesis and metabolism of 15-HpETE and 15-HETE.

Experimental Protocols

Sample Preparation (Solid-Phase Extraction)

This protocol is suitable for the extraction of 15-HpETE and 15-HETE from biological fluids such as plasma, serum, or cell culture supernatant.

Materials:

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Hexane (B92381) (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Formic Acid

• Internal Standard (IS) solution (e.g., 15(S)-HETE-d8)

• Nitrogen evaporator

Procedure:

• Acidify the biological sample (e.g., 1 mL of plasma) with 0.1% formic acid to a pH of approximately 3.5.

• Add the internal standard solution to the sample.

• Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Load the acidified sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of water to remove polar impurities.

• Wash the cartridge with 3 mL of hexane to remove non-polar lipids.

• Elute the analytes with 3 mL of ethyl acetate.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (90:10, v/v)
Flow Rate	0.3 mL/min
Injection Volume	5-10 µL
Column Temperature	40 °C
Gradient	Start at 30% B, increase to 95% B over 10 min, hold for 2 min, return to initial conditions and re-equilibrate.

Mass Spectrometry (MS) Conditions

Parameter	Condition
Ionization Mode	Negative Electrospray Ionization (ESI-)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0-4.0 kV
Source Temperature	150 °C
Desolvation Temperature	350-450 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	600-800 L/hr
Collision Gas	Argon

Quantitative Data

The following table summarizes the proposed Multiple Reaction Monitoring (MRM) transitions for the quantification of 15-HpETE, 15-HETE, and a common internal standard. The transitions for 15-HpETE are suggested based on its chemical structure and may require empirical optimization for your specific instrumentation.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
15-HpETE	335.2	317.2 (Loss of H₂O)	To be optimized
153.1	To be optimized
15-HETE	319.2	219.1	15-25
179.1	20-30
15(S)-HETE-d8 (IS)	327.2	226.2	15-25
184.1	20-30

Note: Collision energies are instrument-dependent and should be optimized for maximum signal intensity.

Experimental Workflow

The overall workflow for the analysis of 15-HpETE and 15-HETE is depicted in the following diagram.

References

• 1. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 2. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reactome | 15S-HpETE is reduced to 15S-HETE by GPX1/2/4 [reactome.org]

Application Note: Chiral Separation of 15-HETE Enantiomers by High-Performance Liquid Chromatography (HPLC)

Introduction

15-Hydroxyeicosatetraenoic acid (15-HETE) is a biologically active lipid mediator derived from the metabolism of arachidonic acid. It exists as two distinct enantiomers, 15(S)-HETE and 15(R)-HETE, which are produced through different enzymatic pathways and exhibit unique biological functions. 15(S)-HETE is primarily synthesized by the enzyme 15-lipoxygenase (15-LOX) and is a known mediator in inflammation and cell signaling.[1] In contrast, 15(R)-HETE is mainly generated by cyclooxygenase (COX) enzymes, particularly aspirin-acetylated COX-2, or through non-enzymatic lipid peroxidation.[1][2] While 15(R)-HETE may have its own distinct activities, it is critically important as a precursor to epi-lipoxins, which are specialized pro-resolving mediators that play a key role in the resolution of inflammation.[1][3]

Given their distinct and often opposing physiological and pathological roles, the accurate separation and quantification of these enantiomers are essential for research, diagnostics, and the development of targeted therapeutics. Chiral High-Performance Liquid Chromatography (HPLC) is the most widely used technique for this purpose, employing chiral stationary phases (CSPs) to achieve differential retention and baseline separation of the two enantiomers.[1][4]

Biological Significance and Signaling Pathways

The distinct biological roles of 15-HETE enantiomers are rooted in their separate metabolic origins and downstream signaling cascades.

15(S)-HETE Signaling Pathways

15(S)-HETE is involved in complex signaling processes, notably promoting angiogenesis (the formation of new blood vessels). It has been shown to activate the PI3K/Akt/mTOR and Jak2/STAT-5B signaling pathways.[1][3] Activation of these pathways is crucial for cell proliferation, growth, and survival.[3] Furthermore, the Jak2/STAT-5B cascade leads to the expression of interleukin-8 (IL-8), a potent pro-angiogenic chemokine.[1] 15(S)-HETE can also be further metabolized to 15-oxo-ETE by 15-hydroxyprostaglandin dehydrogenase (15-PGDH), a product which also has distinct biological activities.[3][5]

Figure 1: 15(S)-HETE Signaling Pathways.

15(R)-HETE Metabolic Pathway

15(R)-HETE is a key intermediate in the biosynthesis of epi-lipoxins, a class of specialized pro-resolving mediators (SPMs). Following its formation from arachidonic acid via acetylated COX-2, 15(R)-HETE is metabolized by 5-lipoxygenase (5-LOX) to produce 15-epi-lipoxins (e.g., 15-epi-LXA4).[3] These molecules are potent anti-inflammatory agents that actively promote the resolution of inflammation, a process critical for tissue homeostasis and healing.[3]

Figure 2: 15(R)-HETE Metabolic Pathway.

General Experimental Workflow

The chiral analysis of 15-HETE enantiomers from biological samples involves a multi-step process to ensure accurate and reproducible results. The workflow begins with sample collection and extraction of lipids, followed by optional derivatization to enhance detection, chiral separation via chromatography, and finally, detection and quantification.

Figure 3: General Experimental Workflow.

Data Presentation: Comparison of HPLC Methods

The choice of HPLC method depends on the sample matrix, required sensitivity, and available instrumentation. Normal-phase HPLC is a traditional approach, while reversed-phase HPLC offers greater compatibility with mass spectrometry.

Parameter	Chiral Normal-Phase HPLC (NP-HPLC)	Chiral Reversed-Phase HPLC (RP-HPLC)	Chiral LC-MS (Brain Tissue)[1]
Technique	HPLC-UV	HPLC-UV/MS	LC-MS
Column Type	Polysaccharide-based (e.g., Amylose)	Reversed-phase polysaccharide-based	Lux Amylose-2
Column Dimensions	250 x 4.6 mm, 5 µm[3]	150 x 4.6 mm, 5 µm[3]	150 x 2.0 mm, 3 µm[1]
Mobile Phase	n-Hexane / Isopropanol / Acetic Acid[3]	Acetonitrile / Water with 0.1% Formic Acid[1][3]	A: Water + 0.1% Formic AcidB: Acetonitrile + 0.1% Formic Acid[1]
Gradient	Isocratic (e.g., 95:5:0.1, v/v/v)[3]	Linear Gradient (e.g., 60% to 90% B over 15 min)[3]	Linear Gradient (50% to 90% B over 40 min)[1]
Flow Rate	1.0 mL/min[3]	0.8 mL/min[3]	50 µL/min[1]
Column Temperature	25 °C[3]	30 °C[3]	Not Specified
Injection Volume	10-20 µL[3]	5-10 µL[3]	Not Specified
Detection	UV at 235 nm[3]	UV (235 nm) or MS/MS[3]	MS/MS (ESI Negative Ion Mode)[1]

Experimental Protocols

Protocol 1: Chiral Normal-Phase HPLC (NP-HPLC) for General Applications

This protocol is suitable for achieving baseline separation of 15-HETE enantiomers and is often used with UV detection.[3]

1. Sample Preparation

• Lipid Extraction: Perform liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate lipids from the biological matrix (e.g., plasma, cell culture supernatant).[2][3] For SPE, a C18 cartridge is commonly used.[2]

• Derivatization (Optional): For enhanced sensitivity with certain detectors, the carboxyl group of 15-HETE can be derivatized. A common method is esterification to form pentafluorobenzyl (PFB) esters.[3][6]

• Reconstitution: Evaporate the final extract to dryness under a stream of nitrogen and reconstitute in the HPLC mobile phase.[1]

2. HPLC Conditions

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) or similar polysaccharide-based chiral column (250 x 4.6 mm, 5 µm).[3]

• Mobile Phase: A mixture of n-hexane, isopropanol, and acetic acid. A typical starting ratio is 95:5:0.1 (v/v/v). This ratio can be optimized to improve resolution.[3]

• Flow Rate: 1.0 mL/min.[3]

• Column Temperature: 25 °C.[3]

• Injection Volume: 10-20 µL.[3]

• Detection: UV detection at 235 nm.[3]

3. Expected Results

• Baseline separation of 15(R)-HETE and 15(S)-HETE. Retention times will vary depending on the exact mobile phase composition and specific column used.[3]

Protocol 2: Chiral Reversed-Phase HPLC (RP-HPLC) with MS Detection

This method is highly advantageous due to its direct compatibility with mass spectrometry, which provides superior sensitivity and specificity.[3]

1. Sample Preparation

• Follow the same lipid extraction procedure as in Protocol 1.[3]

• Derivatization is generally not required for MS detection.

• Reconstitute the dried extract in the initial mobile phase.[1]

2. HPLC Conditions

• Column: Chiralpak AD-RH (Amylose tris(3,5-dimethylphenylcarbamate) for reversed-phase) or a similar reversed-phase chiral column (150 x 4.6 mm, 5 µm).[3]

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.[3]

  • Solvent B: Acetonitrile with 0.1% formic acid.[3]

• Gradient: A linear gradient from 60% B to 90% B over 15 minutes, followed by a 5-minute hold at 90% B, and then re-equilibration. The gradient should be optimized for the specific column and system.[3]

• Flow Rate: 0.8 mL/min.[3]

• Column Temperature: 30 °C.[3]

• Injection Volume: 5-10 µL.[3]

3. Mass Spectrometry (MS) Detection

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is recommended.[2]

• Analysis: Use tandem mass spectrometry (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode for the specific precursor-to-product ion transitions for 15-HETE (e.g., m/z 319.2 -> 115.1) and a deuterated internal standard (e.g., 15(S)-HETE-d8).[2][6]

4. Expected Results

• Good separation of the enantiomers with elution times typically between 10 and 20 minutes, coupled with highly sensitive and selective quantification.[3]

Protocol 3: Chiral LC-MS for Brain Tissue Analysis

This specialized protocol is adapted for analyzing HETE stereoisomers in brain tissue, with a critical emphasis on preventing post-mortem enzymatic activity that can create artifacts.[1]

1. Sample Preparation

• Enzyme Inactivation: Immediately following collection, inactivate enzymatic activity using high-energy focused microwave irradiation. This step is crucial to prevent artifactual HETE production.[1]

• Homogenization & Extraction: Homogenize the tissue in a suitable solvent and perform lipid extraction using a validated method such as Folch or Bligh-Dyer.[1]

• Purification: Purify the extract using solid-phase extraction (SPE).[1]

• Reconstitution: Reconstitute the final extract in the mobile phase for injection.[1]

2. Chromatographic Conditions

• Instrument: LC-MS system.[1]

• Column: Lux Amylose-2 (150 x 2.0 mm, 3 µm).[1]

• Mobile Phase A: Water with 0.1% formic acid.[1]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[1]

• Flow Rate: 50 µL/min.[1]

• Gradient: Increase Mobile Phase B from 50% to 90% over 40 minutes.[1]

3. Mass Spectrometry Detection

• Ionization Mode: ESI in negative ion mode.[1]

• Analysis: Monitor for the specific parent and fragment ions of 15-HETE.[1]

• Quantification: Calculate the R/S ratio to distinguish between non-enzymatic (ratio ≈ 1) and enzymatic (ratio deviates from 1) origins.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]

Development of a Specific Radioimmunoassay for 15-Hydroxyeicosatetraenoic Acid (15-HETE)

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

15-Hydroxyeicosatetraenoic acid (15-HETE) is a bioactive lipid mediator derived from the metabolism of arachidonic acid primarily through the 15-lipoxygenase (15-LOX) pathway. It plays a significant role in a variety of physiological and pathological processes, including inflammation, cell proliferation, and vascular remodeling. Accurate quantification of 15-HETE in biological samples is crucial for understanding its role in disease and for the development of novel therapeutics. This document provides detailed application notes and a comprehensive protocol for the development and validation of a specific and sensitive radioimmunoassay (RIA) for 15-HETE.

Principle of the Radioimmunoassay

The 15-HETE radioimmunoassay is a competitive binding assay. In this assay, a known quantity of radiolabeled 15-HETE (the "tracer") competes with unlabeled 15-HETE (from a standard or an unknown sample) for a limited number of binding sites on a specific anti-15-HETE antibody. As the concentration of unlabeled 15-HETE in the sample increases, the amount of radiolabeled 15-HETE that can bind to the antibody decreases. By measuring the radioactivity of the antibody-bound fraction, a standard curve can be generated, and the concentration of 15-HETE in unknown samples can be determined.

Data Presentation

Assay Performance Characteristics

The following table summarizes the typical performance characteristics of a developed 15-HETE radioimmunoassay.

Parameter	Typical Value
Sensitivity	Approximately 20 pg/tube[1]
Intra-assay Precision (CV%)	< 10%
Inter-assay Precision (CV%)	< 15%
Recovery	85-115%
Linearity of Dilution	Good correlation upon serial dilution

Cross-Reactivity Profile

The specificity of the anti-15-HETE antibody is critical for the accuracy of the assay. The following table presents the cross-reactivity of the antibody with other structurally related eicosanoids.[1][2]

Compound	Cross-Reactivity (%)
15-HETE	100
5,15-diHETE	53[1]
8,15-diHETE	6.6[1]
5-HETE	< 1[1]
8-HETE	< 1
9-HETE	< 1
11-HETE	< 1
12-HETE	< 1[1]
Arachidonic Acid	< 1[1]
Thromboxane B2 (TXB2)	< 1[1]
Prostaglandin E2 (PGE2)	< 1[1]
6-Keto-Prostaglandin F1α	< 1

Experimental Protocols

Preparation of Immunogen and Antibody Production

Objective: To produce polyclonal antibodies with high affinity and specificity for 15-HETE.

Methodology:

• Conjugation of 15-HETE to a Carrier Protein: 15-HETE is covalently coupled to a carrier protein, such as bovine serum albumin (BSA), to render it immunogenic.[1] This can be achieved using a carbodiimide-mediated reaction.

• Immunization of Animals: Rabbits are typically immunized with the 15-HETE-BSA conjugate.[1] An initial subcutaneous injection with the conjugate emulsified in complete Freund's adjuvant is followed by booster injections with the conjugate in incomplete Freund's adjuvant at regular intervals (e.g., every 4-6 weeks).

• Titer Determination and Antiserum Collection: Blood samples are collected periodically to monitor the antibody titer. The titer can be assessed by determining the dilution of the antiserum that binds a specific percentage (e.g., 40-50%) of the radiolabeled 15-HETE.[1] Once a high titer is achieved, a larger volume of blood is collected, and the antiserum is separated and stored at -20°C or below.

Radiolabeling of 15-HETE

Objective: To prepare a high-specific-activity radiolabeled tracer for the RIA.

Methodology:

Tritiated 15-HETE ([³H]-15-HETE) is commonly used as the radiotracer.[1] Due to the complexity of custom radiosynthesis, it is often commercially sourced. The radiochemical purity of the tracer should be verified periodically by techniques such as high-performance liquid chromatography (HPLC).

Radioimmunoassay Protocol

Objective: To quantify the concentration of 15-HETE in biological samples.

Materials and Reagents:

• Anti-15-HETE antiserum

• [³H]-15-HETE (tracer)

• Unlabeled 15-HETE standard

• Assay Buffer (e.g., 0.1 M phosphate (B84403) buffer, pH 7.4, containing 0.1% gelatin)

• Dextran-coated charcoal suspension (for separation)

• Scintillation cocktail

• Biological samples (e.g., plasma, cell culture supernatants)

Procedure:

• Preparation of Standards and Samples:

  • Prepare a stock solution of unlabeled 15-HETE in ethanol.

  • Perform serial dilutions of the stock solution in assay buffer to create a standard curve (e.g., ranging from 10 pg/tube to 1000 pg/tube).

  • Dilute biological samples as necessary with the assay buffer.

• Assay Setup:

  • Label a set of polypropylene (B1209903) tubes for total counts (TC), non-specific binding (NSB), zero standard (B0), standards, and unknown samples.

  • Add 100 µL of assay buffer to the NSB tubes.

  • Add 100 µL of the appropriate standard or sample to the corresponding tubes.

  • Add 100 µL of the diluted anti-15-HETE antiserum to all tubes except the TC and NSB tubes. The optimal dilution of the antiserum should be predetermined to bind 40-50% of the tracer.[1]

  • Add 100 µL of the [³H]-15-HETE tracer (e.g., providing ~10,000 cpm per tube) to all tubes.

• Incubation:

  • Vortex all tubes gently.

  • Incubate the tubes for a specified period (e.g., 18-24 hours) at 4°C to allow for competitive binding to reach equilibrium.

• Separation of Bound and Free Radiolabel:

  • Add 500 µL of a cold dextran-coated charcoal suspension to all tubes except the TC tubes. The charcoal adsorbs the free, unbound 15-HETE.

  • Vortex the tubes immediately after the addition of charcoal and incubate on ice for 10-15 minutes.

  • Centrifuge the tubes at 2,000-3,000 x g for 15 minutes at 4°C to pellet the charcoal.

• Measurement of Radioactivity:

  • Carefully decant the supernatant (which contains the antibody-bound radiolabel) from each tube into a scintillation vial.

  • Add an appropriate volume of scintillation cocktail to each vial.

  • Measure the radioactivity (counts per minute, CPM) in a liquid scintillation counter.

Data Analysis:

• Calculate the percentage of tracer bound (%B/B0) for each standard and sample using the following formula: %B/B0 = [(CPM_sample - CPM_NSB) / (CPM_B0 - CPM_NSB)] x 100

• Construct a standard curve by plotting the %B/B0 for the standards against their corresponding concentrations on a semi-logarithmic scale.

• Determine the concentration of 15-HETE in the unknown samples by interpolating their %B/B0 values from the standard curve.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for the 15-HETE radioimmunoassay.

References

• 1. Development of a radioimmunoassay for 15-HETE and its application to 15-HETE production by reticulocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for 15-HETE ELISA Kit with Plasma and Serum Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Hydroxyeicosatetraenoic acid (15-HETE) is a bioactive lipid mediator derived from the metabolism of arachidonic acid by the 15-lipoxygenase (15-LOX) enzyme.[1] It is a significant signaling molecule involved in a variety of physiological and pathological processes, including inflammation, angiogenesis, and cell growth.[1][2] Dysregulation of 15-HETE levels has been implicated in conditions such as asthma, atherosclerosis, and cancer.[1][2] This competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit provides a sensitive and specific method for the quantitative determination of 15-HETE in biological fluids like plasma and serum.[1][2][3]

The assay operates on the principle of competitive binding.[1][3][4] In this system, 15-HETE present in a sample competes with a fixed amount of labeled 15-HETE (e.g., conjugated to Horseradish Peroxidase - HRP) for a limited number of binding sites on a specific antibody pre-coated onto a microplate.[3][4] The amount of labeled 15-HETE that binds to the antibody is inversely proportional to the concentration of 15-HETE in the sample.[1][4] Following the addition of a substrate solution, the resulting color development is measured spectrophotometrically, and the concentration of 15-HETE is determined by comparing the optical density of the samples to a standard curve.[3][4]

Data Presentation

The following table summarizes the typical quantitative data for commercially available 15-HETE ELISA kits. Note that specific values may vary between manufacturers, and it is crucial to consult the datasheet of the specific kit being used.

Parameter	Typical Value Range
Detection Range	0.13 - 10 ng/mL
Sensitivity	0.094 - 0.1 ng/mL
Sample Volume	25 - 50 µL
Assay Time	2 - 3 hours
Intra-assay Precision (CV%)	< 8%
Inter-assay Precision (CV%)	< 10%

15-HETE Signaling Pathway

15-HETE exerts its biological effects by activating various intracellular signaling cascades. For example, it can promote angiogenesis through the activation of the PI3K/Akt/mTOR pathway.[5] Additionally, 15-HETE has been shown to protect pulmonary artery smooth muscle cells from apoptosis via the inducible nitric oxide synthase (iNOS) pathway.[6]

Caption: A diagram of the 15-HETE signaling pathway.

Experimental Protocols

This section provides a detailed methodology for the use of a 15-HETE ELISA kit with plasma and serum samples. Always refer to the manufacturer's specific instructions provided with the kit.

Sample Collection and Preparation

Proper sample handling is critical for accurate results.[1]

Serum:

• Collect whole blood in a serum separator tube.[1][3]

• Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.[3][4]

• Centrifuge the sample at 1,000 x g for 20 minutes.[3][4]

• Carefully collect the supernatant (serum).[7]

• Assay the freshly prepared serum immediately or aliquot and store at -20°C or -80°C for later use. Avoid repeated freeze-thaw cycles.[1][3][4]

Plasma:

• Collect whole blood into a tube containing EDTA or heparin as an anticoagulant.[1][3][4]

• Centrifuge the sample at 1,000 x g for 15 minutes at 2-8°C within 30 minutes of collection.[1][3][4]

• Carefully collect the supernatant (plasma).

• Assay the freshly prepared plasma immediately or aliquot and store at -20°C or -80°C for later use. Avoid repeated freeze-thaw cycles.[1][3][4]

Experimental Workflow

The general workflow for a 15-HETE competitive ELISA is outlined below.

Caption: The experimental workflow for the 15-HETE ELISA.

Detailed Assay Procedure

• Reagent Preparation: Bring all kit components and samples to room temperature (18-25°C) before use. Prepare all reagents, including the wash buffer and standard dilutions, according to the kit's manual.

• Standard and Sample Addition:

  • Determine the number of wells for standards, blank, and samples. It is recommended to run all standards and samples in duplicate.

  • Add 50 µL of the standard working solutions, samples, or blank (standard diluent) to the appropriate wells.[3]

• Competitive Reaction:

  • Immediately add 50 µL of Biotinylated-Conjugate to each well.[3]

  • Mix gently, cover the plate, and incubate for 1 hour at 37°C.[3]

• Washing:

  • Aspirate the liquid from each well.

  • Add 200-300 µL of 1x Wash Buffer to each well and aspirate. Repeat this process for a total of 3-5 washes as specified in the kit protocol.[3]

  • After the final wash, invert the plate and blot it against clean paper towels to remove any remaining wash buffer.

• Enzyme Conjugate Incubation:

  • Add 100 µL of Streptavidin-HRP working solution to each well.[3]

  • Cover the plate and incubate for 1 hour at 37°C.[3]

• Second Washing:

  • Repeat the washing step as described in step 4, performing a total of 5 washes.[3]

• Substrate Development:

  • Add 90 µL of TMB Substrate Solution to each well.[3]

  • Cover the plate and incubate for 20 minutes at 37°C in the dark. The solution will turn blue.[3]

• Stopping the Reaction:

  • Add 50 µL of Stop Solution to each well. The color in the wells will change from blue to yellow.[3]

• Absorbance Measurement:

  • Immediately measure the optical density (OD) of each well at 450 nm using a microplate reader.[3]

Data Analysis

• Calculate Average OD: Average the duplicate readings for each standard, control, and sample.

• Generate Standard Curve:

  • Subtract the average OD of the blank from the average OD of all other readings.

  • Plot the corrected OD values for the standards against their known concentrations.

  • A four-parameter logistic (4-PL) curve fit is often recommended for competitive ELISAs.[1]

• Calculate Sample Concentrations:

  • Use the regression equation from the standard curve to determine the concentration of 15-HETE in each sample.

  • Remember to account for any dilution factors used during sample preparation by multiplying the calculated concentration by the dilution factor.[1]

Troubleshooting

Issue	Possible Cause	Solution
High Background	Insufficient washing; Contaminated reagents.	Increase the number of washes; Ensure proper aspiration of wells; Use fresh reagents.
Low Signal	Inactive reagents; Incorrect incubation times or temperatures.	Check expiration dates of reagents; Ensure adherence to protocol incubation parameters.
High CV%	Pipetting errors; Inconsistent timing of reagent addition.	Use calibrated pipettes; Add reagents to wells in a consistent order and at a steady pace.[7]
Poor Standard Curve	Improper standard dilution; Reagent degradation.	Prepare fresh standards for each assay; Ensure proper storage of kit components.

Conclusion

This 15-HETE ELISA kit provides a robust and sensitive tool for the quantification of this important lipid mediator in plasma and serum samples. Adherence to the outlined protocols for sample preparation and the assay procedure is crucial for obtaining accurate and reproducible results. These findings can offer valuable insights into the role of 15-HETE in various physiological and pathological states, aiding in research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. assaygenie.com [assaygenie.com]
• 3. elkbiotech.com [elkbiotech.com]
• 4. admebio.com [admebio.com]
• 5. benchchem.com [benchchem.com]
• 6. 15-Hydroxyeicosatetraenoic acid (15-HETE) protects pulmonary artery smooth muscle cells from apoptosis via inducible nitric oxide synthase (iNOS) pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Protocol for Stimulating 15-Hydroxyeicosatetraenoic Acid (15-HpETE) Production in Cell Culture

Application Note

Introduction

15-Hydroxyeicosatetraenoic acid (15-HpETE) is a bioactive lipid mediator synthesized from arachidonic acid primarily through the action of 15-lipoxygenase (15-LOX) enzymes. As a hydroperoxy fatty acid, 15-HpETE is a key intermediate in the biosynthesis of a range of signaling molecules, including the more stable 15-hydroxy derivative (15-HETE) and specialized pro-resolving mediators like lipoxins. The production of 15-HpETE and its metabolites is implicated in various physiological and pathophysiological processes, including inflammation, immune responses, and cancer progression. Understanding the mechanisms that regulate 15-HpETE production is crucial for the development of novel therapeutics targeting these pathways.

This document provides detailed protocols for stimulating, extracting, and quantifying 15-HpETE production in cultured mammalian cells, with a focus on epithelial cells and macrophages, which are known to express 15-LOX. Due to the inherent instability of 15-HpETE, which is rapidly reduced to 15-HETE, the protocols are designed to maximize its detection while also providing methods for the quantification of its more stable downstream product as a reliable marker of 15-LOX pathway activation.

Data Presentation

The following table summarizes the expected production of 15-HETE, the stable metabolite of 15-HpETE, in different cell types upon stimulation with various agonists. These values can serve as a benchmark for experimental design.

Cell Type	Stimulus	Concentration	Incubation Time	15-HETE Yield (ng/10^6 cells)	Reference(s)
Human Bronchial Epithelial Cells	Arachidonic Acid	30 µM	1 hour	258 ± 76	[1]
Human Bronchial Epithelial Cells	Acetylcholine	100 µM	2 hours	~25 - 130	[1]
Human Bronchial Epithelial Cells	Bradykinin	1 µM	2 hours	~25 - 130	[1]
Human Bronchial Epithelial Cells	Phorbol Myristate Acetate (PMA)	100 nM	2 hours	~25 - 130	[1]
Human Umbilical Vein Endothelial Cells (HUVECs)	Arachidonic Acid	10-30 µM	30-60 minutes	Not specified, but production is enhanced with IL-1β pre-treatment	[2]
RAW 264.7 Macrophages	Lipopolysaccharide (LPS)	100 ng/mL	18 hours	Upregulation of 15-HETE detected	[3]
Bovine Alveolar Macrophages	Arachidonic Acid + Calcium Ionophore A23187	Not specified	Not specified	Synergistic increase in 15-HETE	[4]

Signaling Pathways and Experimental Workflows

Signaling Pathway for 15-LOX Induction and Activation

The production of 15-HpETE is regulated at two levels: the expression of the 15-LOX enzyme and the activation of the existing enzyme. Cytokines like IL-4 and IL-13 are potent inducers of 15-LOX-1 expression in epithelial cells and macrophages through the JAK/STAT signaling pathway. Once expressed, the enzyme can be rapidly activated by stimuli that increase intracellular calcium concentrations and activate protein kinase C (PKC), leading to the liberation of arachidonic acid from membrane phospholipids (B1166683) and its subsequent oxygenation.

Caption: Signaling pathways for 15-LOX induction and activation.

Experimental Workflow

The general workflow for studying 15-HpETE production involves cell culture and stimulation, followed by rapid sample collection and extraction to preserve the unstable hydroperoxide. The extracted lipids are then analyzed, typically by liquid chromatography-mass spectrometry (LC-MS/MS), which allows for sensitive and specific quantification.

Caption: Experimental workflow for 15-HpETE analysis.

Experimental Protocols

Protocol 1: Cell Culture and Stimulation for 15-HpETE Production

This protocol provides a general procedure for stimulating cultured cells to produce 15-HpETE. The choice of cell type, stimulus, concentration, and incubation time should be optimized for each specific experimental system.

Materials:

• Appropriate cell line (e.g., human bronchial epithelial cells, RAW 264.7 macrophages)

• Complete cell culture medium

• Serum-free cell culture medium

• Stimulating agents (e.g., Arachidonic Acid, IL-13, Phorbol Myristate Acetate (PMA), Calcium Ionophore A23187)

• Phosphate-Buffered Saline (PBS), ice-cold

• Cell scraper

• Microcentrifuge tubes

• Antioxidant solution (e.g., 0.2% Butylated Hydroxytoluene (BHT) in ethanol)

• Deuterated internal standard (e.g., 15(S)-HETE-d8)

Procedure:

• Cell Seeding: Culture cells in appropriate culture plates or flasks until they reach 80-90% confluency.

• Serum Starvation: Replace the complete medium with serum-free medium and incubate for 2-4 hours. This step reduces basal eicosanoid production.

• Stimulation:

  • Prepare a working solution of the desired stimulus in serum-free medium.

  • Remove the serum-free medium from the cells and add the stimulus-containing medium.

  • Incubate at 37°C for the desired duration (typically ranging from 15 minutes to 2 hours). For time-course experiments, collect samples at various time points.

• Sample Collection:

  • To quench the reaction and stabilize 15-HpETE, place the culture plate on ice.

  • Immediately add the antioxidant solution to the culture supernatant to a final concentration of 0.02% BHT.

  • Add a known amount of the deuterated internal standard to each sample for accurate quantification.

  • Carefully collect the cell culture supernatant and transfer it to a clean microcentrifuge tube.

  • If intracellular metabolites are to be analyzed, wash the cell monolayer with ice-cold PBS, and then lyse the cells in a suitable solvent containing the antioxidant and internal standard.

• Clarification: Centrifuge the supernatant at 1,000 x g for 10 minutes at 4°C to pellet any detached cells or debris.

• Storage: Transfer the clarified supernatant to a new tube. Proceed immediately to the extraction protocol or store at -80°C for later analysis. Avoid repeated freeze-thaw cycles.

Protocol 2: Solid-Phase Extraction (SPE) of 15-HpETE and other Eicosanoids

This protocol describes the extraction and concentration of lipid mediators from the cell culture supernatant using a C18 SPE cartridge.

Materials:

• Clarified cell culture supernatant (from Protocol 1)

• C18 SPE cartridges

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Acetic acid

• Nitrogen gas evaporator

• Mobile phase for LC-MS/MS

Procedure:

• Sample Acidification: Acidify the supernatant to a pH of approximately 3.5 with dilute acetic acid.

• SPE Cartridge Conditioning:

  • Wash the C18 SPE cartridge with 5 mL of methanol.

  • Equilibrate the cartridge with 5 mL of acidified water (pH 3.5).

• Sample Loading: Slowly load the acidified sample onto the conditioned C18 cartridge.

• Washing: Wash the cartridge with 5 mL of acidified water to remove salts and other polar impurities.

• Elution: Elute the bound lipids with 5 mL of methanol into a clean collection tube.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a small, precise volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 3: Quantification of 15-HpETE and 15-HETE by LC-MS/MS

This protocol outlines the analysis of the extracted lipids using liquid chromatography-tandem mass spectrometry for sensitive and specific quantification.

Materials:

• Reconstituted lipid extract (from Protocol 2)

• LC-MS/MS system equipped with an electrospray ionization (ESI) source

• Chiral stationary phase column (for separation of 15(R)- and 15(S)-HETE)

• Analytical standards for 15-HpETE and 15-HETE

• LC-MS grade solvents for mobile phase

Procedure:

• Chromatographic Separation:

  • Inject the reconstituted sample onto the LC system.

  • Use a suitable gradient of organic and aqueous mobile phases to achieve separation of the analytes. A chiral column is necessary for resolving the R and S enantiomers of HETEs.

• Mass Spectrometric Detection:

  • Operate the mass spectrometer in negative ion mode using ESI.

  • Use Multiple Reaction Monitoring (MRM) for targeted quantification. Monitor the specific precursor-to-product ion transitions for 15-HpETE, 15-HETE, and the deuterated internal standard.

    • 15-HETE: m/z 319.2 -> 115.1

    • 15-HpETE: m/z 335.2 -> 317.2 (loss of H₂O)

    • 15(S)-HETE-d8: m/z 327.2 -> 120.1

• Data Analysis:

  • Generate a standard curve using known concentrations of the analytical standards.

  • Quantify the amount of 15-HpETE and 15-HETE in the samples by comparing their peak areas to the standard curve and normalizing to the recovery of the internal standard.

By following these detailed protocols, researchers can reliably stimulate and quantify the production of 15-HpETE and its metabolites in cell culture, providing valuable insights into the regulation and function of the 15-lipoxygenase pathway.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Calcium ionophore synergizes with bacterial lipopolysaccharides in activating macrophage arachidonic acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. UPLC-MS/MS-Based Profiling of Eicosanoids in RAW264.7 Cells Treated with Lipopolysaccharide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]

Application Notes and Protocols for 15-HpETE as a Substrate in Downstream Enzyme Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Hydroperoxyeicosatetraenoic acid (15-HpETE) is a pivotal intermediate in the metabolism of arachidonic acid, primarily generated by the action of 15-lipoxygenases (15-LOX).[1][2] As a hydroperoxy fatty acid, 15-HpETE is a highly reactive molecule that serves as a substrate for a variety of downstream enzymes, leading to the formation of a diverse array of biologically active lipid mediators.[3][4] These metabolites are implicated in the regulation of inflammatory processes, cell proliferation, and vascular tone.[2][5] Understanding the enzymatic pathways that metabolize 15-HpETE is crucial for elucidating its physiological and pathological roles and for the development of novel therapeutic agents targeting these pathways.

These application notes provide detailed protocols for in vitro enzyme assays using 15-HpETE as a substrate to characterize the activity of key downstream enzymes, including peroxidases, 5-lipoxygenase (in the context of transcellular metabolism), and cytochrome P450 enzymes. Additionally, a protocol for the assay of 15-hydroxyprostaglandin dehydrogenase (15-PGDH), which acts on the immediate reduction product of 15-HpETE, 15-hydroxyeicosatetraenoic acid (15-HETE), is included.

Downstream Signaling Pathways of 15-HpETE

15-HpETE stands at a critical juncture, from which several metabolic pathways diverge, leading to the generation of potent signaling molecules. The initial and most common fate of 15-HpETE is its rapid reduction to the more stable alcohol, 15-HETE, by ubiquitous cellular peroxidases.[3] However, 15-HpETE can also be further metabolized to other important classes of lipid mediators such as lipoxins and eoxins.

References

• 1. benchchem.com [benchchem.com]
• 2. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5 S,15 S-Dihydroperoxyeicosatetraenoic Acid (5,15-diHpETE) as a Lipoxin Intermediate: Reactivity and Kinetics with Human Leukocyte 5-Lipoxygenase, Platelet 12-Lipoxygenase, and Reticulocyte 15-Lipoxygenase-1. [escholarship.org]
• 4. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 5. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]

Application of 15-HETE in Pulmonary Hypertension Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Hydroxyeicosatetraenoic acid (15-HETE) is a bioactive lipid metabolite of arachidonic acid, primarily synthesized by the enzyme 15-lipoxygenase (15-LOX). Emerging evidence strongly implicates the 15-LOX/15-HETE signaling axis in the pathogenesis of pulmonary hypertension (PH). In patients with pulmonary arterial hypertension (PAH) and in animal models of the disease, elevated levels of 15-HETE are observed in pulmonary artery endothelial cells (PAECs) and pulmonary artery smooth muscle cells (PASMCs).[1] 15-HETE contributes to the characteristic vascular remodeling and increased pulmonary vascular resistance of PH by promoting a pro-proliferative, anti-apoptotic, and vasoconstrictive environment.[2][3] This document provides detailed application notes on the role of 15-HETE in PH research and comprehensive protocols for key experiments.

Application Notes

15-HETE has been shown to exert its pathological effects in the pulmonary vasculature through multiple mechanisms:

• Pulmonary Artery Smooth Muscle Cell (PASMC) Proliferation and Vascular Remodeling: 15-HETE is a potent mitogen for PASMCs, stimulating their proliferation and contributing to the thickening of the pulmonary artery walls, a hallmark of PH.[1][4] This process, known as vascular remodeling, narrows the pulmonary arteries and increases resistance to blood flow.

• Anti-Apoptotic Effects in PASMCs: 15-HETE protects PASMCs from apoptosis (programmed cell death), further promoting the accumulation of these cells in the arterial wall.[1] This anti-apoptotic effect is mediated through various signaling pathways, including the PI3K/Akt and iNOS pathways.

• Vasoconstriction: 15-HETE can induce the contraction of pulmonary arteries, leading to a temporary narrowing of the vessels and an increase in pulmonary blood pressure.[5]

• Inflammation and Thrombosis: The 15-LOX/15-HETE pathway is also involved in promoting inflammation and thrombosis within the pulmonary vasculature, both of which are contributing factors to the progression of PH.[6][7]

• Endothelial Dysfunction: 15-HETE can contribute to endothelial dysfunction, impairing the normal function of the cells lining the pulmonary arteries.

Quantitative Data on the Effects of 15-HETE in Animal Models of Pulmonary Hypertension

The following tables summarize key quantitative data from studies investigating the effects of 15-HETE in animal models of PH.

Table 1: Hemodynamic and Hypertrophic Effects of a 15-HETE Enriched Diet in Mice

Parameter	Control Group (Chow Diet)	15-HETE Group (15-HETE Diet)	Reference
Right Ventricular Systolic Pressure (RVSP) (mmHg)	~25	~35	[8][9][10]
Right Ventricular Hypertrophy (Fulton Index: RV/LV+S)	~0.25	~0.35	[8][9][10]
Pulmonary Arterial Acceleration Time (PAAT) (ms)	~15	~10	[8][9][10]

Table 2: Effects of 15-HETE on Pulmonary Vascular Remodeling in Mice

Parameter	Control Group (Chow Diet)	15-HETE Group (15-HETE Diet)	Reference
Vascular Wall Thickness (%)	~20	~40	[8][9]
Percentage of Muscularized Arteries	Lower	Significantly Higher	[4]

Key Signaling Pathways of 15-HETE in Pulmonary Hypertension

dot digraph "15-HETE_Signaling_in_PASMC_Proliferation" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

"15-HETE" [fillcolor="#FBBC05", fontcolor="#202124"]; "Receptor" [fillcolor="#F1F3F4", fontcolor="#202124"]; "p38_MAPK" [label="p38 MAPK", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "ERK1_2" [label="ERK1/2", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Rho_Kinase" [label="Rho-Kinase", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Proliferation" [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Vascular_Remodeling" [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"15-HETE" -> "Receptor" [arrowhead=none]; "Receptor" -> "p38_MAPK" [label="Activates"]; "Receptor" -> "ERK1_2" [label="Activates"]; "Receptor" -> "Rho_Kinase" [label="Activates"]; "p38_MAPK" -> "Proliferation"; "ERK1_2" -> "Proliferation"; "Rho_Kinase" -> "Vascular_Remodeling"; "Proliferation" -> "Vascular_Remodeling" [style=dashed]; } .dot Caption: 15-HETE signaling pathways promoting PASMC proliferation.

dot digraph "15-HETE_Anti_Apoptotic_Signaling" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

"15-HETE" [fillcolor="#FBBC05", fontcolor="#202124"]; "PI3K" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Akt" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "iNOS" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "NO" [label="Nitric Oxide", fillcolor="#F1F3F4", fontcolor="#202124"]; "Apoptosis_Inhibition" [shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF", label="Inhibition of\nApoptosis"];

"15-HETE" -> "PI3K"; "15-HETE" -> "iNOS"; "PI3K" -> "Akt"; "iNOS" -> "NO"; "Akt" -> "Apoptosis_Inhibition"; "NO" -> "Apoptosis_Inhibition"; } .dot Caption: Anti-apoptotic signaling pathways of 15-HETE in PASMCs.

Experimental Protocols

Induction of Pulmonary Hypertension in Mice with a 15-HETE Enriched Diet

This protocol describes the induction of PH in mice through dietary supplementation of 15-HETE.[3][8][9][10]

Materials:

• C57BL/6 mice (8-10 weeks old)

• Standard chow diet

• 15-HETE

• Vehicle (e.g., ethanol)

• Micro-osmotic pumps (optional for continuous delivery)

Procedure:

• Prepare the 15-HETE-supplemented chow by thoroughly mixing 15-HETE (dissolved in a minimal amount of vehicle) with the powdered standard chow to achieve a final concentration that provides a daily dose of approximately 5 mg/kg body weight.

• Prepare a control diet by mixing the same amount of vehicle with the powdered chow.

• Pellet both diets or provide them in powdered form.

• House the mice individually and provide them with ad libitum access to either the control or 15-HETE-supplemented diet and water for a period of 3-4 weeks.

• Monitor the body weight and food intake of the mice regularly.

• At the end of the study period, perform hemodynamic measurements and tissue collection for further analysis.

dot digraph "Animal_Model_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

start [label="Start", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; diet [label="15-HETE Enriched Diet\n(3-4 weeks)", fillcolor="#FBBC05", fontcolor="#202124"]; hemo [label="Hemodynamic Measurement\n(RVSP)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; tissue [label="Tissue Collection\n(Heart, Lungs)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; analysis [label="Histological & Molecular Analysis", fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="End", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

start -> diet; diet -> hemo; hemo -> tissue; tissue -> analysis; analysis -> end; } .dot Caption: Workflow for the 15-HETE-induced PH animal model.

Measurement of Right Ventricular Systolic Pressure (RVSP)

This protocol outlines the invasive measurement of RVSP in mice, a key indicator of pulmonary artery pressure.[2][11][12][13]

Materials:

• Anesthetized mouse

• 1.4F pressure-volume catheter

• Data acquisition system

• Surgical instruments

• Suture

Procedure:

• Anesthetize the mouse (e.g., with isoflurane).

• Make a midline cervical incision to expose the right jugular vein.

• Carefully dissect the jugular vein and place a loose suture around it.

• Introduce the pressure-volume catheter into the jugular vein and advance it into the right ventricle. The correct placement is confirmed by the characteristic pressure waveform.

• Allow the pressure signal to stabilize for a few minutes.

• Record the RVSP for several minutes using the data acquisition system.

• After recording, euthanize the mouse and collect tissues for further analysis.

Assessment of Right Ventricular Hypertrophy (Fulton Index)

The Fulton index is a standard method to quantify right ventricular hypertrophy.[14][15][16][17][18]

Procedure:

• Following euthanasia, carefully excise the heart.

• Trim the atria and large vessels from the ventricles.

• Separate the right ventricular free wall (RV) from the left ventricle and septum (LV+S).

• Blot the tissues dry and weigh them separately.

• Calculate the Fulton index as the ratio of the RV weight to the LV+S weight (RV / (LV+S)).

Immunofluorescence Staining of Pulmonary Arteries

This protocol is for the visualization of specific proteins in pulmonary artery sections.[19][20][21][22][23]

Materials:

• Formalin-fixed, paraffin-embedded lung tissue sections

• Primary antibodies (e.g., anti-α-smooth muscle actin)

• Fluorescently-labeled secondary antibodies

• DAPI (for nuclear counterstaining)

• Mounting medium

Procedure:

• Deparaffinize and rehydrate the lung tissue sections.

• Perform antigen retrieval (e.g., by heat-induced epitope retrieval).

• Block non-specific binding sites with a blocking solution (e.g., 5% goat serum in PBS).

• Incubate the sections with the primary antibody overnight at 4°C.

• Wash the sections with PBS.

• Incubate with the fluorescently-labeled secondary antibody for 1 hour at room temperature.

• Counterstain the nuclei with DAPI.

• Mount the sections with a mounting medium and visualize them using a fluorescence microscope.

PASMC Proliferation Assay (BrdU Incorporation)

This assay measures DNA synthesis as an indicator of cell proliferation.[1]

Materials:

• Primary human or rat PASMCs

• 96-well plates

• BrdU labeling reagent

• Anti-BrdU antibody conjugated to a detection enzyme (e.g., peroxidase)

• Substrate solution

Procedure:

• Seed PASMCs in a 96-well plate and allow them to adhere.

• Synchronize the cells by serum starvation for 24 hours.

• Treat the cells with different concentrations of 15-HETE for 24-48 hours.

• Add the BrdU labeling reagent to the wells and incubate for 2-4 hours.

• Fix the cells and incubate with the anti-BrdU antibody.

• Add the substrate solution and measure the absorbance using a microplate reader.

TUNEL Assay for Apoptosis Detection

The TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay is used to detect DNA fragmentation, a hallmark of apoptosis.[24][25][26][27]

Materials:

• PAECs or lung tissue sections

• TUNEL assay kit

• Fluorescence microscope

Procedure:

• Fix and permeabilize the cells or tissue sections.

• Incubate with the TUNEL reaction mixture containing TdT and fluorescently labeled dUTP.

• Wash the samples to remove unincorporated nucleotides.

• Counterstain the nuclei with DAPI.

• Visualize the apoptotic cells (green fluorescence) using a fluorescence microscope.

Western Blot Analysis of Signaling Proteins

This protocol is for the detection and quantification of specific proteins in cell lysates.[1][7]

Materials:

• PASMC lysates

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies (e.g., anti-phospho-Akt, anti-iNOS)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Separate the proteins in the cell lysates by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with a blocking solution (e.g., 5% non-fat milk).

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

Isometric Tension Studies in Pulmonary Artery Rings

This protocol measures the contractile response of isolated pulmonary arteries to 15-HETE.[1][28][29][30][31]

Materials:

• Isolated rat or mouse pulmonary arteries

• Organ bath system with force transducers

• Krebs-Henseleit solution

• 15-HETE

Procedure:

• Dissect the pulmonary arteries and cut them into 2-3 mm rings.

• Mount the rings in an organ bath filled with Krebs-Henseleit solution, maintained at 37°C and gassed with 95% O2/5% CO2.

• Allow the rings to equilibrate under a resting tension of 1.5 g for at least 1 hour.

• Test the viability of the rings by contracting them with a high concentration of KCl.

• After washing and returning to baseline, add cumulative concentrations of 15-HETE to the organ bath and record the changes in isometric tension.

Conclusion

The 15-LOX/15-HETE signaling pathway plays a significant role in the pathophysiology of pulmonary hypertension. The protocols and data presented in this document provide a framework for researchers to investigate the multifaceted effects of 15-HETE on the pulmonary vasculature. A deeper understanding of these mechanisms is crucial for the development of novel therapeutic strategies targeting this pathway for the treatment of pulmonary hypertension.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of right ventricular systolic pressure and right ventricular hypertrophy. [bio-protocol.org]
• 3. | BioWorld [bioworld.com]
• 4. ahajournals.org [ahajournals.org]
• 5. Role of 15-lipoxygenase/15-hydroxyeicosatetraenoic acid in hypoxia-induced pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Video: Right Ventricular Systolic Pressure Measurements in Combination with Harvest of Lung and Immune Tissue Samples in Mice [jove.com]
• 7. journals.physiology.org [journals.physiology.org]
• 8. ahajournals.org [ahajournals.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Right Ventricular Systolic Pressure Measurements in Combination with Harvest of Lung and Immune Tissue Samples in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. ahajournals.org [ahajournals.org]
• 14. researchgate.net [researchgate.net]
• 15. Mouse model of experimental pulmonary hypertension: Lung angiogram and right heart catheterization - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comprehensive Echocardiographic Assessment of Right Ventricle Function in a Rat Model of Pulmonary Arterial Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 17. escholarship.org [escholarship.org]
• 18. Right Ventricle Remodeling Metabolic Signature in Experimental Pulmonary Hypertension Models of Chronic Hypoxia and Monocrotaline Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Protocol for quantum dot-based cell counting and immunostaining of pulmonary arterial cells from patients with pulmonary arterial hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 20. sites.uclouvain.be [sites.uclouvain.be]
• 21. Multiplexed Immunofluorescence Staining and Imaging of Lung Sections [protocols.io]
• 22. Frontiers | Immunofluorescence Staining of Paraffin Sections Step by Step [frontiersin.org]
• 23. arigobio.com [arigobio.com]
• 24. Oral 15-Hydroxyeicosatetraenoic Acid Induces Pulmonary Hypertension in Mice by Triggering T Cell-Dependent Endothelial Cell Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Targeted Induction of Lung Endothelial Cell Apoptosis Causes Emphysema-like Changes in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 26. TUNEL Assays | Thermo Fisher Scientific - HK [thermofisher.com]
• 27. Click-iT TUNEL Alexa Fluor Imaging Assay Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 28. Characterization of optimal resting tension in human pulmonary arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. Tension Measurement in Isolated Rat and Mouse Pulmonary Artery - PMC [pmc.ncbi.nlm.nih.gov]
• 31. firstwordpharma.com [firstwordpharma.com]

Application Notes and Protocols: Investigating the Effects of 15-HETE on Neutrophil Migration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and investigating the effects of 15-hydroxyeicosatetraenoic acid (15-HETE) on neutrophil migration. This document includes a summary of the inhibitory effects of 15-HETE, detailed protocols for key experimental assays, and visualizations of the underlying signaling pathways and experimental workflows.

Introduction

15-HETE is an arachidonic acid metabolite produced by 15-lipoxygenase (15-LO) and is often found at elevated levels at sites of inflammation. It plays a complex modulatory role in the inflammatory response, notably by acting as a potent endogenous inhibitor of neutrophil migration. Neutrophils, or polymorphonuclear leukocytes (PMNs), are the first responders of the innate immune system, and their migration to inflammatory sites is a critical step in host defense. However, excessive or prolonged neutrophil infiltration can contribute to tissue damage in various inflammatory diseases.

15(S)-HETE, a specific stereoisomer, has been shown to inhibit neutrophil migration across cytokine-activated endothelium in response to various chemoattractants, including leukotriene B4 (LTB4) and platelet-activating factor (PAF).[1][2] The primary mechanism of this inhibition is not through direct receptor antagonism but rather through its incorporation into the phospholipids (B1166683) of the neutrophil cell membrane.[3] This "remodeling" of the membrane leads to a disruption of the downstream signaling cascades initiated by chemoattractant receptors, ultimately impairing the cytoskeletal rearrangements and adhesive events necessary for directed cell movement.[1] Understanding the modulatory effects of 15-HETE on neutrophil function is crucial for the development of novel anti-inflammatory therapeutics.

Data Presentation

The following tables summarize the quantitative data on the inhibitory effects of 15(S)-HETE on neutrophil migration and related functions.

Table 1: Inhibition of Neutrophil Chemotaxis by 15(S)-HETE

Chemoattractant	15(S)-HETE Concentration	Percent Inhibition of Migration	Reference
Leukotriene B4 (LTB4)	10⁻⁴ M	68% (Maximum Inhibition)	[4][5]
Leukotriene B4 (LTB4)	10 µM	Significant Inhibition	[3]
Leukotriene B4 (LTB4)	3 µM	Significant Inhibition	[3]
Platelet-Activating Factor (PAF)	Not Specified	Dramatically Inhibited	[2]

Note: Specific IC50 values for 15(S)-HETE's inhibition of neutrophil migration are not consistently reported across studies and can vary based on experimental conditions.

Table 2: Effects of 15(S)-HETE on Chemoattractant Receptor Affinity

Receptor	Effect of 15(S)-HETE Incorporation	Magnitude of Change	Reference
LTB4 Receptor	Reduction in ligand affinity	Striking reduction	[1]
PAF Receptor	Reduction in high-affinity ligand binding	Sixfold reduction in affinity	[2]

Signaling Pathway of 15-HETE's Inhibitory Action

The inhibitory effect of 15-HETE on neutrophil migration is primarily mediated by its incorporation into membrane phospholipids, which in turn disrupts G-protein coupled receptor (GPCR) signaling. When a chemoattractant like LTB4 or PAF binds to its respective GPCR on the neutrophil surface, it typically activates a G-protein, leading to the activation of Phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, a critical step for neutrophil activation and migration.

15-HETE incorporated into the cell membrane is thought to uncouple the G-protein from PLC or directly inhibit PLC activity.[6] This leads to a reduction in IP3 generation and a subsequent blunting of the intracellular calcium mobilization, thereby inhibiting the downstream events required for cell migration, such as cytoskeletal rearrangement and adhesion.[2]

Inhibitory signaling pathway of 15-HETE in neutrophils.

Experimental Protocols

Protocol 1: Isolation of Human Neutrophils from Peripheral Blood

This protocol describes the isolation of neutrophils from human whole blood using density gradient centrifugation.

Materials:

• Human whole blood collected in tubes containing an anticoagulant (e.g., EDTA)

• Ficoll-Paque PLUS

• Dextran T500

• Hanks' Balanced Salt Solution (HBSS), without Ca²⁺/Mg²⁺

• Red Blood Cell (RBC) Lysis Buffer

• Phosphate Buffered Saline (PBS)

• Trypan Blue solution

• 50 mL conical tubes

• Serological pipettes

• Centrifuge

Procedure:

• Dilute the whole blood 1:1 with HBSS (without Ca²⁺/Mg²⁺) at room temperature.

• Carefully layer 30 mL of the diluted blood over 15 mL of Ficoll-Paque PLUS in a 50 mL conical tube. Avoid mixing the layers.

• Centrifuge at 400 x g for 30 minutes at room temperature with the centrifuge brake turned off.

• After centrifugation, four distinct layers will be visible. Carefully aspirate and discard the top layers (plasma and mononuclear cells).

• Collect the granulocyte/erythrocyte pellet at the bottom of the tube and transfer it to a new 50 mL conical tube.

• Resuspend the pellet in HBSS and add Dextran T500 to a final concentration of 1%. Mix gently by inversion.

• Allow the erythrocytes to sediment by gravity for 30-45 minutes at room temperature.

• Carefully collect the neutrophil-rich supernatant and transfer it to a new 50 mL conical tube.

• Centrifuge the supernatant at 250 x g for 10 minutes at 4°C.

• Discard the supernatant and resuspend the cell pellet in RBC Lysis Buffer for 5-10 minutes at room temperature to lyse any remaining red blood cells.

• Add HBSS to stop the lysis and centrifuge at 250 x g for 10 minutes at 4°C.

• Discard the supernatant and wash the neutrophil pellet twice with cold HBSS.

• Resuspend the final neutrophil pellet in the desired assay medium.

• Determine cell viability and concentration using a hemocytometer and Trypan Blue exclusion. A purity of >95% and viability of >95% should be expected.[1][2]

Protocol 2: Neutrophil Chemotaxis Assay (Boyden Chamber)

This assay measures the directed migration of neutrophils towards a chemoattractant.

Materials:

• Isolated human neutrophils

• Boyden chamber apparatus or Transwell® inserts (3-5 µm pore size)

• 24-well or 96-well plates

• Chemoattractant (e.g., LTB4, fMLP, PAF)

• 15(S)-HETE

• Assay medium (e.g., HBSS with 0.1% BSA)

• Staining solution (e.g., Diff-Quik) or a method for cell quantification (e.g., CellTiter-Glo®)

• Microscope

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Prepare the chemoattractant solution in the assay medium and add it to the lower wells of the Boyden chamber. For the negative control, add assay medium without the chemoattractant.

• Carefully place the polycarbonate filter or Transwell® insert over the lower wells, ensuring no air bubbles are trapped.

• Pre-incubate the isolated neutrophils (resuspended in assay medium at 1 x 10⁶ cells/mL) with various concentrations of 15(S)-HETE or a vehicle control for 15-30 minutes at 37°C.

• Add the neutrophil suspension to the upper wells of the chamber.

• Incubate the chamber at 37°C in a humidified incubator with 5% CO₂ for 60-90 minutes.

• After incubation, remove the filter/insert. Scrape the non-migrated cells from the upper side of the membrane.

• Fix and stain the migrated cells on the lower side of the membrane using a staining solution like Diff-Quik.

• Count the number of migrated cells in several high-power fields under a microscope.

• Calculate the chemotactic index (number of cells migrated towards the chemoattractant / number of cells migrated towards the control medium) and the percentage of inhibition for each 15(S)-HETE concentration.

Workflow for a neutrophil chemotaxis assay.

Protocol 3: Intracellular Calcium Mobilization Assay

This protocol measures changes in intracellular calcium concentration in response to a stimulus.

Materials:

• Isolated human neutrophils

• Fluorescent calcium indicator (e.g., Fura-2 AM or Fluo-4 AM)

• Pluronic F-127

• HBSS with Ca²⁺/Mg²⁺

• Chemoattractant (e.g., LTB4, PAF)

• 15(S)-HETE

• Fluorometer or fluorescence microscope equipped for ratiometric imaging (for Fura-2) or single-wavelength measurement (for Fluo-4)

Procedure:

• Resuspend isolated neutrophils in HBSS (with Ca²⁺/Mg²⁺) at a concentration of 1-5 x 10⁶ cells/mL.

• Load the cells with a fluorescent calcium indicator by incubating them with 2-5 µM Fura-2 AM or Fluo-4 AM and 0.02% Pluronic F-127 for 30-45 minutes at 37°C in the dark.

• Wash the cells twice with HBSS to remove extracellular dye.

• Resuspend the cells in fresh HBSS and allow them to rest for 15-30 minutes at room temperature to allow for complete de-esterification of the dye.

• Pre-incubate the cells with various concentrations of 15(S)-HETE or a vehicle control for 15-30 minutes at 37°C.

• Transfer the cell suspension to a cuvette or a microplate well suitable for fluorescence measurement.

• Establish a stable baseline fluorescence reading.

• Add the chemoattractant to the cell suspension to stimulate calcium mobilization.

• Continuously record the fluorescence intensity. For Fura-2, measure the ratio of emission at 510 nm with excitation at 340 nm and 380 nm. For Fluo-4, measure the emission at ~520 nm with excitation at ~490 nm.

• The change in fluorescence intensity or ratio is proportional to the change in intracellular calcium concentration. Calculate the peak response and the percentage of inhibition by 15(S)-HETE.

Workflow for an intracellular calcium mobilization assay.

Conclusion

15-HETE serves as a significant endogenous regulator of neutrophil trafficking, primarily through its incorporation into membrane phospholipids and the subsequent dampening of chemoattractant-induced signaling pathways. The protocols and information provided herein offer a robust framework for researchers to investigate the nuanced effects of 15-HETE on neutrophil migration and function. These studies are pivotal for a deeper understanding of the resolution of inflammation and for the identification of new therapeutic targets for inflammatory diseases.

References

• 1. Neutrophil Isolation Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neutrophil isolation protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. akadeum.com [akadeum.com]
• 5. clinmedjournals.org [clinmedjournals.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing 15-HETE to Investigate Apoptosis in Smooth Muscle Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Hydroxyeicosatetraenoic acid (15-HETE), a primary metabolite of arachidonic acid generated by the 15-lipoxygenase (15-LO) enzyme, has emerged as a significant signaling molecule in the regulation of smooth muscle cell (SMC) apoptosis.[1][2][3] Predominantly studied in the context of pulmonary artery smooth muscle cells (PASMCs), 15-HETE has been shown to exert potent anti-apoptotic effects, a critical factor in the vascular remodeling associated with conditions like pulmonary hypertension.[2][3][4] These application notes provide a comprehensive overview of the signaling pathways modulated by 15-HETE and detailed protocols for studying its effects on SMC apoptosis.

Biological Context and Signaling Pathways

In response to stimuli such as hypoxia, 15-HETE is produced and acts to protect SMCs from programmed cell death.[1][5] This protective role is mediated through a complex network of signaling cascades that ultimately converge on the regulation of key apoptotic proteins. The primary mechanisms involve the modulation of the Bcl-2 family of proteins to favor an anti-apoptotic state and the inhibition of caspase activation.

Several key signaling pathways have been identified to be instrumental in the anti-apoptotic effects of 15-HETE in smooth muscle cells:

• PI3K/Akt Pathway: 15-HETE has been shown to activate the PI3K/Akt signaling cascade.[6][7] Activated Akt can phosphorylate and inactivate pro-apoptotic proteins such as Bad, and also modulate the expression of other Bcl-2 family members, thereby promoting cell survival.[7]

• HSP90-Dependent Pathway: Heat shock protein 90 (HSP90) is a molecular chaperone involved in the stability and function of numerous signaling proteins. 15-HETE upregulates HSP90 expression, which in turn helps to prevent serum deprivation-induced apoptosis in PASMCs.[1] The anti-apoptotic effects of 15-HETE, including the regulation of Bcl-2 and Bax and the inhibition of caspases-3 and -9, have been shown to be dependent on HSP90.[1]

• iNOS Pathway: 15-HETE can upregulate the expression of inducible nitric oxide synthase (iNOS).[2] The resulting increase in nitric oxide (NO) can contribute to the anti-apoptotic effects, potentially through the modulation of mitochondrial function and Bcl-2 family proteins.[2]

• SIRT1 Regulation: Sirtuin 1 (SIRT1), a protein deacetylase, is also implicated in the protective effects of 15-HETE. 15-HETE promotes the transcription and translation of SIRT1, which is crucial for protecting PASMCs against cell death during hypoxia.[5]

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, including p38 MAPK and c-Jun N-terminal kinase (JNK), is also involved in the cellular response to 15-HETE.[8][9]

The culmination of these signaling events is the inhibition of the intrinsic apoptotic pathway, characterized by the stabilization of the mitochondrial membrane, an increased ratio of anti-apoptotic (Bcl-2, Bcl-xL) to pro-apoptotic (Bax, Bad) proteins, and the subsequent reduction in the activation of initiator (caspase-9) and executioner (caspase-3) caspases.[1][3][10]

Data Presentation

The following tables summarize the quantitative effects of 15-HETE on key apoptotic markers in smooth muscle cells as reported in the literature.

Table 1: Effect of 15-HETE on the Expression of Apoptosis-Regulating Proteins

Protein	Effect of 15-HETE	Signaling Pathway Implicated	Cell Type	Reference
Anti-Apoptotic
Bcl-2	Upregulation	HSP90, iNOS, PI3K/Akt	PASMCs	[1][2][10]
Bcl-xL	Upregulation	SIRT1	PASMCs	[5]
HSP90	Upregulation	-	PASMCs	[1]
iNOS	Upregulation	-	PASMCs	[2]
SIRT1	Upregulation	-	PASMCs	[5]
Pro-Apoptotic
Bax	Decreased Expression	HSP90	PASMCs	[1]
Bad	Down-regulation/Phosphorylation	PI3K/Akt	PASMCs	[7]
FasL	Down-regulation	PI3K/Akt	PASMCs	[7]

Table 2: Effect of 15-HETE on Caspase Activity and Mitochondrial Function

Parameter	Effect of 15-HETE	Signaling Pathway Implicated	Cell Type	Reference
Caspase-3 Activity	Suppression/Inhibition	HSP90, K+ Channel Inactivation	PASMCs	[1][10]
Caspase-9 Activity	Inhibition	HSP90	PASMCs	[1]
Procaspase-3	Upregulation	iNOS	PASMCs	[2]
Mitochondrial Membrane Potential	Attenuation of Depolarization	HSP90, iNOS, PI3K/Akt	PASMCs	[1][2][7][10]

Mandatory Visualizations

Caption: Signaling pathways of 15-HETE-mediated anti-apoptosis in smooth muscle cells.

Caption: General experimental workflow for studying the effects of 15-HETE on apoptosis.

Experimental Protocols

Protocol 1: Cell Culture and Induction of Apoptosis

• Cell Culture: Culture PASMCs in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2. Use cells between passages 3 and 6 for experiments.[4]

• Induction of Apoptosis: To induce apoptosis, replace the growth medium with serum-free DMEM. Serum deprivation is a common method to induce apoptosis in PASMCs.[1]

• 15-HETE Treatment: Treat cells with the desired concentration of 15-HETE (typically in the range of 0.1 to 1 µM) dissolved in a suitable vehicle (e.g., ethanol). An equivalent concentration of the vehicle should be added to the control cells.

Protocol 2: Assessment of Apoptosis

A. Cell Viability Assay (MTT Assay)

• Seed cells in a 96-well plate and culture overnight.

• Induce apoptosis and treat with 15-HETE as described in Protocol 1 for 24-48 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and dissolve the formazan (B1609692) crystals in dimethyl sulfoxide (B87167) (DMSO).

• Measure the absorbance at 570 nm using a microplate reader. Cell viability is proportional to the absorbance.

B. TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay

• Grow cells on coverslips in a 24-well plate.

• Induce apoptosis and treat with 15-HETE.

• Fix the cells with 4% paraformaldehyde for 25 minutes at room temperature.

• Permeabilize the cells with 0.1% Triton X-100 in 0.1% sodium citrate (B86180) for 2 minutes on ice.

• Perform the TUNEL staining according to the manufacturer's instructions of a commercial kit.

• Counterstain the nuclei with DAPI.

• Mount the coverslips and visualize using a fluorescence microscope. TUNEL-positive nuclei (indicating DNA fragmentation) will fluoresce (e.g., green), while all nuclei will be stained blue by DAPI.

C. Annexin V/Propidium Iodide (PI) Staining by Flow Cytometry

• Harvest cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[11]

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI to 100 µL of the cell suspension.[11]

• Incubate for 15 minutes at room temperature in the dark.[11][12]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

Protocol 3: Western Blot Analysis of Apoptotic Proteins

• Protein Extraction: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[4][13]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.[4][13]

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.[4][13]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, cleaved caspase-3, Akt, phospho-Akt) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Use a loading control (e.g., β-actin or GAPDH) to normalize the protein levels.

Conclusion

The study of 15-HETE in smooth muscle cell apoptosis provides valuable insights into the mechanisms of vascular remodeling and offers potential therapeutic targets for diseases such as pulmonary hypertension. The protocols and signaling information provided here serve as a comprehensive guide for researchers investigating the role of this important lipid mediator in the regulation of smooth muscle cell survival.

References

• 1. 15-Hydroxyeicosatetraenoic acid (15-HETE) protects pulmonary artery smooth muscle cells against apoptosis via HSP90 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 15-Hydroxyeicosatetraenoic acid (15-HETE) protects pulmonary artery smooth muscle cells from apoptosis via inducible nitric oxide synthase (iNOS) pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. 15-HETE protects pulmonary artery smooth muscle cells against apoptosis via SIRT1 regulation during hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pnas.org [pnas.org]
• 9. 15-LO/15-HETE mediated vascular adventitia fibrosis via p38 MAPK-dependent TGF-β - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 15-HETE suppresses K(+) channel activity and inhibits apoptosis in pulmonary artery smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - FR [thermofisher.com]
• 12. Frontiers | AGEs-Induced Calcification and Apoptosis in Human Vascular Smooth Muscle Cells Is Reversed by Inhibition of Autophagy [frontiersin.org]
• 13. benchchem.com [benchchem.com]

Chemo-enzymatic Synthesis of 15(S)-HpETE: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, the availability of high-purity biologically active lipids is crucial for accurate and reproducible experimental results. This document provides a detailed guide for the chemo-enzymatic synthesis, purification, and application of 15(S)-Hydroperoxyeicosatetraenoic acid (15(S)-HpETE), a key intermediate in the lipoxygenase pathway of arachidonic acid metabolism.

15(S)-HpETE is an important signaling molecule involved in various physiological and pathological processes, including inflammation, cell proliferation, and apoptosis.[1][2] Its inherent instability necessitates careful handling and a robust synthesis and purification strategy. The chemo-enzymatic approach described herein utilizes the high specificity of the soybean lipoxygenase enzyme for the controlled oxidation of arachidonic acid, followed by a straightforward purification protocol.

I. Quantitative Data Summary

The following tables summarize the key quantitative parameters for the synthesis and characterization of 15(S)-HpETE.

Table 1: Optimized Reaction Conditions for 15(S)-HpETE Synthesis

Parameter	Value	Reference
Substrate	Arachidonic Acid	[3]
Enzyme	Soybean Lipoxygenase	[3]
pH	8.5 (0.2 M Borate (B1201080) Buffer)	[3][4]
Temperature	20°C	[3]
Arachidonic Acid Conc.	9 g/L	[3]
Soybean Lipoxygenase Conc.	54.4 U/mL	[3]
Co-solvent	4% Methanol	[3]
Reaction Time	25 minutes	[3]

Table 2: Expected Yield and Purity of Synthesized 15(S)-HpETE

Parameter	Value	Notes
Molar Conversion Yield	>95%	Based on the high yield reported for the subsequent reduction product, 15(S)-HETE.[3]
Purity (post-HPLC)	≥95%	As determined by HPLC analysis.[5]
Productivity	Approx. 22.8 g/L/h	Estimated based on the synthesis of 15(S)-HETE.[3]

Table 3: Physicochemical and Storage Properties of 15(S)-HpETE

Property	Value	Reference
Molecular Formula	C₂₀H₃₂O₄	[6]
Molecular Weight	336.5 g/mol	[6]
Storage Temperature	-80°C	[7]
Long-term Stability	≥ 2 years (at -80°C)	[7]

II. Experimental Protocols

Protocol 1: Chemo-enzymatic Synthesis of 15(S)-HpETE

This protocol describes the conversion of arachidonic acid to 15(S)-HpETE using soybean lipoxygenase.

Materials:

• Arachidonic acid

• Soybean lipoxygenase (Type I-B, from Glycine max)

• 0.2 M Borate buffer (pH 9.0)

• Methanol

• Ethanol (B145695) (anhydrous)

• Deionized water

• Inert gas (Argon or Nitrogen)

• Reaction vessel

• Magnetic stirrer and stir bar

• Spectrophotometer

Procedure:

• Substrate Preparation:

  • Prepare a stock solution of arachidonic acid in anhydrous ethanol.

  • For the reaction, dilute the stock solution to a final concentration of 9 g/L in 0.2 M borate buffer (pH 8.5) containing 4% methanol.

• Enzyme Preparation:

  • Dissolve soybean lipoxygenase in ice-cold 0.2 M borate buffer (pH 8.5) to a final concentration of 54.4 U/mL. Keep the enzyme solution on ice.

• Enzymatic Reaction:

  • Add the arachidonic acid solution to a reaction vessel and place it on a magnetic stirrer at 20°C.

  • Initiate the reaction by adding the freshly prepared soybean lipoxygenase solution.

  • Monitor the reaction by measuring the increase in absorbance at 234 nm, which corresponds to the formation of the conjugated diene system in 15(S)-HpETE.[8]

  • Allow the reaction to proceed for 25 minutes.[3]

• Reaction Quenching:

  • Stop the reaction by adding two volumes of ice-cold methanol.

• Extraction:

  • Acidify the reaction mixture to pH 3.5 with 1 M HCl.

  • Extract the lipid products three times with an equal volume of ethyl acetate (B1210297) or diethyl ether.

  • Pool the organic phases and wash with deionized water until the aqueous phase is neutral.

  • Dry the organic phase over anhydrous sodium sulfate.

  • Evaporate the solvent under a stream of inert gas (argon or nitrogen) at room temperature.

• Storage of Crude Product:

  • Resuspend the crude 15(S)-HpETE in a small volume of ethanol, purge with inert gas, and store at -80°C until purification.

Protocol 2: Purification of 15(S)-HpETE by High-Performance Liquid Chromatography (HPLC)

This protocol outlines the purification of 15(S)-HpETE from the crude reaction mixture using straight-phase HPLC.

Materials:

• Crude 15(S)-HpETE extract (dissolved in mobile phase)

• HPLC system with a UV detector

• Straight-phase HPLC column (e.g., Silica, 5 µm)

• Mobile Phase: Hexane:Isopropanol:Acetic Acid (1000:15:1, v/v/v)[9]

• Collection tubes

Procedure:

• Sample Preparation:

  • Dissolve the dried crude 15(S)-HpETE extract in a small volume of the mobile phase.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• HPLC Separation:

  • Equilibrate the straight-phase HPLC column with the mobile phase at a flow rate of 1 mL/min.[9]

  • Set the UV detector to monitor the absorbance at 234 nm.

  • Inject the prepared sample onto the column.

  • Elute the compounds isocratically with the mobile phase. 15(S)-HpETE will elute before the more polar 15(S)-HETE.[9]

• Fraction Collection:

  • Collect the fractions corresponding to the 15(S)-HpETE peak in pre-chilled tubes.

• Solvent Evaporation and Storage:

  • Evaporate the solvent from the collected fractions under a stream of inert gas at room temperature.

  • Dissolve the purified 15(S)-HpETE in anhydrous ethanol, purge with inert gas, and store in an airtight vial at -80°C.[7]

Protocol 3: Application of 15(S)-HpETE in Cell Culture Experiments

This protocol provides a general guideline for treating cultured cells with the synthesized 15(S)-HpETE.

Materials:

• Purified 15(S)-HpETE stock solution in ethanol

• Cell culture medium (serum-free for treatment)

• Cultured cells of interest

• Vehicle control (anhydrous ethanol)

Procedure:

• Preparation of Working Solutions:

  • Thaw the 15(S)-HpETE stock solution on ice.

  • Prepare working solutions of 15(S)-HpETE by diluting the stock solution in serum-free cell culture medium to the desired final concentrations (e.g., 0.1 - 10 µM).[1]

  • Prepare a vehicle control with the same final concentration of ethanol as the highest concentration of 15(S)-HpETE used.

• Cell Treatment:

  • Seed cells in appropriate culture plates or flasks and allow them to adhere and grow to the desired confluency.

  • Replace the growth medium with serum-free medium containing the desired concentrations of 15(S)-HpETE or the vehicle control.

  • Incubate the cells for the desired time period (e.g., 24-48 hours) under standard cell culture conditions.

• Downstream Analysis:

  • Following treatment, cells can be harvested for various downstream analyses, such as:

    • Apoptosis assays: (e.g., Annexin V/PI staining, caspase activity assays) to assess the pro-apoptotic effects of 15(S)-HpETE.[1]

    • Western blotting: to analyze the expression levels of proteins involved in signaling pathways, such as components of the AP-1 transcription factor (c-fos, c-jun) or apoptosis-related proteins (Bcl-2, Akt).[1][7]

    • Gene expression analysis: (e.g., RT-qPCR) to measure changes in the mRNA levels of target genes.

III. Mandatory Visualizations

Caption: Workflow for the chemo-enzymatic synthesis and application of 15(S)-HpETE.

Caption: Simplified signaling pathway of 15(S)-HpETE.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Human Metabolome Database: Showing metabocard for 15(S)-HPETE (HMDB0004244) [hmdb.ca]
• 3. Enzymatic production of 15-hydroxyeicosatetraenoic acid from arachidonic acid by using soybean lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. scbt.com [scbt.com]
• 6. 15(S)-Hpete | C20H32O4 | CID 5280893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for 15-Hydroxyeicosatetraenoic Acid (15-HpETE) Standards

These application notes provide detailed protocols for the handling, storage, and application of 15-Hydroxyeicosatetraenoic acid (15-HpETE) standards, tailored for researchers, scientists, and drug development professionals. Proper management of these lipid mediators is crucial for obtaining accurate and reproducible experimental results.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties and solubility data for 15(S)-HpETE is presented below.

Table 1: Physicochemical Properties of 15(S)-HpETE

Property	Value
Formal Name	15(S)-hydroperoxy-5Z,8Z,11Z,13E-eicosatetraenoic acid
Molecular Formula	C₂₀H₃₂O₄[1]
Molecular Weight	336.5 g/mol [1]
Purity	≥95%[2]
Formulation	Typically supplied as a solution in ethanol[1][2]
Appearance	Solid (neat oil after solvent evaporation)[3][4]
UV/Vis Maximum (λmax)	236 nm[1][2]

Table 2: Solubility of 15(S)-HpETE

Solvent	Solubility
Ethanol (B145695)	Miscible[1]
DMSO	Miscible[1]
Dimethylformamide (DMF)	Miscible[1]
PBS (pH 7.2)	Approximately 0.8 mg/mL[1][2][3]
0.1 M Sodium Carbonate (Na₂CO₃)	Approximately 2 mg/mL[1][2][3]

Handling and Storage Protocols

Due to its hydroperoxide nature, 15-HpETE is less stable than its reduced form, 15-HETE, and requires careful handling and storage to prevent degradation.

Safety Precautions:

This material should be considered hazardous until further information is available.[2] Do not ingest, inhale, or allow contact with eyes or skin.[2] It is recommended to wash thoroughly after handling.[2]

Table 3: Storage and Stability of 15(S)-HpETE

Form	Storage Temperature	Stability
As supplied in ethanol	-80°C[1][2][3]	≥ 1-2 years[1][2][3]
Aqueous solutions	On ice	Highly unstable, use within 15 minutes[2][3]

To maintain the integrity of the 15(S)-HpETE standard, it is crucial to prevent repeated freeze-thaw cycles. It is advisable to aliquot the stock solution into single-use vials.

Experimental Protocols

The following protocols provide detailed methodologies for the preparation of 15(S)-HpETE solutions for use in biological assays.

Protocol 1: Preparation of a High-Concentration Stock Solution

This protocol describes the preparation of a stock solution of 15(S)-HpETE in an organic solvent.

Materials:

• 15(S)-HpETE standard (as supplied in ethanol)

• Anhydrous ethanol, DMSO, or DMF (purged with an inert gas)

• Sterile, amber glass vials with Teflon-lined caps

• Calibrated micropipettes

• Gentle stream of nitrogen gas

Procedure:

• Equilibration: Allow the vial of 15(S)-HpETE to warm to room temperature before opening to prevent condensation.

• Solvent Evaporation: Under a gentle stream of nitrogen gas, evaporate the ethanol from the desired volume of the supplied solution. This will leave a neat oil of 15(S)-HpETE.

• Reconstitution: Immediately add the desired volume of the chosen organic solvent (e.g., DMSO or DMF) to the vial to achieve the target concentration.

• Vortexing: Vortex the solution gently until the 15(S)-HpETE is completely dissolved.

• Inert Gas Purging: To prevent oxidation, gently purge the headspace of the vial with an inert gas (e.g., argon or nitrogen) before sealing.

• Aliquoting and Storage: Aliquot the stock solution into single-use vials and store at -80°C.[2][3]

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol details the dilution of the stock solution to a final working concentration for treating cells.

Materials:

• 15(S)-HpETE stock solution (from Protocol 1)

• Sterile, serum-free cell culture medium or appropriate buffer (e.g., PBS)

• Sterile microcentrifuge tubes

Procedure:

• Thawing the Stock Solution: On the day of the experiment, thaw an aliquot of the 15(S)-HpETE stock solution on ice.

• Solvent Evaporation (for organic solvent-free solution): If an organic solvent-free working solution is required, evaporate the organic solvent from the required amount of stock solution under a gentle stream of nitrogen.[3]

• Reconstitution in Aqueous Buffer: Immediately dissolve the resulting neat oil in the desired volume of pre-warmed cell culture medium or buffer.[3] Vortex thoroughly to ensure complete dissolution. The solubility in PBS (pH 7.2) is approximately 0.8 mg/mL.[1][2][3] For higher concentrations, 15(S)-HpETE can be dissolved in 0.1 M Na₂CO₃ (up to 2 mg/mL) and then diluted to the desired concentration and pH with buffer.[1][2][3]

• Intermediate Dilution (Recommended): To improve accuracy and minimize the final concentration of any residual organic solvent, prepare an intermediate dilution of the stock solution in the cell culture medium.

• Final Working Solution: Prepare the final working solutions by further diluting the intermediate solution into the final volume of cell culture medium.

• Solvent Control: Prepare a vehicle control by adding the same final concentration of the organic solvent (if used) to the cell culture medium without 15(S)-HpETE. The final concentration of organic solvents should typically be kept below 0.1% to avoid cytotoxic effects.

• Immediate Use: Due to the high instability of 15(S)-HpETE in aqueous solutions, use the prepared working solutions immediately, preferably within 15 minutes.[2][3]

Signaling Pathways and Experimental Workflows

15(S)-HpETE is a key intermediate in the 15-lipoxygenase pathway of arachidonic acid metabolism.[1] It can be rapidly reduced to the more stable 15(S)-HETE by peroxidases.[5] While 15(S)-HpETE itself has biological activities, its metabolite, 15(S)-HETE, is known to be a ligand for the peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that regulates gene expression involved in inflammation and metabolism.[6]

Metabolic pathway of 15(S)-HpETE and activation of PPARγ by its metabolite 15(S)-HETE.

The following diagram illustrates a general experimental workflow for investigating the effects of a 15-HpETE standard on a cellular response, such as cytokine production in macrophages.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. 15(S)-Hpete | C20H32O4 | CID 5280893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

preventing non-enzymatic degradation of 15-HpETE during analysis

Welcome to the Technical Support Center for the analysis of 15-hydroperoxyeicosatetraenoic acid (15-HpETE). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the non-enzymatic degradation of 15-HpETE during experimental analysis. Here you will find troubleshooting guides and frequently asked questions to ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is 15-HpETE and why is it prone to degradation?

15(S)-Hydroperoxyeicosatetraenoic acid (15S-HpETE) is a bioactive lipid hydroperoxide derived from the enzymatic oxygenation of arachidonic acid by 15-lipoxygenase (15-LOX). Its inherent instability stems from the presence of a reactive hydroperoxide (-OOH) group and multiple double bonds within its structure. These features make it highly susceptible to non-enzymatic degradation through processes like autoxidation and reduction, especially when exposed to heat, light, oxygen, and certain solvents. This degradation can lead to the formation of its more stable corresponding alcohol, 15-hydroxyeicosatetraenoic acid (15-HETE), and other secondary oxidation products, compromising the accuracy of analytical measurements.

Q2: What are the primary pathways of non-enzymatic degradation of 15-HpETE during analysis?

The two main non-enzymatic degradation pathways for 15-HpETE during analysis are:

• Reduction: The hydroperoxide group is readily reduced to a hydroxyl group, converting 15-HpETE to 15-HETE. This can be facilitated by various components in a biological matrix or by certain analytical conditions.

• Autoxidation: The polyunsaturated fatty acid chain is susceptible to free radical-mediated oxidation, leading to a cascade of reactions that can produce a variety of degradation products, including aldehydes and ketones. This process is accelerated by exposure to oxygen, light, and transition metals.

Q3: How should I store my 15-HpETE standards and biological samples to ensure stability?

To maintain the integrity of 15-HpETE in standards and biological samples, it is crucial to adhere to strict storage protocols. Lipid hydroperoxides are generally stable for at least one month at -80°C.[1] For optimal stability, standards should be stored in a tightly sealed vial under an inert atmosphere (argon or nitrogen) at -80°C. It is typically supplied in a solvent like ethanol (B145695). To prevent solvent evaporation, which could expose the lipid to oxygen, ensure the vial is securely capped.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of 15-HpETE, focusing on the prevention of its non-enzymatic degradation.

Issue 1: Low or undetectable levels of 15-HpETE in my sample.

Possible Cause	Troubleshooting Steps
Degradation during sample collection and processing.	Collect samples (e.g., whole blood) into tubes containing an anticoagulant (e.g., EDTA) and immediately place them on ice. Process samples within 30 minutes by centrifuging at 1,000-2,000 x g for 15 minutes at 4°C to separate plasma.
Oxidation during storage.	If not proceeding immediately to extraction, aliquot the plasma into single-use cryovials, snap-freeze in liquid nitrogen, and store at -80°C. Avoid repeated freeze-thaw cycles.
In-source degradation during LC-MS/MS analysis.	Optimize MS source parameters to minimize in-source fragmentation. Use lower source temperatures and gentle ionization conditions.

Issue 2: High variability in 15-HpETE measurements between replicate samples.

Possible Cause	Troubleshooting Steps
Inconsistent exposure to light and oxygen.	Minimize the time samples are exposed to air and light. Use amber vials and work under dim light conditions whenever possible. Purge solvents with an inert gas (argon or nitrogen) to remove dissolved oxygen.
Variable antioxidant concentration.	Add an antioxidant, such as butylated hydroxytoluene (BHT), to your samples and solvents at a final concentration of 0.005% - 0.02% (w/v) to scavenge free radicals. Ensure consistent and thorough mixing.
Temperature fluctuations during sample preparation.	Keep samples on ice throughout the entire extraction and preparation process.

Issue 3: Presence of unexpected peaks in the chromatogram, potentially indicating degradation products.

Possible Cause	Troubleshooting Steps
Autoxidation of 15-HpETE.	Review and improve your antioxidant strategy and sample handling procedures to minimize oxidation. The presence of multiple HETE isomers can be an indicator of significant auto-oxidation.
Contaminated solvents or glassware.	Use high-purity solvents and thoroughly clean all glassware with a solvent rinse to remove any lipid residues or metal ion contaminants that can catalyze degradation.
Inappropriate solvent choice.	Use solvents that are known to be compatible with lipid hydroperoxides. Non-polar solvents may enhance thermal stability. Avoid highly acidic or basic conditions that can promote degradation.

Quantitative Data Summary

The stability of lipid hydroperoxides like 15-HpETE is highly dependent on the storage conditions. While specific quantitative data for 15-HpETE is limited, the following table summarizes the expected stability based on data for similar lipid hydroperoxides.

Table 1: Estimated Stability of 15-HpETE under Various Conditions

Condition	Parameter	Value	Expected Stability of 15-HpETE
Temperature	Storage Temperature	-80°C	High (stable for at least one month)[1]
-20°C	Moderate (potential for some degradation over weeks to months)
4°C	Low (significant degradation within days)
Room Temperature (20-25°C)	Very Low (rapid degradation within hours)
Light Exposure	In the dark	-	Higher stability
Exposed to ambient light	-	Increased rate of degradation
Exposed to UV light	-	Rapid degradation
Solvent	Ethanol, Methanol (B129727)	-	Commonly used for storage of standards, but should be deoxygenated.
Non-polar solvents (e.g., hexane)	-	May offer better thermal stability.
Antioxidant	BHT (Butylated hydroxytoluene)	0.005% - 0.02% (w/v)	Significantly improves stability by scavenging free radicals.

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS/MS Analysis of 15-HpETE from Plasma

This protocol is designed to minimize the non-enzymatic degradation of 15-HpETE during extraction from biological fluids.

Materials:

• Plasma sample

• Internal Standard (IS) solution (e.g., 15(S)-HETE-d8)

• Butylated hydroxytoluene (BHT)

• Ice

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (HPLC grade), Acetonitrile (HPLC grade), Water (HPLC grade), Hexane (HPLC grade), Acetic acid

Procedure:

• Thaw plasma samples on ice.

• To 200 µL of plasma in a clean glass tube, add 10 µL of the internal standard solution.

• Add BHT in ethanol to a final concentration of 0.01% (w/v) and vortex briefly.

• Perform lipid extraction using a suitable method, such as liquid-liquid extraction with a solvent system like methanol/chloroform or solid-phase extraction.

• For SPE:

  • Condition the C18 SPE cartridge with methanol and then water.

  • Acidify the plasma sample to approximately pH 3.5 with acetic acid to protonate the carboxylic acid group of 15-HpETE for better retention.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent to remove impurities.

  • Elute 15-HpETE with a higher concentration of organic solvent (e.g., methanol or ethyl acetate).

• Evaporate the eluate to dryness under a gentle stream of nitrogen gas at low temperature.

• Reconstitute the dried extract in the LC-MS/MS mobile phase immediately before analysis.

Protocol 2: LC-MS/MS Analysis of 15-HpETE

This protocol provides a starting point for the development of an LC-MS/MS method for the quantification of 15-HpETE.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% acetic acid or formic acid

• Mobile Phase B: Acetonitrile/Methanol (e.g., 80:20, v/v) with 0.1% acetic acid or formic acid

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: Maintained at a low temperature (e.g., 20-30°C) to minimize on-column degradation.

• Injection Volume: 5 - 10 µL

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI)

• Ion Source Temperature: Keep as low as possible (e.g., 300-400°C) to prevent thermal degradation in the source.

• Capillary Voltage: Optimize for maximal signal intensity of the precursor ion.

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • 15-HpETE: Monitor the transition of the precursor ion [M-H]⁻ (m/z 335.2) to specific product ions.

  • Internal Standard (e.g., 15(S)-HETE-d8): Monitor the appropriate MRM transition.

Visualizations

Caption: Biosynthesis and metabolism of 15-HpETE.

Caption: Recommended workflow for 15-HpETE analysis.

Caption: Troubleshooting decision tree for 15-HpETE analysis.

References

• 1. benchchem.com [benchchem.com]

optimizing 15-HETE detection in different biological matrices

Welcome to the technical support center for the optimization of 15-hydroxyeicosatetraenoic acid (15-HETE) detection in various biological matrices. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 15-HETE and why is its accurate detection in biological samples important?

A1: 15-HETE is a bioactive lipid mediator derived from the metabolism of arachidonic acid.[1] It exists as two main stereoisomers, 15(S)-HETE and 15(R)-HETE, which are produced by different enzymatic pathways and can have distinct biological activities.[1][2] Accurate quantification of 15-HETE in biological matrices such as plasma, serum, urine, and tissue is crucial for understanding its role in physiological and pathological processes, including inflammation, cardiovascular disease, and cancer.[3][4]

Q2: What are the primary analytical methods for quantifying 15-HETE?

A2: The main methods for 15-HETE quantification are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzyme-Linked Immunosorbent Assay (ELISA). LC-MS/MS is widely considered the gold standard due to its high sensitivity and specificity, which allows for the differentiation of 15-HETE isomers.[4][5][6] ELISA is a higher-throughput and more cost-effective method suitable for screening large numbers of samples, though it may be susceptible to cross-reactivity.[4][6] GC-MS is another sensitive technique but often requires derivatization of the analyte.[7]

Q3: What is the significance of chiral separation for 15-HETE analysis?

A3: Chiral separation is critical to differentiate and accurately quantify the 15(R)-HETE and 15(S)-HETE enantiomers.[5][8] These isomers can have different biological roles, and their relative abundance can provide insights into the specific enzymatic pathways that are active (e.g., lipoxygenases, cyclooxygenases, or cytochrome P450 enzymes).[2][8] Chiral chromatography, typically using a chiral column in an LC system, is essential for this separation.[5]

Q4: What are common sources of experimental variability in 15-HETE measurements?

A4: Inconsistent sample handling and storage are major sources of variability, as lipid mediators like HETEs can degrade.[2] It is recommended to process samples quickly after collection.[2] Other sources of variability include matrix effects, inconsistent extraction efficiency, and instrument instability.[9] The use of a stable isotope-labeled internal standard is crucial to correct for many of these issues.[9][10]

Troubleshooting Guides

Issue 1: Low or No 15-HETE Signal

Possible Cause	Troubleshooting Steps
Analyte Degradation	Ensure samples are stored at -80°C and processed quickly. Avoid repeated freeze-thaw cycles.[2][9]
Inefficient Extraction	Optimize the solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol. Verify the pH of the sample and solvents. For SPE, ensure proper cartridge conditioning, loading, washing, and elution steps.[3][9][11]
Poor Ionization in MS	Optimize mass spectrometer parameters, including ionization source settings (e.g., capillary voltage, gas flows).[9] Consider derivatization to enhance ionization efficiency.[5]
Analyte Adsorption	Use silanized glassware or polypropylene (B1209903) tubes to minimize the adsorption of 15-HETE to container surfaces.[9][12]

Issue 2: High Variability in Results

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Standardize all sample preparation steps, including timing and technique.[9][13] Consider using an automated extraction system for improved consistency.[9]
Variable Matrix Effects	Incorporate a stable isotope-labeled internal standard (e.g., 15-HETE-d8) that co-elutes with the analyte to compensate for matrix effects.[9][10] Alternatively, use matrix-matched calibrators.[9]
Instrument Instability	Perform regular maintenance and calibration of the LC-MS/MS system.[9]
Inconsistent Sample Collection/Handling	Standardize procedures for sample collection, processing, and storage to minimize pre-analytical variability.[2][14]

Issue 3: Poor Peak Shape in Chromatography

Possible Cause	Troubleshooting Steps
Suboptimal Chromatographic Conditions	Optimize the mobile phase composition, gradient, and column temperature.[9]
Column Contamination or Degradation	Flush the column, or replace it if necessary.[9] Using a guard column can help protect the analytical column.[9]
Sample Solvent Incompatibility	Ensure the sample is dissolved in a solvent that is weaker than or compatible with the initial mobile phase.[9]

Issue 4: Co-eluting Peaks and Interferences

Possible Cause	Troubleshooting Steps
Presence of Isomers or Other Interfering Compounds	Improve chromatographic resolution by using a longer column, a different stationary phase, or a shallower gradient.[2][9] For distinguishing 15(R)-HETE and 15(S)-HETE, a chiral column is necessary.[5]
Insufficient Sample Cleanup	Employ a more selective sample preparation method, such as a multi-step SPE protocol, to remove interfering matrix components.[9][15]

Quantitative Data Summary

Table 1: Comparison of Analytical Methods for 15-HETE Detection

Feature	LC-MS/MS	ELISA (Representative)
Sensitivity (LLOQ)	High (pg/mL range)[4]	Moderate (10-100 pg/mL)[4]
Specificity	High; can distinguish isomers[4]	Variable; prone to cross-reactivity[4][13]
Accuracy (% Recovery)	90-110%[4]	Can be affected by matrix effects and cross-reactivity[4]
Precision (% CV)	Intra-assay: <10%; Inter-assay: <15%[4]	Intra-assay: <8%; Inter-assay: <10%[2]
Throughput	Lower; sequential analysis[4]	Higher; suitable for batch analysis[4]
Cost	Higher initial and operational cost[4]	Lower cost per sample[4]

Table 2: Common Mass Transitions for HETE Analysis by LC-MS/MS

Analyte	Parent Ion (m/z)	Fragment Ion 1 (m/z)	Fragment Ion 2 (m/z)
15-HETE	319.2	175	219[2][16]
15-HETE-d8 (Internal Standard)	327.2	Corresponding product ions	-

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 15-HETE from Plasma

This protocol is a general guideline for the extraction of 15-HETE from plasma samples.[2][3]

• Sample Pre-treatment:

  • Thaw 500 µL of plasma on ice.[3]

  • Add a known amount of internal standard (e.g., 15(S)-HETE-d8).[3]

  • Acidify the sample to approximately pH 3.5 with a dilute acid like formic acid.[2]

  • Precipitate proteins by adding 1 mL of cold methanol (B129727), vortex, and centrifuge at 10,000 x g for 10 minutes at 4°C.[3][15]

  • Transfer the supernatant to a clean tube.

• SPE Cartridge Conditioning:

  • Condition a C18 or polymeric SPE cartridge (e.g., Oasis HLB) by washing with 1 mL of methanol followed by 1 mL of water.[3][15]

• Sample Loading:

  • Load the supernatant onto the conditioned SPE cartridge.[3][15]

• Washing:

  • Wash the cartridge with 1 mL of water, followed by 1 mL of a low percentage of organic solvent (e.g., 15% methanol in water) to remove polar interferences.[11][15]

• Elution:

  • Elute 15-HETE with 1 mL of methanol or ethyl acetate (B1210297).[11][15]

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.[3]

  • Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[3]

Protocol 2: Liquid-Liquid Extraction (LLE) of 15-HETE from Plasma

This protocol provides a general procedure for LLE.[3]

• Sample Pre-treatment:

  • Thaw 500 µL of plasma on ice.

  • Add a known amount of internal standard.

  • Acidify the plasma with a dilute acid.

• Liquid-Liquid Extraction:

  • Add 2 mL of an organic solvent like ethyl acetate to the acidified plasma.[3]

  • Vortex vigorously for 1-2 minutes.[3]

  • Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.[3]

  • Carefully transfer the upper organic layer to a clean tube.[3]

  • Repeat the extraction step with another 2 mL of ethyl acetate and combine the organic layers.[3]

• Solvent Evaporation and Reconstitution:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.[3]

  • Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.[3]

Visualizations

Caption: Biosynthesis and metabolism of 15-HETE isomers.

Caption: General experimental workflow for 15-HETE analysis by LC-MS/MS.

Caption: Troubleshooting workflow for low 15-HETE signal.

References

• 1. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Quantitative measurement of 5-, 12-, and 15-hydroxyeicosatetraenoic acid together with 12-hydroxyheptadecatrienoic acid by stable isotope dilution gas chromatography-negative ion chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Stable isotopic internal standard correction for quantitative analysis of hydroxyeicosatetraenoic acids (HETEs) in serum by on-line SPE-LC-MS/MS in selected reaction monitoring mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Determination of Lipoxygenase, CYP450, and Non-Enzymatic Metabolites of Arachidonic Acid in Essential Hypertension and Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. bevital.no [bevital.no]
• 15. benchchem.com [benchchem.com]
• 16. lipidmaps.org [lipidmaps.org]

troubleshooting low yield in enzymatic 15-HpETE synthesis

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals experiencing low yields in the enzymatic synthesis of 15-Hydroperoxyeicosatetraenoic acid (15-HpETE).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My overall yield of 15-HpETE is significantly lower than expected. What are the primary areas to investigate?

A systematic approach is crucial when troubleshooting low yields. The main factors to consider are:

• Enzyme Activity and Stability: The catalytic efficiency of your 15-lipoxygenase (15-LOX) is paramount.

• Reaction Conditions: The pH, temperature, and buffer composition must be optimal for the enzyme.

• Substrate and Cofactor Quality: The purity and concentration of arachidonic acid and the presence of oxygen are critical.

• Presence of Inhibitors: Contaminants can significantly reduce enzyme activity.

• Product Instability and Degradation: 15-HpETE is an unstable molecule and can be prone to degradation.

• Inefficient Purification: Significant product loss can occur during extraction and purification steps.

Q2: How can I verify the activity of my 15-lipoxygenase (15-LOX) enzyme?

To confirm your enzyme is active, perform a spectrophotometric activity assay. This assay measures the increase in absorbance at 234 nm, which corresponds to the formation of the conjugated diene in 15-HpETE. If the activity is low, consider the following:

• Improper Storage: Ensure the enzyme has been stored at the correct temperature (typically -80°C) and has not undergone multiple freeze-thaw cycles.

• Enzyme Concentration: The enzyme concentration in the reaction may be too low. Prepare a fresh dilution of the enzyme in a cold buffer just before use.[1]

• Enzyme Source: The specific activity can vary between different sources and batches of 15-LOX (e.g., soybean, rabbit reticulocyte).

Q3: My enzyme activity is confirmed to be high, but my 15-HpETE yield is still low. What reaction conditions should I optimize?

Even with a highly active enzyme, suboptimal reaction conditions can lead to poor yields.

• pH: The optimal pH for 15-LOX is typically around 9.0. Using a borate (B1201080) buffer is common.[1]

• Temperature: While enzymatic reactions are often performed at 37°C, for preparative synthesis of the unstable 15-HpETE, conducting the reaction at a lower temperature (e.g., 4°C or on ice) can minimize product degradation.[2]

• Oxygen Availability: 15-LOX is a dioxygenase and requires molecular oxygen. Ensure adequate aeration of the reaction mixture, especially for larger-scale syntheses.

• Substrate Concentration: High concentrations of the substrate, arachidonic acid, can lead to substrate inhibition. Determine the optimal substrate concentration for your specific enzyme and reaction conditions.

Q4: Could there be inhibitors in my reaction mixture?

Yes, the presence of inhibitors is a common cause of low enzyme activity.

• Contaminants: Ensure all reagents, buffers, and glassware are free of contaminants, such as heavy metals or detergents.

• Substrate Purity: Use high-purity arachidonic acid. Oxidized fatty acids or other impurities in the substrate preparation can inhibit the enzyme.

• Product Inhibition: While not extensively reported for 15-LOX, in some enzymatic reactions, high product concentrations can inhibit the enzyme. This is less likely to be the primary cause of very low yields.

• Known Inhibitors: Be aware of common 15-LOX inhibitors, such as flavonoids (e.g., quercetin, luteolin) and specific chemical inhibitors (e.g., PD 146176), which could be present as contaminants in your reagents.[3][4]

Q5: I suspect my 15-HpETE is degrading during or after the synthesis. How can I minimize this?

15-HpETE is a hydroperoxide and is inherently unstable. It can be reduced to the more stable 15-HETE or undergo other rearrangements.[5]

• Low Temperature: Perform the reaction and all subsequent purification steps at low temperatures (e.g., on ice or at 4°C).

• Minimize Reaction Time: Monitor the reaction progress and stop it as soon as the optimal yield is reached to avoid product degradation.

• Rapid Purification: Proceed with purification immediately after the reaction is complete.

• Storage: Store the purified 15-HpETE at -80°C in an appropriate solvent, such as ethanol, and use it as soon as possible.[6] The stability at -80°C is reported to be at least two years.[6]

Q6: I'm losing a significant amount of product during purification. What can I do to improve recovery?

Purification of lipophilic molecules like 15-HpETE can be challenging.

• Extraction: Use a robust lipid extraction method, such as a Folch or Bligh-Dyer extraction, to efficiently separate the product from the aqueous reaction mixture.

• Chromatography: Reversed-phase high-performance liquid chromatography (RP-HPLC) is a common method for purifying 15-HpETE.[7] Optimize your column, mobile phase, and gradient to achieve good separation from unreacted arachidonic acid and any byproducts.

• Solid-Phase Extraction (SPE): SPE can be used as a preliminary purification or concentration step before HPLC to remove major contaminants.[8]

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
pH	7.0 - 9.5 (Optimal often ~9.0)[9]	Borate or HEPES buffers are commonly used.[1][9]
Temperature	15°C - 37°C[9]	Lower temperatures (e.g., on ice) are recommended for preparative synthesis to improve product stability.[2]
Substrate (Arachidonic Acid) Concentration	10 µM - 800 µM[9]	Optimal concentration should be determined empirically to avoid substrate inhibition.
Enzyme (Soybean 15-LOX) Concentration	200 - 400 U/mL[1][6]	This is a starting point and may need optimization.
Wavelength for Activity Assay	234 nm[1]	Corresponds to the conjugated diene system in the product.[1]

Experimental Protocols

15-Lipoxygenase Activity Assay

This spectrophotometric assay is a fundamental tool for verifying the activity of your 15-LOX enzyme.[1]

Materials:

• 15-Lipoxygenase (e.g., from soybean)

• Arachidonic acid (or linoleic acid as an alternative substrate)[6]

• Borate buffer (0.2 M, pH 9.0)[1]

• Ethanol

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Reagent Preparation:

  • Substrate Solution (e.g., 250 µM Arachidonic Acid): Prepare a stock solution of arachidonic acid in ethanol. Just before use, dilute the stock solution in the borate buffer to the desired final concentration.[6]

  • Enzyme Solution (e.g., 400 U/mL): Prepare a stock solution of 15-LOX in cold borate buffer. Immediately before the assay, dilute to the working concentration. Keep the enzyme solution on ice at all times.[1]

• Assay Protocol:

  • Set the spectrophotometer to read absorbance at 234 nm at room temperature.[1]

  • In a quartz cuvette, add the enzyme solution and buffer.

  • Use a cuvette with only buffer and substrate to zero the spectrophotometer.[1]

  • Initiate the reaction by adding the substrate solution to the cuvette containing the enzyme.

  • Immediately begin recording the absorbance at 234 nm at regular intervals (e.g., every 30 seconds) for 5 minutes.[6]

  • The rate of increase in absorbance is proportional to the 15-LOX activity.

Visualizations

Enzymatic Synthesis Workflow for 15-HpETE

Caption: Workflow for the enzymatic synthesis and purification of 15-HpETE.

Troubleshooting Logic for Low 15-HpETE Yield

Caption: Troubleshooting decision tree for low 15-HpETE yield.

References

• 1. Substrate specificity effects of lipoxygenase products and inhibitors on soybean lipoxygenase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Leukotriene formation by a purified reticulocyte lipoxygenase enzyme. Conversion of arachidonic acid and 15-hydroperoxyeicosatetraenoic acid to 14, 15-leukotriene A4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Novel 15-Lipoxygenase-1 Inhibitor Protects Macrophages from Lipopolysaccharide-Induced Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 6. caymanchem.com [caymanchem.com]
• 7. 5S,15S-Dihydroperoxyeicosatetraenoic acid (5,15-diHpETE) as a Lipoxin Intermediate: Reactivity and Kinetics with Human Leukocyte 5-Lipoxygenase, Platelet 12-Lipoxygenase, and Reticulocyte 15-Lipoxygenase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Biosynthesis and metabolism of 15-hydroperoxy-5,8,11,13-eicosatetraenoic acid by human umbilical vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

reducing background noise in 15-HETE immunoassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing background noise and optimizing their 15-HETE immunoassay experiments.

Troubleshooting Guide: High Background Noise

High background noise can significantly reduce the sensitivity and accuracy of your 15-HETE immunoassay, potentially obscuring the specific signal from your samples.[1] This guide provides a systematic approach to identifying and resolving common causes of high background.

Problem: Excessive color development across the entire plate, including blank wells.

Troubleshooting Workflow

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Caption:  The workflow and principle of a competitive ELISA for 15-HETE detection.

Q2: How can I minimize "edge effects" in my plate? 

A2: Edge effects, where the outer wells of a plate show different results from the inner wells, can be caused by temperature differences.[1] To minimize this, ensure the plate is brought to room temperature before starting the assay and use a plate sealer during incubations to ensure uniform temperature.[1]

Q3: My results show higher than expected 15-HETE levels. Could this be due to cross-reactivity? 

A3: Yes, this is a possibility. If your sample contains other structurally similar eicosanoids, a cross-reactive antibody will detect them in addition to 15-HETE, leading to an overestimation of the concentration.[2] It is important to consult the datasheet for your specific antibody for any known cross-reactivity data.[2]

Cross-Reactivity Data for a Commercial 15(S)-HETE ELISA Kit 

Compound 
Cross-Reactivity (%) 
15(S)-HETE
100
15(R)-HETE
13
5(S),15(S)-diHETE
7.7
8(S),15(S)-diHETE
3.5
15(S)-HpETE
2.5
5-HETE
<0.01
12-HETE
<0.01
Leukotriene B4
<0.01
Prostaglandin E2
<0.01
Data sourced from a commercially available 15(S)-HETE ELISA kit booklet.[2]

Q4: What are the best practices for sample collection and storage to avoid degradation of 15-HETE? 

A4: It is recommended to assay samples immediately after collection. If this is not possible, aliquot them and store at -80°C.[1] Avoid repeated freeze-thaw cycles as this can lead to degradation of 15-HETE.[1] For specific sample types:



Serum:  Allow blood to clot for 2 hours at room temperature or overnight at 4°C before centrifuging.[1]



Plasma:  Use EDTA or heparin as an anticoagulant and centrifuge within 30 minutes of collection.[1]



Cell Culture Supernatants:  Centrifuge to remove cells and debris.[1]



Experimental Protocols

General Sample Preparation Protocol



Serum: 



Collect blood in a serum separator tube.



Allow to clot for 2 hours at room temperature or overnight at 4°C.



Centrifuge at 1000 x g for 20 minutes.



Collect the supernatant.[1]





Plasma: 



Collect blood using EDTA or heparin as an anticoagulant.



Centrifuge at 1000 x g for 15 minutes at 2-8°C within 30 minutes of collection.



Collect the supernatant.[1]





Cell Culture Supernatants: 



Centrifuge at 1000 x g for 20 minutes to remove cells and debris.



Collect the supernatant.[1]





Storage: 



Assay samples immediately or aliquot and store at -20°C or -80°C.



Avoid repeated freeze-thaw cycles.[1]





General Competitive ELISA Protocol



Reagent Preparation:  Prepare all reagents, including standards and samples, as instructed in the kit manual. Bring all reagents to room temperature before use.[1]



Standard and Sample Addition:  Add 50 µL of the standard or sample to the appropriate wells of the pre-coated microplate.[1]



Competitive Reaction:  Immediately add 50 µL of enzyme-conjugated 15-HETE to each well. Gently mix and incubate (e.g., 60 minutes at 37°C).[1]



Washing:  Aspirate the liquid from each well and wash the plate multiple times (e.g., 3-5 times) with 1x Wash Buffer.[1]



Substrate Development:  Add 90 µL of TMB Substrate Solution to each well and incubate in the dark (e.g., 20 minutes at 37°C).[1]



Stop Reaction:  Add 50 µL of Stop Solution to each well. The color will change, typically to yellow.[1]



Read Plate:  Measure the optical density (OD) at 450 nm using a microplate reader. The concentration of 15-HETE is inversely proportional to the OD value.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 15-HETE Recovery from Tissue Homogenates

Welcome to the technical support center for the recovery of 15-hydroxyeicosatetraenoic acid (15-HETE) from tissue homogenates. This resource is tailored for researchers, scientists, and professionals in drug development to navigate the complexities of 15-HETE extraction and analysis. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and summarized data to enhance the accuracy and reproducibility of your experiments.

I. Troubleshooting Guides & FAQs

This section addresses specific challenges that may arise during the 15-HETE recovery process, offering potential causes and actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What is the most critical initial step to prevent inaccurate 15-HETE measurements in tissue homogenates?

A1: The most critical first step is to minimize the ex vivo formation and degradation of 15-HETE during sample collection and homogenization.[1] Tissue disruption can activate enzymes like lipoxygenases (LOX) and cyclooxygenases (COX), leading to artificial synthesis of eicosanoids.[1][2]

Solutions:

• Immediately snap-freeze tissue samples in liquid nitrogen upon collection and store them at -80°C to halt enzymatic activity.[3]

• Conduct homogenization on ice at all times.

• Add a cocktail of enzyme inhibitors to the homogenization buffer. This may include a general antioxidant like butylated hydroxytoluene (BHT) to prevent auto-oxidation, and specific enzyme inhibitors like indomethacin (B1671933) for COX pathways.[3][4]

Q2: My 15-HETE recovery is consistently low. What are the likely causes during Solid-Phase Extraction (SPE)?

A2: Low recovery rates during SPE are a common challenge. Several factors can contribute to this issue:

• Incomplete Analyte Retention: The pH of the sample may not be optimal for retaining 15-HETE on the sorbent.[1][5]

• Analyte Breakthrough During Washing: The wash solvent may be too strong, causing the elution of 15-HETE along with interferences.[3]

• Incomplete Elution: The elution solvent may be too weak or the volume insufficient to completely recover 15-HETE from the SPE cartridge.[3][6]

• Improper Cartridge Conditioning: Failure to properly condition and equilibrate the SPE cartridge can lead to inconsistent and poor retention.[1][5]

Q3: I'm observing high variability between my samples. What could be the reason?

A3: High variability can stem from inconsistencies in sample handling and the extraction procedure.

Potential Causes & Solutions:

• Inconsistent Homogenization: Ensure a standardized and thorough homogenization protocol for all tissue samples.

• Variable SPE Flow Rates: Maintain a consistent and slow flow rate (e.g., approximately 0.5 mL/minute) during sample loading, washing, and elution.[5][7]

• Drying of SPE Cartridges: Do not allow the SPE cartridges to dry out between steps, as this can lead to channeling and inconsistent recoveries.[1]

• Use of an Internal Standard: The most effective way to correct for variability in extraction efficiency and instrument response is to add a known amount of a deuterated internal standard, such as 15(S)-HETE-d8, to each sample at the beginning of the extraction process.[3][8]

Q4: Can I use Liquid-Liquid Extraction (LLE) instead of SPE?

A4: Yes, LLE is an alternative to SPE for extracting 15-HETE. LLE utilizes the differential solubility of 15-HETE in immiscible organic and aqueous phases.[4][6] While SPE is often preferred for its higher selectivity and potential for higher recovery, LLE can be a viable option.[4] A common approach involves acidifying the sample and extracting with an organic solvent like ethyl acetate (B1210297) or a hexane (B92381)/isopropanol mixture.[6][9]

Troubleshooting Table for Solid-Phase Extraction (SPE)

Issue	Potential Cause	Recommended Solution
Low Recovery	1. Improper column conditioning.2. Sample pH not acidic enough for C18 retention.3. Wash solvent is too strong.4. Elution solvent is too weak or insufficient volume.	1. Ensure proper wetting with methanol (B129727) followed by equilibration with acidified water.[5]2. Acidify the tissue homogenate to a pH of approximately 3.5.[5][7]3. Use a weaker wash solvent (e.g., lower percentage of organic solvent).[3]4. Use a stronger elution solvent (e.g., ethyl acetate or methyl formate) or increase the elution volume.[5]
High Variability	1. Inconsistent flow rates during SPE.2. SPE cartridges drying out between steps.3. Lack of an internal standard.	1. Use a vacuum manifold or positive pressure manifold to maintain consistent flow rates.[6]2. Do not let the sorbent bed go dry before the elution step.[1]3. Spike all samples and standards with a deuterated internal standard (e.g., 15(S)-HETE-d8) at the beginning of the sample preparation.[3][8]
Matrix Effects in LC-MS/MS	1. Co-elution of interfering compounds from the tissue matrix.2. Insufficient cleanup during SPE.	1. Optimize the chromatographic separation to resolve 15-HETE from interfering peaks.[10]2. Add an additional wash step with a non-polar solvent like hexane to remove neutral lipids.[5][7]3. Consider using a more selective SPE sorbent.[1]

II. Experimental Protocols

Below are detailed methodologies for key experiments involved in the recovery and analysis of 15-HETE from tissue homogenates.

Protocol 1: Tissue Homogenization

• Weigh the frozen tissue sample.

• On ice, add the tissue to a tube containing ice-cold homogenization buffer (e.g., phosphate-buffered saline, pH 7.4) with an added antioxidant (e.g., 0.005% BHT) and enzyme inhibitors (e.g., 10 µM indomethacin).[3][4]

• Add a known quantity of a deuterated internal standard, such as 15(S)-HETE-d8, for accurate quantification.[3][8]

• Homogenize the tissue using a mechanical homogenizer (e.g., rotor-stator or bead beater) until no visible tissue fragments remain. Keep the sample on ice throughout the process to prevent heating.

• Centrifuge the homogenate at a high speed (e.g., 10,000 x g) for 15 minutes at 4°C to pellet cellular debris.[6]

• Collect the supernatant for extraction.

Protocol 2: Solid-Phase Extraction (SPE) using C18 Cartridges

This protocol is a general guideline; optimization for specific tissue types may be necessary.[5][7]

• Sample Acidification: Acidify the tissue homogenate supernatant to a pH of approximately 3.5 with a dilute acid (e.g., 2M HCl or formic acid).[5][6] This protonates the carboxylic acid group of 15-HETE, increasing its retention on the C18 sorbent.

• Column Conditioning:

  • Wash a C18 SPE cartridge (e.g., 60 mg) with 5-10 mL of methanol.[5]

  • Equilibrate the cartridge with 5-10 mL of acidified deionized water (pH 3.5).[5] Do not let the column go dry.

• Sample Loading: Load the acidified supernatant onto the conditioned C18 cartridge at a slow, consistent flow rate (approximately 0.5 mL/minute).[5][7]

• Column Washing:

  • Wash the cartridge with 10 mL of deionized water to remove salts and polar impurities.[5]

  • Wash with 10 mL of 15% ethanol (B145695) or 10% methanol in water to remove more polar interferences.[1][5]

  • Wash with 10 mL of hexane to elute non-polar lipids that can cause matrix effects.[5][7]

• Elution: Elute the 15-HETE with 5-10 mL of a suitable organic solvent such as ethyl acetate or methyl formate (B1220265) into a clean collection tube.[5]

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a centrifugal vacuum evaporator.[5][9]

• Reconstitution: Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 50% methanol in water).[5][6]

Protocol 3: LC-MS/MS Analysis

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for sensitive and specific quantification of 15-HETE.[10][11]

• Chromatographic Separation:

  • Use a C18 reversed-phase column for separation.

  • The mobile phase typically consists of an aqueous component (e.g., water with 0.1% acetic acid or formic acid) and an organic component (e.g., acetonitrile/methanol mixture with 0.1% acetic acid or formic acid).[10]

  • A gradient elution is employed to separate 15-HETE from other lipids and matrix components.[10]

  • For separating 15(S)-HETE and 15(R)-HETE enantiomers, a chiral column is required.[8][11]

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in negative ionization mode using electrospray ionization (ESI).[10]

  • Use Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) for quantification.[10] This involves monitoring a specific precursor ion to product ion transition for 15-HETE and its deuterated internal standard.

  • Optimize MS parameters such as ion spray voltage, source temperature, and collision energy for maximum sensitivity.[10]

III. Data Presentation

Table 1: Comparison of Extraction Methods for Eicosanoids

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Principle	Differential partitioning between a solid sorbent and a liquid mobile phase.[4]	Differential solubility in two immiscible liquid phases.[4]
Selectivity	High; can be tailored by choosing specific sorbents and wash steps.[4]	Lower; co-extraction of other lipids with similar solubility is common.
Recovery Efficiency	Generally high, often reported to be 70-120%.[1]	Can be variable, often requiring multiple extraction steps to achieve high recovery.[6]
Solvent Consumption	Lower compared to LLE.[12]	Typically requires larger volumes of organic solvents.
Potential for Automation	High.	More challenging to automate.
Common Sorbents/Solvents	C18 (reversed-phase).	Ethyl acetate, Hexane/Isopropanol.[6]

Table 2: Typical LC-MS/MS Parameters for 15-HETE Analysis

Parameter	Typical Setting
Ionization Mode	Negative Electrospray (ESI)[10]
Precursor Ion (m/z)	319.2
Product Ion (m/z)	115.0, 179.1 (example transitions)
Internal Standard	15(S)-HETE-d8[3][8]
Internal Standard Precursor Ion (m/z)	327.2
Internal Standard Product Ion (m/z)	184.1 (example transition)
Note: Specific m/z transitions should be optimized for the instrument being used.

IV. Visualizations

Caption: Workflow for 15-HETE extraction and analysis.

Caption: Biosynthesis pathway of 15-HETE from arachidonic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. arborassays.com [arborassays.com]
• 8. benchchem.com [benchchem.com]
• 9. lipidmaps.org [lipidmaps.org]
• 10. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]

Technical Support Center: Quantification of 15-HETE by Mass Spectrometry

Welcome to the technical support center for the quantification of 15-hydroxyeicosatetraenoic acid (15-HETE) by mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and pitfalls encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the optimal ionization mode for 15-HETE analysis by LC-MS/MS?

A1: 15-HETE, like other eicosanoids, is typically analyzed in negative ion mode (electrospray ionization, ESI) as it readily forms a [M-H]⁻ ion.[1][2] Operating in the incorrect polarity mode is a common reason for low or no signal intensity.[1]

Q2: What are the typical multiple reaction monitoring (MRM) transitions for 15-HETE?

A2: For 15-HETE, which has a monoisotopic mass of approximately 320.2 Da, the deprotonated molecule [M-H]⁻ at m/z 319.2 is commonly used as the precursor ion.[1] Common product ions for fragmentation include m/z 175 and 219.[1] However, it is crucial to optimize these transitions on your specific instrument to achieve maximum sensitivity.

Q3: What type of internal standard is recommended for accurate quantification of 15-HETE?

A3: A stable isotope-labeled internal standard, such as 15-HETE-d8, is highly recommended.[1] The use of a deuterated internal standard is a common practice to compensate for variations in sample preparation, matrix effects, and instrument response, leading to more accurate and precise quantification.[1]

Q4: How can I differentiate between 15(S)-HETE and 15(R)-HETE isomers?

A4: Distinguishing between the 15(S)-HETE and 15(R)-HETE stereoisomers requires chiral chromatography.[3] Standard reverse-phase columns (like C18) will not separate these enantiomers. Chiral separation is essential to accurately quantify the specific isomer of interest, as their biological activities can differ.[3]

Q5: What are the primary causes of low recovery of 15-HETE during sample preparation?

A5: Low recovery can stem from several factors, including analyte degradation, inefficient extraction, and non-specific adsorption.[4] 15-HETE is susceptible to oxidation, so it is advisable to add an antioxidant like butylated hydroxytoluene (BHT) during sample collection and extraction.[1][4] Inefficient solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can also lead to significant losses.[4] Additionally, 15-HETE can adsorb to labware; using silanized glassware or polypropylene (B1209903) tubes can help minimize this issue.[4]

Troubleshooting Guides

This section addresses common problems encountered during 15-HETE quantification by mass spectrometry in a question-and-answer format, providing potential causes and recommended solutions.

Issue 1: Low or No Signal Intensity

Question: I am observing a very weak signal, or no signal at all, for my 15-HETE standard and/or samples. What are the likely causes and how can I resolve this?

Potential Cause	Recommended Solution
Improper Ionization Mode	Ensure the mass spectrometer is operating in negative ion mode (ESI).[1] 15-HETE readily forms a [M-H]⁻ ion.[1]
Suboptimal MS Parameters	Optimize the declustering potential and collision energy specifically for 15-HETE by infusing a standard solution.[1] These parameters are critical for sensitive detection.
Inefficient Sample Extraction	Review and optimize your sample extraction protocol. Solid-phase extraction (SPE) is a common and effective method for cleanup and concentration.[1] Ensure proper conditioning, loading, washing, and elution steps.
Matrix Effects	Co-eluting substances from the biological matrix can suppress the ionization of 15-HETE.[1] Mitigate this by improving sample cleanup, adjusting the chromatographic gradient, or using a deuterated internal standard.[1]
Analyte Degradation	Add an antioxidant like BHT to your samples upon collection to prevent oxidation.[1] Store samples appropriately and minimize freeze-thaw cycles.

Issue 2: Poor Chromatographic Peak Shape (Broadening, Tailing, or Splitting)

Question: The chromatographic peaks for 15-HETE are broad, tailing, or split, which is affecting my quantification. How can I improve the peak shape?

Potential Cause	Recommended Solution
Inappropriate Mobile Phase pH	Acidifying the mobile phase with a small amount of acetic acid or formic acid (e.g., 0.1%) generally improves the peak shape for acidic analytes like HETEs.[1]
Column Contamination	Buildup of matrix components on the analytical column can cause peak distortion.[1] Implement a column wash step after each run or periodically flush the column with a strong solvent.
Column Overload	Injecting too much sample can lead to peak fronting or broadening.[1] Try diluting your sample or injecting a smaller volume.[1]
Inappropriate Column Chemistry	A C18 reversed-phase column is commonly used and suitable for separating hydrophobic molecules like 15-HETE.[1] Ensure your column is appropriate for this type of analysis.

Issue 3: Inconsistent Retention Times

Question: The retention time for 15-HETE is shifting between injections. What could be causing this instability?

Potential Cause	Recommended Solution
Inconsistent Mobile Phase Preparation	Ensure the mobile phase composition is prepared accurately and consistently for each batch.[1]
Column Temperature Variations	Use a column oven to maintain a constant and stable temperature, as fluctuations can significantly affect retention times.[1]
Leaks in the LC System	Check for any leaks in the LC system, as this can cause pressure fluctuations and lead to retention time shifts.[1]
Column Degradation	Over time, the stationary phase of the column can degrade. If other troubleshooting steps fail, consider replacing the analytical column.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 15-HETE from Biological Fluids

This protocol is suitable for the extraction of 15-HETE from plasma, serum, or cell culture media.

Materials:

• C18 SPE cartridges

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Protein Precipitation: For plasma or serum samples, precipitate proteins by adding a cold organic solvent like acetonitrile (B52724) or methanol.[1]

• Sample Pre-treatment: Acidify the sample to a pH of approximately 3.0-4.0 with a weak acid to ensure 15-HETE is in its protonated form.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing methanol followed by water through it.[1]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent in water to remove polar impurities.

• Elution: Elute 15-HETE with an organic solvent such as methanol or acetonitrile.[1]

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.[1]

• Reconstitution: Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Parameters for 15-HETE Quantification

These are typical starting parameters that should be optimized for your specific instrumentation.

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Acetic Acid in Water[2]
Mobile Phase B	0.1% Acetic Acid in Acetonitrile/Methanol (90:10, v/v)[2]
Flow Rate	0.3 - 0.5 mL/min[2]
Injection Volume	5 - 10 µL[2]
Column Temperature	40 °C[2]

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI)[2]
Ion Spray Voltage	-4500 V[2]
Source Temperature	400 - 550 °C[2]
MRM Transition	Precursor Ion (m/z): 319.2 -> Product Ions (m/z): 175, 219[1]
Internal Standard	15-HETE-d8 (Precursor Ion (m/z): 327.2 -> Product Ion)

Data Presentation

Table 1: Typical Recovery and Sensitivity for 15-HETE Quantification

Parameter	Typical Value	Notes
Extraction Recovery	60-95%	Highly dependent on the matrix and extraction method.[4] A multi-step purification process reported a recovery of 42.7%.[4]
Limit of Detection (LOD)	pg range	Instrument dependent; can be in the low pg range on column.
Limit of Quantification (LOQ)	pg to low ng/mL range	Varies with the instrument and matrix.

Visualizations

Signaling Pathway

Caption: Biosynthesis and metabolism of 15-HETE.

Experimental Workflow

Caption: General workflow for 15-HETE quantification.

Troubleshooting Logic

Caption: Troubleshooting logic for low signal intensity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Chiral HPLC Analysis of 15-HETE

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of the mobile phase in the chiral High-Performance Liquid Chromatography (HPLC) analysis of 15-Hydroxyeicosatetraenoic acid (15-HETE).

Troubleshooting Guide

This guide addresses common issues encountered during the chiral separation of 15-HETE enantiomers.

Issue	Potential Cause	Recommended Solution
Poor or No Enantiomeric Resolution	1. Inappropriate mobile phase composition. 2. Unsuitable chiral stationary phase (CSP). 3. Mobile phase contaminated with water (in normal-phase).	1. Optimize Mobile Phase: Adjust the ratio of the organic modifier (e.g., isopropanol (B130326), ethanol) in the non-polar solvent (e.g., n-hexane) for normal-phase, or the organic solvent (e.g., acetonitrile (B52724), methanol) in the aqueous buffer for reversed-phase. Add a small percentage of an acid modifier like acetic acid or formic acid (typically 0.1%) to improve peak shape and resolution.[1] 2. Select Appropriate Column: Polysaccharide-based columns, such as those with amylose (B160209) or cellulose (B213188) derivatives (e.g., Chiralpak AD-H, Lux Amylose-2), are commonly used and effective for 15-HETE separation.[1][2] 3. Use Dry Solvents: For normal-phase HPLC, ensure that the mobile phase components are anhydrous, as water can deactivate the silica (B1680970) surface of the column and affect separation.[3]
Peak Tailing or Broadening	1. Secondary interactions with the stationary phase. 2. Column overload. 3. Inappropriate mobile phase pH.	1. Add an Acid Modifier: Incorporating a small amount of acetic acid or formic acid (e.g., 0.1%) into the mobile phase can suppress the ionization of the carboxylic acid group of 15-HETE, reducing interactions that cause tailing.[1] 2. Reduce Sample Concentration: Prepare a more dilute sample and reinject. 3. Adjust pH: For reversed-phase, ensure the mobile phase pH is well below the pKa of 15-HETE to maintain it in a non-ionized state.
Inconsistent Retention Times	1. Fluctuations in column temperature. 2. Inconsistent mobile phase preparation. 3. Column degradation.	1. Use a Column Oven: Maintain a constant and controlled column temperature (e.g., 25°C or 30°C) to ensure reproducible chromatography.[1] 2. Precise Mobile Phase Preparation: Carefully measure and mix mobile phase components. For gradient elution, ensure the pumping system is working correctly. 3. Column Washing and Replacement: Regularly wash the column according to the manufacturer's instructions. If performance continues to degrade, replace the column.
Low Signal Intensity/Sensitivity	1. Suboptimal detector settings. 2. Sample degradation. 3. Low sample concentration.	1. Optimize Detection: For UV detection, monitor at a wavelength of 235 nm.[1] For mass spectrometry (MS), use a sensitive ionization technique like Electron Capture Atmospheric Pressure Chemical Ionization (ECAPCI) or Electrospray Ionization (ESI) in negative ion mode.[2][4] 2. Proper Sample Handling: Prepare samples fresh and store them at low temperatures to prevent degradation. 3. Concentrate Sample: If necessary, concentrate the sample extract before analysis.

Frequently Asked Questions (FAQs)

Q1: What is the best type of chiral column for 15-HETE separation?

A1: Polysaccharide-based chiral stationary phases (CSPs) are highly effective for the separation of 15-HETE enantiomers. Columns with amylose or cellulose derivatives, such as Chiralpak AD-H, AD-RH, or Lux Amylose-2, are frequently reported to provide good resolution.[1][2]

Q2: Should I use normal-phase or reversed-phase HPLC for 15-HETE chiral separation?

A2: Both normal-phase and reversed-phase HPLC can be used successfully.[1][5] Normal-phase HPLC, often using a mobile phase of hexane (B92381) and an alcohol modifier, can provide excellent selectivity for chiral separations.[1][5] Reversed-phase HPLC, with a mobile phase of acetonitrile and water with an acid modifier, is also a viable and often more common approach in many labs.[2][6] The choice may depend on sample solubility, available solvents, and instrumentation.

Q3: Why is an acid modifier like formic acid or acetic acid added to the mobile phase?

A3: An acid modifier is added to the mobile phase to improve peak shape and resolution. By keeping the carboxylic acid group of 15-HETE in its protonated (non-ionized) form, it minimizes secondary ionic interactions with the stationary phase that can lead to peak tailing.[1] A concentration of 0.1% is typically effective.[1][2]

Q4: What are typical mobile phase compositions for normal-phase and reversed-phase chiral HPLC of 15-HETE?

A4:

• Normal-Phase: A common starting point is a mixture of n-hexane, isopropanol, and acetic acid in a ratio of approximately 95:5:0.1 (v/v/v). The ratio of hexane to isopropanol can be adjusted to optimize separation.[1]

• Reversed-Phase: A gradient elution is often used. For example, Mobile Phase A can be water with 0.1% formic acid, and Mobile Phase B can be acetonitrile with 0.1% formic acid. A gradient of increasing Mobile Phase B is then run.[2]

Q5: How can I improve the sensitivity of my 15-HETE analysis?

A5: For enhanced sensitivity, especially with biological samples, coupling the HPLC system to a tandem mass spectrometer (MS/MS) is recommended.[1] Ionization modes such as ECAPCI or ESI in the negative ion mode are particularly effective for detecting HETEs.[2][4]

Quantitative Data Summary

The following tables summarize typical parameters for the chiral HPLC separation of 15-HETE enantiomers.

Table 1: Normal-Phase Chiral HPLC Conditions

Parameter	Value
Column	Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))
Dimensions	250 x 4.6 mm, 5 µm
Mobile Phase	n-hexane:isopropanol:acetic acid (e.g., 95:5:0.1 v/v/v)
Flow Rate	1.0 mL/min
Temperature	25 °C
Detection	UV at 235 nm

Table 2: Reversed-Phase Chiral HPLC-MS Conditions

Parameter	Value
Column	Lux Amylose-2
Dimensions	150 x 2.0 mm, 3 µm
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	50% to 90% B over 40 minutes
Flow Rate	50 µL/min
Temperature	25°C
Detection	ESI-MS in negative ion mode

Experimental Protocols

Protocol 1: Normal-Phase HPLC Separation of 15-HETE Enantiomers

This protocol is suitable for baseline separation of 15-HETE enantiomers using UV detection.[1]

• Sample Preparation:

  • Perform liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate lipids from the biological matrix.

  • Reconstitute the dried extract in the mobile phase.

• HPLC Conditions:

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: n-hexane:isopropanol:acetic acid (95:5:0.1 v/v/v). The ratio of isopropanol can be optimized to improve resolution.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 10-20 µL.

  • Detection: UV at 235 nm.

Protocol 2: Reversed-Phase LC-MS for 15-HETE Enantiomer Analysis in Brain Tissue

This protocol is adapted for the analysis of 15-HETE stereoisomers in brain tissue using LC-MS.[2]

• Sample Preparation:

  • Immediately after collection, inactivate enzymatic activity using high-energy focused microwave irradiation to prevent artifactual HETE production.[2]

  • Homogenize the tissue in a suitable solvent.

  • Perform lipid extraction using a validated method (e.g., Folch or Bligh-Dyer).

  • Purify the extract using solid-phase extraction (SPE).

  • Reconstitute the final extract in the initial mobile phase for injection.

• Chromatographic Conditions:

  • Instrument: LC-MS system.

  • Column: Lux Amylose-2 (150 x 2.0 mm, 3 µm).[2]

  • Mobile Phase A: Water with 0.1% formic acid.[2]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[2]

  • Flow Rate: 50 µL/min.[2]

  • Gradient: Increase Mobile Phase B from 50% to 90% over 40 minutes.[2]

• Mass Spectrometry Detection:

  • Ionization Mode: ESI in negative ion mode.

  • Analysis: Monitor for the specific parent and fragment ions of 15-HETE.

Visualizations

Signaling Pathway of 15(S)-HETE

15(S)-HETE is a signaling molecule involved in processes like angiogenesis. One of its mechanisms involves the activation of the Jak2/STAT-5B pathway.[2]

Caption: 15(S)-HETE-induced Jak2/STAT-5B signaling pathway.

General Workflow for Chiral Analysis of 15-HETE

The overall process for the chiral analysis of 15-HETE enantiomers involves several key stages.[2]

Caption: General workflow for the chiral analysis of 15-HETE.

Mobile Phase Optimization Logic

A logical approach to optimizing the mobile phase for chiral HPLC.

Caption: Logical workflow for mobile phase optimization in chiral HPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool | Separation Science [sepscience.com]
• 6. mdpi.com [mdpi.com]

identifying interference from other eicosanoids in 15-HETE assays

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals utilizing 15-HETE assays. Navigate through our frequently asked questions and troubleshooting guides to address common challenges, particularly the interference from other eicosanoids, ensuring the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of interference in a 15-HETE ELISA?

A1: The primary sources of interference in 15-HETE ELISA assays are cross-reactivity with structurally similar eicosanoids and matrix effects from components within the biological sample.[1][2] Structurally related molecules, such as other HETE isomers (e.g., 5-HETE, 12-HETE), di-HETEs (e.g., 5,15-diHETE, 8,15-diHETE), and other polyunsaturated fatty acid metabolites, can bind to the assay's antibody, leading to an overestimation of the 15-HETE concentration.[1][3] The sample matrix, which includes all components other than 15-HETE (e.g., proteins, lipids, salts), can also interfere with the antibody-antigen binding.[1][2]

Q2: How can I determine if my 15-HETE antibody is cross-reacting with other eicosanoids?

A2: The most direct way to assess potential cross-reactivity is to consult the datasheet provided with your specific ELISA kit.[1][3] Manufacturers typically provide a table listing the cross-reactivity of the antibody with various related compounds. If this information is not available or if you suspect interference from a compound not listed, you can perform a competitive ELISA. This involves competing for the binding of the antibody to labeled 15-HETE with unlabeled 15-HETE and the potential cross-reactants.[3] For definitive confirmation, techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to identify and quantify specific eicosanoids in your sample, which can then be compared with your immunoassay results.[3]

Q3: What is the difference between 15(S)-HETE and 15(R)-HETE, and can the antibodies in ELISA kits distinguish between them?

A3: 15(S)-HETE and 15(R)-HETE are stereoisomers, meaning they have the same chemical formula but a different three-dimensional arrangement of the hydroxyl (-OH) group at the 15th carbon. Due to this structural similarity, there is a high potential for cross-reactivity in immunoassays.[1] The ability of an antibody to distinguish between these two isomers is highly specific to the antibody itself. Some kits are designed to be specific for one isomer, with very low cross-reactivity for the other. For instance, a commercially available 15(S)-HETE ELISA kit reports a cross-reactivity of only 0.08% with 15(R)-HETE.[1][4] It is crucial to check the datasheet of your specific 15-HETE ELISA kit for its cross-reactivity profile with its stereoisomer.[1]

Q4: What is a "matrix effect" and how can I minimize it?

A4: A matrix effect is an interference caused by the components of the sample matrix (e.g., serum, plasma) on the accurate quantification of the analyte.[1][2] These effects can alter the binding of the 15-HETE antibody to its target, leading to inaccurate results.[1] A common method to reduce matrix effects is to dilute the sample in the provided assay buffer.[1][2] If dilution is insufficient, sample purification using techniques like solid-phase extraction (SPE) may be necessary to remove interfering substances.[1][2]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your 15-HETE experiments.

Problem 1: High Background Signal

A high background can mask the specific signal from your samples, leading to reduced assay sensitivity and accuracy.[1]

Possible Causes	Solutions
Insufficient Washing	Increase the number of wash cycles or the soak time between washes to ensure complete removal of unbound reagents. After the final wash, invert the plate and tap it firmly on absorbent paper to remove any residual wash buffer.[1]
Contaminated Reagents	Use fresh, high-purity reagents. Ensure that buffers are not contaminated with the analyte or other interfering substances.[5]
Non-specific Antibody Binding	Increase the concentration of the blocking solution (e.g., from 1% to 2% BSA) or add a small amount of a non-ionic detergent like Tween-20 (e.g., 0.05% v/v) to the blocking buffer. You can also extend the blocking incubation time.[5]
High Incubation Temperature	Ensure that the incubation steps are carried out at the temperature specified in the kit protocol.
Light Exposure of Substrate	The TMB substrate is light-sensitive. Always store and incubate the substrate in the dark to prevent premature color development.[6]

Problem 2: Higher Than Expected 15-HETE Levels

Elevated 15-HETE readings can be a result of cross-reactivity with other eicosanoids in your sample.[3]

Possible Causes	Solutions
Cross-reactivity with other eicosanoids	Review the kit's datasheet for cross-reactivity data.[1] If significant cross-reactivity is suspected with abundant eicosanoids in your sample, sample purification is highly recommended.[1]
Sample Matrix Effects	Perform a spike and recovery experiment to assess matrix effects. Diluting the sample can often mitigate these interferences.[1]
Sample Contamination	Ensure proper sample handling and storage to prevent contamination with other eicosanoids or substances that may interfere with the assay.

Problem 3: Poor Precision (High CV% between duplicate wells)

High coefficient of variation (CV%) between duplicate wells often points to technical errors during the assay procedure.

Possible Causes	Solutions
Pipetting Errors	Ensure accurate and consistent pipetting technique. Use calibrated pipettes and fresh tips for each standard and sample.[6]
Improper Mixing	Thoroughly mix all reagents and samples before adding them to the wells. Ensure a homogenous mixture within each well by gently tapping the plate.
Inconsistent Incubation Times	Add reagents to all wells in a consistent and timely manner to ensure uniform incubation times across the plate.
Well-to-Well Contamination	Be careful to avoid splashing or cross-contamination between wells during reagent addition and washing steps.

Quantitative Data on Eicosanoid Cross-Reactivity

The degree of interference from other eicosanoids is dependent on the specificity of the primary antibody used in the ELISA kit. Below is a summary of cross-reactivity data from a commercially available 15(S)-HETE ELISA kit. Note: This data is for illustrative purposes, and you should always refer to the datasheet of your specific kit.

Compound	Cross-Reactivity (%)
15(S)-HETE	100%
15(S)-HETrE	3.03%
5(S),15(S)-DiHETE	2.87%
15(S)-HEPE	0.93%
(±)15-HEPE	0.21%
Arachidonic Acid	0.17%
15(R)-HETE	0.08%
12(S)-HETE	0.04%
14,15-DiHETrE	0.03%
13(S)-HODE	0.02%
5(R)-HETE	<0.01%
5(S)-HETE	<0.01%
12(R)-HETE	<0.01%
20-HETE	<0.01%
Leukotriene B4	<0.01%
Prostaglandin D2	<0.01%
Prostaglandin E2	<0.01%
Data adapted from a commercially available 15(S)-HETE ELISA kit datasheet.[1][4]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Plasma/Serum

To minimize interference from the sample matrix and other lipids, it is often necessary to purify and concentrate eicosanoids from biological fluids prior to ELISA.

Materials:

• C18 SPE Cartridges

• 2M Hydrochloric Acid

• Deionized Water

• Ethanol (B145695)

• Hexane

• Ethyl Acetate (B1210297)

• Nitrogen gas stream or centrifugal vacuum evaporator

Procedure:

• Acidification: Acidify the plasma or serum sample to a pH of 3.5 by adding 2M hydrochloric acid (approximately 50 µL per 1 mL of plasma). Let it sit at 4°C for 15 minutes. Centrifuge to remove any precipitate.[7]

• Column Conditioning: Prepare the C18 SPE column by washing it with 20 mL of ethanol followed by 20 mL of deionized water.[7]

• Sample Loading: Apply the acidified sample to the conditioned column.[7]

• Washing: Wash the column with 10 mL of deionized water, followed by 10 mL of 15% ethanol in water, and finally 10 mL of hexane. This removes polar impurities and other lipids.[7]

• Elution: Elute the eicosanoids, including 15-HETE, from the column with 10 mL of ethyl acetate.[7]

• Drying and Reconstitution: Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen or using a centrifugal vacuum evaporator. Reconstitute the dried extract in the assay buffer provided with the ELISA kit.[7]

Generalized 15-HETE Competitive ELISA Protocol

This is a generalized protocol and should be adapted based on the specific instructions provided with your ELISA kit.

Materials (Typical Kit Contents):

• Pre-coated 96-well microplate

• 15-HETE Standard

• Biotinylated anti-15-HETE Antibody

• Streptavidin-HRP

• Wash Buffer

• TMB Substrate

• Stop Solution

• Plate Sealer

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit manual. Bring all reagents to room temperature before use.

• Standard and Sample Addition: Add 50 µL of the prepared standards and samples into the appropriate wells of the pre-coated microplate.[8]

• Biotinylated Antibody Addition: Immediately add 50 µL of the biotinylated anti-15-HETE antibody to each well. Gently tap the plate to mix.[8]

• First Incubation: Cover the plate with a plate sealer and incubate for 45-60 minutes at 37°C.[8]

• Washing: Aspirate the liquid from each well and wash each well 3-5 times with wash buffer. After the last wash, invert the plate and blot it against clean paper towels.[8]

• Streptavidin-HRP Addition: Add 100 µL of Streptavidin-HRP to each well.[8]

• Second Incubation: Cover the plate and incubate for 30 minutes at 37°C.[8]

• Washing: Repeat the washing step as described above.[8]

• Substrate Addition: Add 90 µL of TMB Substrate to each well.[8]

• Third Incubation: Incubate the plate for 15-20 minutes at 37°C in the dark.[8]

• Stop Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.[8]

• Absorbance Measurement: Read the optical density at 450 nm using a microplate reader.

• Calculation: Create a standard curve by plotting the absorbance of each standard against its known concentration. The concentration of 15-HETE in the samples is inversely proportional to the absorbance and can be determined by interpolating their absorbance values from the standard curve.[8]

Visualizations

Caption: Biosynthesis of 15(S)-HETE from arachidonic acid via the 15-lipoxygenase pathway.

Caption: Generalized workflow for a 15-HETE competitive ELISA.

Caption: Decision tree for troubleshooting unexpectedly high 15-HETE assay results.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. arp1.com [arp1.com]
• 6. novateinbio.com [novateinbio.com]
• 7. arborassays.com [arborassays.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Assessing Cross-Reactivity in 15-HETE Antibody-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing and troubleshooting cross-reactivity in 15-hydroxyeicosatetraenoic acid (15-HETE) antibody-based assays.

Frequently Asked Questions (FAQs)

A collection of answers to common questions regarding 15-HETE antibody specificity and cross-reactivity.

Q1: What are the most common cross-reactants for 15-HETE antibodies?

A1: The most frequent cross-reactants are eicosanoids that are structurally similar to 15-HETE. Significant cross-reactivity has been noted with 5,15-dihydroxyeicosatetraenoic acid (5,15-diHETE) and 8,15-dihydroxyeicosatetraenoic acid (8,15-diHETE).[1][2] Minor cross-reactivity may also occur with other hydroxyeicosatetraenoic acid (HETE) isomers and related metabolites of polyunsaturated fatty acids.[1] It is essential to review the datasheet provided by the manufacturer for your specific antibody to get information on known cross-reactants.

Q2: How can I assess the specificity of my 15-HETE antibody?

A2: Several methods can be employed to assess the specificity of a 15-HETE antibody.[1]

• Competitive ELISA: This is a common technique where unlabeled 15-HETE and potential cross-reactants compete with labeled 15-HETE for binding to the antibody.[1]

• Western Blotting: This method is useful for detecting 15-HETE that is conjugated to proteins.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS): For definitive confirmation, LC-MS can be used to accurately identify and quantify specific eicosanoids in your sample. These results can then be compared with the data from your immunoassay.[1]

Q3: My ELISA results show higher than expected 15-HETE levels. Could this be due to cross-reactivity?

A3: Yes, elevated 15-HETE levels in an ELISA could indicate the presence of cross-reactive molecules in your sample.[1] If your sample contains substantial amounts of other eicosanoids, such as 5,15-diHETE or 8,15-diHETE, a cross-reactive antibody will detect these molecules in addition to 15-HETE, leading to an overestimation of the 15-HETE concentration.[1]

Q4: What is the difference between 15(S)-HETE and 15(R)-HETE, and can antibodies distinguish between them?

A4: 15(S)-HETE and 15(R)-HETE are stereoisomers, meaning they share the same chemical formula but differ in the three-dimensional arrangement of the hydroxyl (-OH) group at the 15th carbon.[1] An antibody's ability to differentiate between these enantiomers is dependent on its specificity. Some antibodies are specific to the S-enantiomer, while others may recognize both. It is important to check the manufacturer's data for details on enantioselectivity.[1]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments, providing potential causes and solutions.

Issue 1: High Background Signal in Immunoassays

Potential Cause	Troubleshooting Step
Non-specific binding of primary or secondary antibody	Increase the concentration and/or incubation time of the blocking buffer. Consider using a blocking buffer from a different species.[1]
Cross-reactivity with other molecules in the sample	Pre-absorb the antibody with potential cross-reactants before use. Run a competitive ELISA with suspected cross-reactants to confirm.[1]
Sub-optimal antibody dilution	Titrate the primary and secondary antibody concentrations to find the optimal balance between signal and background.[1]
Insufficient washing	Increase the number and duration of wash steps between antibody incubations.[1][3]

Issue 2: Poor Reproducibility or High Variability

Potential Cause	Troubleshooting Step
Inconsistent pipetting or timing	Use calibrated pipettes and ensure consistent timing for all incubation steps.[3]
"Edge effects" in microplates	Ensure the plate is at room temperature before starting the assay and use a plate sealer to maintain a uniform temperature during incubation.[3]
Variability in sample preparation	Standardize procedures for sample collection, extraction, and storage. Avoid repeated freeze-thaw cycles.[1]
Lot-to-lot variability of the antibody	If using a new lot of antibody, re-validate its performance and specificity.[1]

Issue 3: Inaccurate or Inconsistent Results

Potential Cause	Troubleshooting Step
Matrix effects	The sample matrix can interfere with antibody-antigen binding.[3] Perform a spike and recovery experiment to assess matrix effects. Sample dilution can often mitigate these issues.[3][4]
Cross-reactivity with other molecules	The antibody may be binding to molecules structurally similar to 15-HETE.[3] Check the kit's datasheet for cross-reactivity data. If significant cross-reactivity is suspected, sample purification may be required.[3]
Sample Degradation	15-HETE can be unstable. Assay samples immediately after collection or aliquot and store them at -80°C. Avoid repeated freeze-thaw cycles.[3]

Quantitative Data on Antibody Cross-Reactivity

A significant challenge in comparing 15-HETE immunoassays is the limited availability of detailed, quantitative cross-reactivity data from many commercial suppliers.[5] The following table summarizes published cross-reactivity data for a polyclonal antibody used in a 15-HETE radioimmunoassay (RIA).

Assay Type	Antibody Type	Competing Ligand	Cross-Reactivity (%)
Radioimmunoassay (RIA)	Polyclonal Rabbit Anti-15-HETE	15-HETE	100
5,15-diHETE	53
8,15-diHETE	6.6
Arachidonic Acid	< 1
5-HETE	< 1
8-HETE	< 1
9-HETE	< 1
11-HETE	< 1
12-HETE	< 1
HHT	< 1
Thromboxane B2 (TXB2)	< 1
Prostaglandin E2 (PGE2)	< 1
6-Keto-Prostaglandin F1α	< 1
Commercial ELISA Kits	Various (Often Polyclonal)	15-HETE / 15(S)-HETE	100
Analogues	"No significant cross-reactivity or interference observed" (Qualitative statement)

Data sourced from a published study on the development of a polyclonal antibody for a 15-HETE radioimmunoassay (RIA).[5]

Experimental Protocols

Detailed methodologies for key experiments to assess antibody cross-reactivity.

Protocol 1: Competitive ELISA for Cross-Reactivity Assessment

Objective: To quantify the cross-reactivity of a 15-HETE antibody with structurally related molecules.

Principle: This assay is based on the competition between 15-HETE in the sample and a fixed amount of enzyme-labeled 15-HETE for a limited number of antibody binding sites. The signal is inversely proportional to the concentration of 15-HETE in the sample.[5][6]

Materials:

• Microtiter plate pre-coated with a capture antibody

• 15-HETE standard

• Potential cross-reactants (e.g., other HETEs, diHETEs, prostaglandins)

• 15-HETE specific primary antibody

• Enzyme-conjugated 15-HETE (tracer)

• Wash buffer

• Substrate solution (e.g., TMB)

• Stop solution

• Microplate reader

Procedure:

• Reagent Preparation: Prepare serial dilutions of the 15-HETE standard and each potential cross-reactant.

• Competitive Binding:

  • Add standards, potential cross-reactants, or samples to the appropriate wells of the microtiter plate.[5]

  • Add the 15-HETE primary antibody to all wells (except the blank).

  • Add the enzyme-conjugated 15-HETE tracer to all wells (except the blank).[1][5]

  • Incubate the plate as per the manufacturer's instructions (e.g., 18 hours at 4°C).[1]

• Washing: Wash the plate multiple times with wash buffer to remove unbound reagents.[1][5]

• Substrate Addition: Add the substrate solution to each well and incubate in the dark for color development.[1][5]

• Stopping Reaction: Add the stop solution to terminate the reaction.[5]

• Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.[1][7]

• Data Analysis:

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the concentration of 15-HETE in the samples from the standard curve.[5]

  • Calculate the percentage of cross-reactivity for each compound using the formula: % Cross-Reactivity = (IC₅₀ of 15-HETE / IC₅₀ of cross-reactant) x 100 (where IC₅₀ is the concentration that causes 50% inhibition of the maximal signal).[1]

Protocol 2: Western Blot for Protein-Conjugated 15-HETE

Objective: To detect 15-HETE that is covalently bound to proteins.[1]

Materials:

• Protein samples

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• 15-HETE primary antibody

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Separation: Separate protein samples by SDS-PAGE.[1]

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[1]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[1]

• Primary Antibody Incubation: Incubate the membrane with the 15-HETE primary antibody (diluted in blocking buffer) overnight at 4°C.[1]

• Washing: Wash the membrane three times with TBST for 10 minutes each.[1]

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.[1]

• Washing: Repeat the washing step.[1]

• Detection: Incubate the membrane with the chemiluminescent substrate and capture the signal using an imaging system.[1]

Visualizations

Diagrams illustrating key workflows and pathways related to 15-HETE analysis.

Caption: Workflow for validating 15-HETE antibody specificity.

Caption: Simplified signaling pathways of 15-HETE.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of a radioimmunoassay for 15-HETE and its application to 15-HETE production by reticulocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 15-HETE (15-Hydroxyeicosatetraenoic Acid) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]

Technical Support Center: Detection of Low Abundance 15-HpETE

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the sensitivity for detecting low-abundance 15-hydroperoxyeicosatetraenoic acid (15-HpETE).

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting low-abundance 15-HpETE?

A1: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is currently the gold standard for the sensitive and specific quantification of eicosanoids like 15-HpETE from biological matrices.[1][2] This method offers high selectivity and sensitivity, allowing for the detection of picogram levels of the analyte.[3] For very low abundance samples, derivatization of the 15-HpETE molecule can further enhance the signal in mass spectrometry.[4][5]

Q2: Can I use an immunoassay (ELISA) for 15-HpETE detection?

A2: Immunoassays such as ELISA can be used for the detection of eicosanoids and are often simple and fast.[6] However, the primary challenges are the availability of highly specific antibodies for 15-HpETE and potential cross-reactivity with other structurally similar lipid peroxides, which can affect accuracy. While sensitive, ELISA may not match the specificity and quantification capabilities of LC-MS/MS for low-abundance analytes in complex samples.[3]

Q3: What are the critical steps in sample preparation to ensure maximum recovery of 15-HpETE?

A3: Proper sample preparation is crucial for accurate measurement of low-abundance 15-HpETE due to its instability and potential for artificial formation.[1] Key steps include:

• Rapid Sample Processing: Process samples immediately after collection to minimize degradation.[7]

• Antioxidant Addition: Consider adding an antioxidant like butylated hydroxytoluene (BHT) during extraction to prevent auto-oxidation.[8]

• Solid-Phase Extraction (SPE): Utilize SPE to clean up the sample and concentrate the analyte, which is a common and effective technique for eicosanoids.[4][7][9]

• pH Adjustment: Ensure the sample is acidified (around pH 3.5) before SPE to improve the retention of 15-HpETE on the sorbent.[7]

• Storage: Store samples at -80°C to prevent degradation.[7]

Q4: Should I derivatize 15-HpETE before LC-MS/MS analysis?

A4: Derivatization can significantly improve the ionization efficiency and, therefore, the sensitivity of 15-HpETE detection in mass spectrometry.[5][10] A common strategy is to derivatize the carboxylic acid group to a pentafluorobenzyl (PFB) ester, which enhances detection in negative electron capture atmospheric pressure chemical ionization (EC-APCI) mode.[4] Another approach is to use a charge-reversal derivatization reagent to allow for detection in the more sensitive positive ion mode.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Signal/Poor Sensitivity	1. Analyte Degradation: 15-HpETE is unstable and can degrade during sample handling and storage.[8][11] 2. Inefficient Extraction: Suboptimal pH or solvent choice during solid-phase extraction (SPE) can lead to poor recovery.[7] 3. Poor Ionization: The inherent chemical properties of 15-HpETE may lead to poor ionization in the mass spectrometer source.[5] 4. Matrix Effects: Co-eluting substances from the biological matrix can suppress the ionization of 15-HpETE.[7][12]	1. Process samples quickly on ice, add antioxidants (e.g., BHT), and store at -80°C.[7][8] 2. Acidify the sample to pH ~3.5 before SPE and use appropriate elution solvents like methyl formate (B1220265) or ethyl acetate (B1210297).[7] Perform recovery experiments with a known standard. 3. Optimize MS source parameters (e.g., gas temperature, flow rates, capillary voltage).[10] Consider chemical derivatization to enhance ionization.[4][5] 4. Improve chromatographic separation to resolve 15-HpETE from interfering matrix components. Enhance sample cleanup using a more rigorous SPE protocol.[7]
High Background Noise	1. Contaminated Solvents/Reagents: Impurities in solvents or reagents can introduce background ions.[7] 2. Plasticware Contamination: Phthalates and other plasticizers can leach from tubes and plates.[7] 3. Carryover: Residual analyte from previous injections can contribute to background.	1. Use high-purity, LC-MS grade solvents and freshly prepared mobile phases.[7][13] 2. Use borosilicate glass test tubes and minimize the use of plasticware where possible.[9] 3. Implement a robust needle and column wash protocol between samples. Inject a blank solvent after a high-concentration sample to check for carryover.
Poor Chromatographic Peak Shape	1. Inappropriate Column Chemistry: The column may not be suitable for lipid analysis. 2. Suboptimal Mobile Phase: The mobile phase composition may not be optimal for peak focusing. 3. Column Overloading: Injecting too much sample can lead to peak fronting or tailing.	1. Use a C18-based column, which is commonly employed for eicosanoid separation.[2] 2. Optimize the mobile phase gradient and additives (e.g., formic acid) to improve peak shape.[3] 3. Reduce the injection volume or dilute the sample.
Inconsistent Retention Times	1. Fluctuations in Pump Pressure: Leaks or air bubbles in the LC system can cause pressure fluctuations.[13] 2. Column Degradation: The stationary phase of the column can degrade over time. 3. Changes in Mobile Phase Composition: Inaccurate mobile phase preparation can lead to shifts in retention time.	1. Check for leaks in the system and ensure fittings are secure. Degas the mobile phases to remove dissolved air.[14] 2. Use a guard column and replace the analytical column when performance degrades. 3. Prepare mobile phases carefully and consistently.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 15-HpETE from Biological Fluids

This protocol is adapted for the extraction of 15-HpETE from plasma, serum, or cell culture media.

Materials:

• C18 SPE cartridges

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Ethyl acetate or Methyl Formate

• Butylated hydroxytoluene (BHT)

• Internal standard (e.g., 15(S)-HETE-d8)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette your biological sample (e.g., 200 µL of plasma) into a glass test tube.[9]

• Add an appropriate amount of internal standard.

• Add BHT to a final concentration of 0.005% to prevent auto-oxidation.[8]

• Acidify the sample to approximately pH 3.5 with a dilute acid (e.g., acetic acid).[7]

• Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of water.[7]

• Load the acidified sample onto the conditioned C18 cartridge.

• Wash the cartridge with 5 mL of water to remove polar impurities.[7]

• Elute the 15-HpETE from the cartridge with 5 mL of ethyl acetate or methyl formate.[7]

• Evaporate the eluate to dryness under a gentle stream of nitrogen.[7][9]

• Reconstitute the dried extract in a small volume (e.g., 50-100 µL) of the initial mobile phase for LC-MS/MS analysis.[4]

Protocol 2: LC-MS/MS Analysis of 15-HpETE

This is a general protocol and should be optimized for your specific instrumentation.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.[9]

• Tandem mass spectrometer (e.g., Triple Quadrupole or Q-Exactive Orbitrap) equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[4]

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient: A linear gradient appropriate for separating 15-HpETE from other eicosanoids.

Mass Spectrometry Parameters (Example for Negative Ion Mode):

• Ionization Mode: Negative ESI.

• Scan Mode: Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM).[4]

• Precursor Ion [M-H]⁻: m/z 335.2.[15]

• Product Ions: Optimize based on your instrument by infusing a 15-HpETE standard.

Parameter	Example Value
Precursor Ion (m/z)	335.2
Product Ion 1 (m/z)	To be determined experimentally
Product Ion 2 (m/z)	To be determined experimentally
Collision Energy (eV)	To be optimized
Capillary Voltage (kV)	3.0
Source Temperature (°C)	120
Desolvation Temperature (°C)	350

Visualizations

Caption: General experimental workflow for 15-HpETE analysis by LC-MS/MS.

Caption: Simplified biosynthesis pathway of 15-HpETE and its reduction to 15-HETE.

References

• 1. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism [metwarebio.com]
• 7. benchchem.com [benchchem.com]
• 8. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Rearrangement of 15-hydroperoxy-eicosatetraenoic acid (15-HPETE) during incubations with hemoglobin: a model for platelet lipoxygenase metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. zefsci.com [zefsci.com]
• 14. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]
• 15. researchgate.net [researchgate.net]

sample preparation techniques for 15-HETE analysis in whole blood

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the sample preparation and analysis of 15-hydroxyeicosatetraenoic acid (15-HETE) in whole blood.

Frequently Asked Questions (FAQs)

Q1: What are the most critical initial steps in whole blood sample preparation for 15-HETE analysis?

A1: The initial steps are crucial for accurate quantification and to prevent analyte degradation. Key steps include:

• Hemolysis: This is necessary to release 15-HETE that may be present in red blood cells.[1][2] Osmotic lysis with water is a common method.[2]

• Protein Precipitation: Whole blood has a high protein content that can interfere with analysis.[2][3] Precipitation with cold organic solvents like methanol (B129727) or acetonitrile (B52724) is a standard procedure.[4][5]

• Use of an Internal Standard: Spiking the sample with a stable isotope-labeled internal standard (e.g., 15(S)-HETE-d8) at the beginning of the workflow is essential for accurate quantification by correcting for analyte loss during sample preparation and for matrix effects in LC-MS/MS analysis.[6][7][8]

Q2: Should I be concerned about the stability of 15-HETE during sample collection and storage?

A2: Yes, 15-HETE is susceptible to degradation and ex vivo formation.[9][10] To minimize this:

• Collect blood in tubes containing an anticoagulant like EDTA.[11]

• Process samples as quickly as possible. If storage is necessary, store at -80°C.

• Minimize freeze-thaw cycles.[9]

• Consider adding antioxidants, such as butylated hydroxytoluene (BHT), to prevent oxidation.[12]

Q3: What are the common methods for extracting 15-HETE from whole blood after initial preparation?

A3: The two most common and effective methods are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[9] SPE is often preferred for its ability to provide cleaner extracts.[3]

Q4: Why is chiral analysis important for 15-HETE?

A4: 15-HETE exists as two main stereoisomers, 15(S)-HETE and 15(R)-HETE, which are produced by different enzymatic pathways and have distinct biological activities.[6][13] Chiral chromatography is necessary to separate and accurately quantify these enantiomers.[13]

Troubleshooting Guides

Low Analyte Recovery in Solid-Phase Extraction (SPE)

Problem	Potential Cause	Solution	Citation
Low recovery of 15-HETE	Incorrect sorbent choice for the analyte's polarity.	Use a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) suitable for eicosanoids.	[14][15]
Incomplete wetting of the SPE sorbent.	Ensure the sorbent is properly conditioned and equilibrated with the appropriate solvents before loading the sample.	[1]
Sample pH not optimized for retention.	Acidify the sample to a pH of approximately 3-4 with an acid like formic acid to ensure 15-HETE is in its protonated form for better retention on a reversed-phase sorbent.	[9][15]
Wash solvent is too strong, causing premature elution of the analyte.	Use a weaker wash solvent (e.g., a lower percentage of organic solvent in water) to remove interferences without eluting the 15-HETE.	[14][16]
Elution solvent is too weak or insufficient in volume.	Use a stronger organic solvent (e.g., methanol or ethyl acetate) for elution. Consider a second elution step to ensure complete recovery.	[9][17]
Analyte adsorption to labware.	Use silanized glassware or polypropylene (B1209903) tubes to minimize non-specific binding.	[9]

Matrix Effects in LC-MS/MS Analysis

Problem	Potential Cause	Solution	Citation
Signal suppression or enhancement	Co-elution of endogenous matrix components (e.g., phospholipids) with 15-HETE.	Optimize the chromatographic separation to resolve 15-HETE from interfering compounds.	[3][18]
Inefficient removal of matrix components during sample preparation.	Employ a more rigorous sample cleanup method, such as a mixed-mode SPE that combines reversed-phase and ion-exchange mechanisms.	[3]
High viscosity of the whole blood sample affecting extraction efficiency.	Ensure proper protein precipitation and dilution of the sample before extraction.	[3][19]
Inaccurate quantification	Matrix effects are not adequately compensated for.	Use a stable isotope-labeled internal standard that co-elutes with the analyte to normalize for signal variations.	[18]
Hemolysis in some samples but not others, leading to differential matrix effects.	Prepare quality control (QC) samples in hemolyzed matrix to assess the impact of hemolysis on quantification.	[18][20]

Quantitative Data Summary

The following tables summarize typical quantitative data for 15-HETE analysis. Note that concentrations can vary significantly based on the individual, physiological state, and analytical methodology.

Table 1: 15-HETE Concentrations in Human Blood Samples

Analyte	Sample Matrix	Condition	Concentration (mean ± SEM)	Citation
15(S)-HETE	Serum	Coagulated Whole Blood	42.75 ± 5.2 ng/mL	[6]
15(S)-HETE	Plasma	LPS-stimulated Whole Blood (24h)	14.9 ± 1 ng/mL	[6]
15(R)-HETE	Plasma	Zymosan-stimulated Whole Blood (24h)	8.44 ± 0.6 ng/mL	[6]
15-HETE	Plasma	Endogenous	57 - 256 pg/mL	[15]

Table 2: Typical Recovery Rates for Eicosanoid Extraction Methods

Extraction Method	Matrix	Analyte Class	Typical Recovery (%)
Solid-Phase Extraction (SPE)	Plasma, Serum	Eicosanoids	>85%
Liquid-Liquid Extraction (LLE)	Plasma	Eicosanoids	70-90%

Experimental Protocols

Protocol 1: Sample Preparation of Whole Blood for 15-HETE Analysis

This protocol outlines the initial steps for preparing whole blood prior to extraction.

• Sample Collection: Collect whole blood in tubes containing an EDTA anticoagulant.

• Internal Standard Spiking: To 500 µL of whole blood in a polypropylene tube, add a known amount of a deuterated internal standard (e.g., 10 µL of 15(S)-HETE-d8 solution).

• Hemolysis: Add 500 µL of deionized water to the blood sample to induce osmotic lysis of red blood cells. Vortex for 30 seconds.[2]

• Protein Precipitation: Add 2 mL of cold (-20°C) acetonitrile or methanol to the hemolyzed blood. Vortex vigorously for 1 minute to precipitate proteins.[4][21]

• Centrifugation: Centrifuge the sample at 4500 x g for 10 minutes at 4°C to pellet the precipitated proteins.[15]

• Supernatant Collection: Carefully transfer the supernatant to a clean tube for the subsequent extraction step (SPE or LLE).

Protocol 2: Solid-Phase Extraction (SPE) of 15-HETE

This protocol is for the extraction and purification of 15-HETE from the prepared whole blood supernatant.

• Sample Acidification: Add formic acid to the supernatant from Protocol 1 to adjust the pH to approximately 3-4.[15]

• SPE Cartridge Conditioning: Condition a polymeric SPE cartridge (e.g., Oasis HLB, 60 mg) with 3 mL of methanol followed by 3 mL of water. Do not allow the cartridge to dry out.

• Sample Loading: Load the acidified supernatant onto the conditioned SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 3 mL of 50% methanol in water to remove polar interferences.[15]

• Drying: Dry the cartridge under a vacuum for 5-10 minutes to remove residual water.

• Elution: Elute the 15-HETE with 2 mL of methanol into a clean collection tube.

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.[15]

• Reconstitution: Reconstitute the dried residue in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[15]

Visualizations

15-HETE Biosynthesis Pathway

Caption: Biosynthesis pathways of 15-HETE from arachidonic acid.

Experimental Workflow for 15-HETE Analysis in Whole Blood

Caption: General workflow for 15-HETE analysis in whole blood.

References

• 1. specartridge.com [specartridge.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. bme.psu.edu [bme.psu.edu]
• 4. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 5. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. lipidmaps.org [lipidmaps.org]
• 9. benchchem.com [benchchem.com]
• 10. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Differential expression of eicosanoid pathways after whole blood stimulation in asthma patients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]
• 13. benchchem.com [benchchem.com]
• 14. welch-us.com [welch-us.com]
• 15. benchchem.com [benchchem.com]
• 16. m.youtube.com [m.youtube.com]
• 17. welchlab.com [welchlab.com]
• 18. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Strategies for Developing Sensitive and Automated LC-MS/MS Assays of a Pharmaceutical Compound and Its Metabolite from Whole Blood Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 15-HETE and Leukotriene B4 in Inflammatory Skin Response

For Researchers, Scientists, and Drug Development Professionals

In the complex milieu of inflammatory skin diseases, the lipid mediators 15-Hydroxyeicosatetraenoic acid (15-HETE) and Leukotriene B4 (LTB4) play pivotal, yet often opposing, roles. Both are metabolites of arachidonic acid, but their downstream signaling and ultimate effects on the cutaneous inflammatory cascade diverge significantly. This guide provides a comprehensive comparison of 15-HETE and LTB4, supported by experimental data, detailed protocols, and signaling pathway visualizations to aid in the understanding and therapeutic targeting of skin inflammation.

Core Functions and Mechanisms of Action

Leukotriene B4 is a potent pro-inflammatory chemoattractant, primarily involved in the recruitment and activation of neutrophils to sites of inflammation.[1] Its actions are mediated through high-affinity (BLT1) and low-affinity (BLT2) G protein-coupled receptors, initiating a cascade of events that includes calcium mobilization, degranulation, and the production of reactive oxygen species and inflammatory cytokines.[1][2] In the skin, LTB4 contributes to erythema, edema, and the formation of sterile pustules, characteristic of inflammatory dermatoses such as psoriasis.[3]

Conversely, 15-HETE is generally considered to have anti-inflammatory or pro-resolving properties, often acting as a natural antagonist to LTB4's pro-inflammatory effects.[2] Evidence suggests that 15-HETE can inhibit the 5-lipoxygenase pathway, thereby reducing the synthesis of leukotrienes. Furthermore, it directly counteracts LTB4-induced neutrophil chemotaxis and activation.[4] The anti-inflammatory actions of 15-HETE in the skin are thought to be mediated, at least in part, through the activation of the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor with known anti-inflammatory functions in keratinocytes and immune cells.[5][6]

Quantitative Comparison of Inflammatory Responses

The following tables summarize quantitative data from various studies, highlighting the contrasting effects of LTB4 and 15-HETE on key inflammatory parameters in the skin.

Table 1: Effect of 15-HETE on LTB4-Induced Cutaneous Inflammation in Humans

Inflammatory Parameter	LTB4 (200 ng/ml) Induced Response	LTB4 (200 ng/ml) + 15-HETE (300 ng) Response	Average Inhibition by 15-HETE
Wheal	Present	Significantly decreased	81.9%
Flare	Present	Significantly decreased	56.6%
Erythema Index	Elevated	Significantly decreased	53.6%

Data adapted from a study on intradermal injections in human subjects.[2]

Table 2: In Vitro Inhibition of LTB4-Induced Neutrophil Chemotaxis by 15-HETE

Chemoattractant	15-HETE Concentration	Maximum Inhibition of Neutrophil Migration
Leukotriene B4 (LTB4)	10⁻⁴ M	68%

Data from an in vitro study on human polymorphonuclear leukocytes.[4]

Table 3: Effects on Inflammatory Cytokine Production in Skin Models

Mediator	Effect on IL-1β Production	Effect on other Pro-inflammatory Cytokines
Leukotriene B4	Enhances pro-IL-1β expression and inflammasome assembly, leading to increased IL-1β secretion.[2][7]	Can increase the production of other cytokines and chemokines.[2]
15-HETE	Inhibits IL-1β-induced inflammation in chondrocytes (in an osteoarthritis model, suggesting a similar role in skin).[8]	Regulates cytokine production in keratinocytes, often with an anti-inflammatory outcome.[9]

Signaling Pathways

The signaling cascades initiated by LTB4 and 15-HETE are distinct and lead to opposing cellular responses.

Leukotriene B4 Signaling Pathway

LTB4 primarily signals through its high-affinity receptor, BLT1, on immune cells, particularly neutrophils. This interaction activates G-proteins, leading to the activation of phospholipase C (PLC) and subsequent production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC). This cascade culminates in neutrophil chemotaxis, degranulation, and the production of inflammatory mediators.

Caption: LTB4 pro-inflammatory signaling cascade.

15-HETE Signaling Pathway

15-HETE exerts its anti-inflammatory effects in the skin, in part, by activating PPARγ.[6] Upon binding to 15-HETE, PPARγ forms a heterodimer with the retinoid X receptor (RXR) and translocates to the nucleus. This complex then binds to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, leading to the transcription of genes with anti-inflammatory properties and the repression of pro-inflammatory gene expression.

Caption: 15-HETE anti-inflammatory signaling.

Experimental Protocols

In Vivo Mouse Model of LTB4-Induced Ear Inflammation

This protocol describes a method for inducing an inflammatory response in mouse ears using LTB4, which can be adapted to assess the anti-inflammatory effects of compounds like 15-HETE.

Materials:

• 8-12 week old male C57BL/6 mice

• Leukotriene B4 (LTB4) solution (e.g., 1 µg in 20 µl of acetone)

• 15-HETE solution (for co-administration or pre-treatment)

• Acetone (B3395972) (vehicle control)

• Micropipette

• Calipers for ear thickness measurement

• Punch biopsy tool (4 mm)

• Reagents for myeloperoxidase (MPO) assay and cytokine analysis (ELISA)

Procedure:

• Animal Acclimatization: House mice in a controlled environment for at least one week before the experiment.

• Baseline Measurement: Measure the thickness of both ears of each mouse using a digital caliper.

• Induction of Inflammation: Under light anesthesia, topically apply 20 µl of the LTB4 solution to the inner and outer surfaces of the right ear. Apply 20 µl of acetone to the left ear as a vehicle control. For testing 15-HETE, it can be co-applied with LTB4 or administered topically at a specified time before the LTB4 challenge.

• Assessment of Edema: Measure ear thickness at various time points post-application (e.g., 4, 24, and 48 hours) to quantify the edematous response.

• Tissue Collection: At the end of the experiment, euthanize the mice and collect a 4 mm punch biopsy from both ears.

• Quantification of Neutrophil Infiltration: Homogenize one half of the ear biopsy and perform a myeloperoxidase (MPO) assay to quantify neutrophil infiltration.

• Cytokine Analysis: Homogenize the other half of the ear biopsy and use the supernatant for cytokine analysis (e.g., IL-1β, TNF-α, IL-6) via ELISA.

In Vitro Neutrophil Chemotaxis Assay (Boyden Chamber)

This assay is used to quantify the chemotactic response of neutrophils towards LTB4 and the inhibitory effect of 15-HETE.[10]

Materials:

• Isolated human or mouse neutrophils

• Boyden chamber apparatus with polycarbonate filters (3-5 µm pore size)

• Chemoattractant: LTB4 (e.g., 10⁻⁸ M)

• Inhibitor: 15-HETE (various concentrations, e.g., 10⁻⁶ to 10⁻⁴ M)

• Assay medium (e.g., HBSS with 0.1% BSA)

• Staining solution (e.g., Diff-Quik)

• Microscope

Procedure:

• Neutrophil Isolation: Isolate neutrophils from fresh human or mouse whole blood using density gradient centrifugation.[1][7]

• Chamber Assembly: Place the chemoattractant solution (LTB4) in the lower wells of the Boyden chamber. Position the polycarbonate filter over the lower wells.

• Cell Treatment: Pre-incubate the isolated neutrophils with various concentrations of 15-HETE or vehicle control for 30 minutes at 37°C.

• Chemotaxis: Add the neutrophil suspension to the upper wells of the chamber.

• Incubation: Incubate the chamber at 37°C in a humidified incubator for 60-90 minutes to allow for cell migration.

• Filter Processing: After incubation, remove the filter and carefully wipe off the non-migrated cells from the upper surface.

• Staining and Counting: Fix and stain the filter. Count the number of migrated cells in several high-power fields using a microscope.

• Data Analysis: Calculate the chemotactic index (number of cells migrating towards the chemoattractant divided by the number of cells migrating towards the control medium) and the percentage of inhibition for each 15-HETE concentration.

Conclusion

The contrasting roles of 15-HETE and Leukotriene B4 in skin inflammation highlight the complexity of the eicosanoid network. While LTB4 is a potent initiator and amplifier of the inflammatory cascade, particularly through neutrophil recruitment, 15-HETE acts as a crucial counter-regulatory mediator, inhibiting LTB4's pro-inflammatory actions. Understanding the intricate balance between these two lipid mediators and their respective signaling pathways offers promising avenues for the development of novel therapeutic strategies for a range of inflammatory skin disorders. The experimental protocols provided herein offer a framework for further investigation into the specific mechanisms and potential therapeutic applications of modulating the 15-HETE/LTB4 axis in dermatology.

References

• 1. Leukotriene B4 driven neutrophil recruitment to the skin is essential for allergic skin inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Leukotriene B4 licenses inflammasome activation to enhance skin host defense - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cutaneous application of leukotriene B4 as an in vivo model of psoriasis-like skin inflammation: an immunohistological study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. New Insights into the Role of PPARγ in Skin Physiopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Leukotriene B4 licenses inflammasome activation to enhance skin host defense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Peroxisome proliferator-activated receptors (PPARs) and the human skin: importance of PPARs in skin physiology and dermatologic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Keratinocytes and cytokines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]

A Comparative Guide to 15-LOX-1 and 15-LOX-2: Specificity in 15-HpETE Production

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two closely related enzymes, 15-lipoxygenase-1 (15-LOX-1) and 15-lipoxygenase-2 (15-LOX-2), with a specific focus on their enzymatic activity and specificity in producing 15-hydroperoxyeicosatetraenoic acid (15-HpETE) from arachidonic acid. Understanding the distinct roles and catalytic properties of these isoforms is crucial for research into inflammatory diseases and for the development of targeted therapeutics.

At a Glance: Key Differences in 15-HpETE Production

Feature	15-LOX-1 (Reticulocyte-type)	15-LOX-2 (Epidermis-type)
Product Specificity (from Arachidonic Acid)	Produces a mixture of approximately 90% 15-HpETE and 10% 12-HpETE.[1]	Exclusively produces 15-HpETE.[1]
Substrate Preference	Can utilize both arachidonic acid and linoleic acid.	Shows a strong preference for arachidonic acid over linoleic acid.[1]
Kinetic Parameter: kcat (s⁻¹)	~10	~0.96
Kinetic Parameter: kcat/Km (µM⁻¹s⁻¹)	~2.1	~0.19

Enzymatic Activity and Specificity

Both 15-LOX-1 and 15-LOX-2 catalyze the insertion of molecular oxygen into arachidonic acid to form 15-HpETE. However, they exhibit distinct differences in their product profiles and substrate preferences.

15-LOX-1 , also known as reticulocyte-type 15-lipoxygenase, displays a dual positional specificity when acting on arachidonic acid, producing predominantly 15-HpETE (approximately 90%) along with a smaller amount of 12-HpETE (around 10%).[1] This broader substrate and product scope suggests a versatile role in lipid signaling.

In contrast, 15-LOX-2 , or epidermis-type 15-lipoxygenase, is highly specific, yielding exclusively 15-HpETE from the oxygenation of arachidonic acid.[1] This stringent specificity points towards a more defined and specialized function in cellular processes. Kinetically, 15-LOX-1 is a more efficient enzyme for 15-HpETE production from arachidonic acid, exhibiting a higher catalytic rate (kcat) and catalytic efficiency (kcat/Km) compared to 15-LOX-2.

Signaling Pathways of 15-HpETE

The product of both enzymes, 15-HpETE, is a key signaling molecule that can be further metabolized to exert its biological effects. It is rapidly reduced to its more stable alcohol form, 15-hydroxyeicosatetraenoic acid (15-HETE). 15-HETE is involved in a variety of signaling pathways that modulate inflammation and cellular proliferation.

Caption: Biosynthesis and downstream signaling of 15-HpETE.

Experimental Protocols

Lipoxygenase Activity Assay (Spectrophotometric)

This method is used for the continuous monitoring of lipoxygenase activity by detecting the formation of conjugated dienes, which absorb light at 234 nm.

Materials:

• Purified 15-LOX-1 or 15-LOX-2 enzyme

• Arachidonic acid (substrate)

• Borate (B1201080) buffer (0.2 M, pH 9.0)

• UV-Vis Spectrophotometer

Procedure:

• Prepare a stock solution of arachidonic acid in ethanol.

• Dilute the arachidonic acid stock solution in borate buffer to the desired final concentration (e.g., 10-100 µM).

• Prepare the enzyme solution by diluting the purified 15-LOX enzyme in cold borate buffer.

• Equilibrate the spectrophotometer at 234 nm and 25°C.

• Add the enzyme solution to a quartz cuvette containing the substrate solution.

• Immediately start recording the increase in absorbance at 234 nm for a defined period (e.g., 3-5 minutes).

• The initial rate of the reaction is calculated from the linear portion of the absorbance curve.

Product Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is employed to separate and quantify the products of the lipoxygenase reaction (15-HpETE and 12-HpETE).

Materials:

• Reaction mixture from the lipoxygenase activity assay

• Organic solvent (e.g., methanol, acetonitrile)

• Solid-phase extraction (SPE) columns

• HPLC system with a UV detector and a C18 reverse-phase column

Procedure:

• Stop the enzymatic reaction by adding an organic solvent or by acidification.

• Extract the lipid products from the reaction mixture using SPE columns.

• Evaporate the solvent and reconstitute the sample in the HPLC mobile phase.

• Inject the sample into the HPLC system.

• Separate the products using a suitable mobile phase gradient (e.g., a mixture of methanol, water, and acetic acid).

• Detect the products by monitoring the absorbance at 235 nm.

• Identify and quantify the peaks by comparing their retention times and peak areas to those of authentic 15-HpETE and 12-HpETE standards.

Caption: General workflow for analyzing 15-LOX activity.

References

• 1. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 15-HETE and 12-HETE in Aortic Tissue

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two key arachidonic acid metabolites, 15-Hydroxyeicosatetraenoic acid (15-HETE) and 12-Hydroxyeicosatetraenoic acid (12-HETE), and their multifaceted roles within the aortic tissue. Understanding the distinct and overlapping functions of these signaling lipids is crucial for developing targeted therapies for vascular diseases such as atherosclerosis and hypertension.

At a Glance: 15-HETE vs. 12-HETE in the Aorta

Feature	15-HETE	12-HETE
Primary Synthesizing Enzyme	15-Lipoxygenase (15-LOX)	12-Lipoxygenase (12-LOX)
Primary Effect on Vascular Tone	Dose-dependent: low concentrations can cause vasodilation, while higher concentrations lead to vasoconstriction.[1] Can also promote vasorelaxation.[2]	Primarily endothelium-dependent vasodilation.[1] However, it can also enhance the vasoconstrictive effects of other agents like angiotensin II.[1]
Role in Inflammation	Can have both pro- and anti-inflammatory effects.[1][2] Can be metabolized to anti-inflammatory lipoxins.[2][3]	Predominantly pro-inflammatory, inducing the expression of cytokines and adhesion molecules.[4]
Effect on Endothelial Function	Can impair endothelial function and increase permeability.[5][6] Implicated in high-fat diet-induced endothelial tight junction disruption.[5]	Induces endothelial dysfunction, a key early step in atherosclerosis.[7][8][9] Increases endothelial permeability.[8]
Effect on Smooth Muscle Cells	Promotes vascular smooth muscle cell (VSMC) migration and proliferation, contributing to vascular remodeling.[2][4]	Stimulates VSMC migration and proliferation, often via the MAPK pathway.[1][10]
Role in Atherosclerosis	A complex role. It is found in atherosclerotic plaques and can contribute to LDL oxidation.[11][12] However, some of its metabolites have anti-atherogenic properties.[1][2] Overexpression in the vascular wall can accelerate atherosclerosis.[11]	Generally considered pro-atherogenic, contributing to foam cell formation and lesion development.[1]
Vascular Calcification	Levels are increased in calcified aortas, but its direct role is less defined compared to 12-HETE.[13]	Appears to have a protective role, with the Alox15/12-HETE signaling pathway inhibiting vascular calcification.[13]

Signaling Pathways and Mechanisms of Action

The biological effects of 15-HETE and 12-HETE are mediated through complex signaling pathways that can vary depending on the cell type and the local microenvironment within the aortic wall.

15-HETE Signaling in Aortic Cells

15-HETE's diverse effects are a result of its interaction with multiple downstream targets. In vascular smooth muscle cells, it can activate mitogen-activated protein kinases (MAPKs), contributing to proliferation.[1] In endothelial cells, it can increase permeability through mechanisms involving Src and Pyk2 kinases, leading to the disruption of tight junctions.[5] Furthermore, 15-HETE can be a precursor for the synthesis of lipoxins, which are potent anti-inflammatory mediators that promote vasorelaxation.[2][3]

Caption: Simplified signaling cascade of 15-HETE in aortic tissue.

12-HETE Signaling in Aortic Cells

12-HETE is a potent signaling molecule that often exerts pro-inflammatory and pro-atherogenic effects. It can activate various protein kinases, including protein kinase C (PKC) and MAPKs, which in turn stimulate the expression of adhesion molecules and cytokines.[1][4] In endothelial cells, 12-HETE has been shown to induce mitochondrial dysfunction and increase permeability by altering adherens junctions.[7][8] Its effects on vascular tone are primarily vasodilatory through the activation of large-conductance potassium channels (BKca) in smooth muscle cells.[1]

Caption: Key signaling pathways activated by 12-HETE in the aorta.

Experimental Protocols

Accurate quantification and functional assessment of 15-HETE and 12-HETE in aortic tissue are paramount for research in this field. Below are summaries of key experimental methodologies.

Quantification of 15-HETE and 12-HETE in Aortic Tissue

Objective: To measure the levels of 15-HETE and 12-HETE in aortic tissue samples.

Methodology:

• Tissue Homogenization: Aortic tissue is excised, cleaned of adipose and connective tissue, and snap-frozen in liquid nitrogen. The frozen tissue is then pulverized and homogenized in a methanol-based buffer containing antioxidants (e.g., butylated hydroxytoluene) and internal standards (e.g., deuterated HETE analogs) to prevent degradation and allow for accurate quantification.

• Lipid Extraction: The homogenate undergoes solid-phase extraction (SPE). The sample is loaded onto an SPE cartridge (e.g., C18), which is then washed with a low-polarity solvent to remove interfering lipids. The HETEs are subsequently eluted with a more polar solvent like ethyl acetate (B1210297) or methanol.

• LC-MS/MS Analysis: The extracted lipids are reconstituted in a suitable solvent and injected into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system. Separation is typically achieved using a reverse-phase C18 column. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to specifically detect and quantify the parent and daughter ions of 15-HETE and 12-HETE and their corresponding internal standards.[13]

Aortic Ring Vasoreactivity Assay

Objective: To assess the effect of 15-HETE and 12-HETE on aortic vascular tone.

Methodology:

• Aortic Ring Preparation: The thoracic aorta is carefully dissected from an experimental animal (e.g., rabbit or mouse) and placed in cold Krebs-Henseleit buffer. The aorta is cleaned of surrounding tissue, and 2-3 mm rings are cut.

• Mounting: The aortic rings are mounted in an organ bath chamber containing Krebs-Henseleit buffer, maintained at 37°C, and continuously gassed with 95% O2 and 5% CO2. The rings are connected to an isometric force transducer to record changes in tension.

• Equilibration and Pre-constriction: The rings are allowed to equilibrate under a resting tension for 60-90 minutes. To study vasodilation, the rings are pre-constricted with a vasoconstrictor agent like phenylephrine (B352888) or prostaglandin (B15479496) F2α.

• HETE Administration: Cumulative concentrations of 15-HETE or 12-HETE are added to the organ bath, and the resulting changes in tension (vasoconstriction or vasodilation) are recorded.[6][14] To investigate endothelium-dependent effects, experiments can be repeated on rings where the endothelium has been mechanically removed.

Caption: General experimental workflow for HETE analysis in aorta.

References

• 1. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The two faces of the 15-lipoxygenase in atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 12/15-Lipoxygenase Mediates High-fat Diet-induced Endothelial Tight Junction Disruption and Monocyte Transmigration: A NEW ROLE FOR 15(S)-HYDROXYEICOSATETRAENOIC ACID IN ENDOTHELIAL CELL DYSFUNCTION - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 15-Hydroxyeicosatetraenoic acid and diabetic endothelial dysfunction in rabbit aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. JCI - 12(S)-HETE mediates diabetes-induced endothelial dysfunction by activating intracellular endothelial cell TRPV1 [jci.org]
• 8. 12(S)-hydroxyeicosatetraenoic acid impairs vascular endothelial permeability by altering adherens junction phosphorylation levels and affecting the binding and dissociation of its components in high glucose-induced vascular injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 12(S)-HETE mediates diabetes-induced endothelial dysfunction by activating intracellular endothelial cell TRPV1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. ahajournals.org [ahajournals.org]
• 12. Formation of 15-hydroxyeicosatetraenoic acid (15-HETE) as the predominant eicosanoid in aortas from Watanabe Heritable Hyperlipidemic and cholesterol-fed rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [Arachidonic acid Alox15/12-HETE signaling inhibits vascular calcification] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effect of 15-lipoxygenase metabolites on angiogenesis: 15(S)-HPETE is angiostatic and 15(S)-HETE is angiogenic - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Cross-Validation of ELISA and LC-MS for the Quantification of 15-HETE

For researchers, scientists, and drug development professionals, the accurate quantification of the bioactive lipid mediator 15-hydroxyeicosatetraenoic acid (15-HETE) is crucial for understanding its role in a myriad of physiological and pathological processes, including inflammation, angiogenesis, and apoptosis. The choice of analytical methodology is a critical determinant of data quality and experimental outcomes. This guide provides an in-depth, objective comparison of the two most prevalent techniques for 15-HETE quantification: the Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Performance Comparison

The selection of an appropriate assay for 15-HETE quantification hinges on a careful consideration of several key performance metrics. LC-MS/MS is widely regarded as the "gold standard" for its high specificity and accuracy in quantitative analysis, while immunoassays like ELISA offer a more accessible and cost-effective solution for high-throughput screening.[2][3]

Performance Metric	ELISA (Competitive)	LC-MS/MS
Principle	Competitive binding of sample 15-HETE and a labeled 15-HETE conjugate to a limited number of specific antibodies. The signal is inversely proportional to the sample concentration.[4][5]	Chromatographic separation of analytes followed by mass-based detection and quantification based on specific parent and daughter ion transitions.[6]
Specificity	Good, but can be susceptible to cross-reactivity with structurally similar molecules and stereoisomers (e.g., 15(R)-HETE vs. 15(S)-HETE).[1][7][8]	Very high, capable of distinguishing between isomers and providing unambiguous identification and quantification.[3][9]
Sensitivity (LOD/LOQ)	Typically in the low pg/mL to ng/mL range. For example, one commercially available kit has a sensitivity of approximately 20 pg.[8]	Can achieve high sensitivity, often in the low pg/mL range. The limit of detection can be in the femtomole range.[10][11]
Accuracy (% Recovery)	Can be affected by matrix effects and cross-reactivity, potentially leading to over- or underestimation.[1]	High accuracy, typically with recovery rates between 90-110%. The use of a stable isotope-labeled internal standard (e.g., 15(S)-HETE-d8) corrects for extraction efficiency and matrix effects.[1][12][13]
Precision (%CV)	Intra- and inter-assay CVs are typically <15%.[14]	Excellent precision with intra- and inter-assay CVs typically <10-15%.[14][15]
Quantitative Range	Typically narrow, often requiring sample dilution.[16]	Wide linear dynamic range.[1][3]
Throughput	High, suitable for screening large numbers of samples in a 96-well plate format.[1][9]	Lower, as samples are analyzed sequentially.[1][14]
Cost	Lower initial instrument cost and lower cost per sample.[1][2]	Higher initial instrument cost and higher operational expenses.[1][2]
Expertise Required	Relatively easy to perform with standard laboratory skills.[2]	Requires specialized training and expertise in mass spectrometry.[2][14]

Experimental Workflows

The experimental workflows for ELISA and LC-MS/MS differ significantly in their complexity and sample processing requirements.

Comparison of ELISA and LC-MS/MS experimental workflows.

Detailed Experimental Protocols

15-HETE Quantification by Competitive ELISA

This protocol is a representative example for a competitive ELISA, a common format for small molecules like 15-HETE. Always refer to the specific manufacturer's instructions provided with the kit.

1. Sample Preparation:

• Plasma: Collect blood using EDTA or heparin as an anticoagulant. Centrifuge at 1000 x g for 15 minutes at 2-8°C within 30 minutes of collection.[4][7] Aliquot the supernatant and store at -80°C if not assayed immediately.[4]

• Serum: Collect blood in a serum separator tube. Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.[7] Centrifuge at 1000 x g for 20 minutes.[7] Collect the supernatant.[7]

• Cell Culture Supernatants: Centrifuge at 1000 x g for 20 minutes to remove cells and debris.[7] Collect the supernatant.[7]

• Storage: Assay samples immediately or aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[7]

2. Assay Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as directed in the kit manual. Bring all reagents to room temperature before use.[7]

• Standard Curve Preparation: Prepare a serial dilution of the 15-HETE standard to generate a standard curve.

• Sample Addition: Add 50 µL of standard or sample to the appropriate wells of the microplate pre-coated with a 15-HETE antibody.[5][17]

• Competitive Binding: Immediately add 50 µL of biotin-labeled 15-HETE or a Horseradish Peroxidase (HRP) conjugate to each well.[5] Gently shake the plate and incubate for a specified time (e.g., 45-60 minutes) at 37°C.[7]

• Washing: Wash the plate multiple times (e.g., 3-5 times) with the provided wash buffer to remove unbound reagents.[7][17]

• Signal Generation: Add 100 µL of HRP-Streptavidin Conjugate (SABC) or TMB substrate solution to each well and incubate (e.g., 30 minutes at 37°C).[5][17]

• Stop Reaction: Add a stop solution to terminate the reaction, which typically results in a color change from blue to yellow.[5][7]

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.[5]

• Data Analysis: Generate a standard curve by plotting the absorbance of each standard against its known concentration. The concentration of 15-HETE in the samples is inversely proportional to the absorbance and is calculated by interpolating from the standard curve.[4][5]

15-HETE Quantification by LC-MS/MS

This protocol describes a general method for the quantification of 15-HETE in biological samples using LC-MS/MS.

1. Sample Preparation and Extraction:

• Internal Standard Addition: To a known volume of the biological sample (e.g., 200 µL of plasma), add an internal standard (e.g., d8-15-HETE) for accurate quantification.[6][10][13]

• Protein Precipitation/Lipid Extraction: Perform a protein precipitation and/or liquid-liquid or solid-phase extraction (SPE) to isolate the lipid mediators.[6][13] A common method involves acidification of the sample followed by extraction with a non-polar solvent like ethyl acetate (B1210297) or using a C18 SPE cartridge.[6]

• Evaporation and Reconstitution: Evaporate the organic solvent under a stream of nitrogen and reconstitute the dried extract in a suitable solvent compatible with the LC mobile phase.[6][13]

2. LC-MS/MS Analysis:

• Instrumentation: Utilize a High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled to a tandem mass spectrometer.[13]

• Chromatographic Separation: Inject the reconstituted sample into the LC system equipped with a suitable column (e.g., C18) to separate 15-HETE from other eicosanoids.[6] A gradient elution with a mobile phase consisting of solvents like acetonitrile (B52724) and water with formic acid is commonly used.[12][18]

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in the negative ion mode.[12]

  • Detection: Employ Multiple Reaction Monitoring (MRM) to specifically detect and quantify 15-HETE and the internal standard based on their unique parent and daughter ion transitions.[6]

3. Data Analysis:

• Standard Curve: Generate a standard curve using known amounts of a 15-HETE standard.

• Quantification: Quantify the amount of 15-HETE in each sample by comparing the peak area ratio of the analyte to the internal standard against the standard curve.[6]

15-HETE Signaling Pathway

15-HETE is a bioactive lipid that exerts its effects through various signaling pathways, influencing cellular processes such as inflammation, cell proliferation, and apoptosis.[13] It is a metabolite of arachidonic acid, primarily produced by the action of 15-lipoxygenase (15-LOX) enzymes.[4][19]

Overview of the 15-HETE signaling pathway.

15(S)-HETE has been shown to promote angiogenesis through the activation of the PI3K-Akt-mTOR signaling pathway.[20] Additionally, it can protect pulmonary artery smooth muscle cells from apoptosis via the inducible nitric oxide synthase (iNOS) pathway.[19] 15-HETE can also be incorporated into phospholipids, leading to the generation of altered second messengers.[21]

Conclusion: Selecting the Right Tool for the Job

The choice between ELISA and LC-MS/MS for 15-HETE quantification is contingent upon the specific requirements of the research.

• ELISA is a cost-effective, high-throughput method well-suited for screening large numbers of samples, particularly when a high degree of specificity is not the primary concern. However, its susceptibility to cross-reactivity and matrix effects must be taken into consideration when interpreting the data.[1][9]

• LC-MS/MS stands as the gold standard for its superior specificity, accuracy, and precision. It is the recommended method for studies that demand unambiguous identification and quantification of 15-HETE, especially when differentiating between stereoisomers is critical.[2][3] This level of detail is essential for mechanistic studies, biomarker validation, and clinical research.

Ultimately, a combinatorial approach may be the most effective strategy. ELISA can be employed for initial, large-scale screening to identify samples of interest, followed by the use of LC-MS/MS for the definitive validation and precise quantification of these findings.[2] This integrated workflow leverages the strengths of both techniques, ensuring both efficiency and data integrity in the investigation of the multifaceted roles of 15-HETE.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The advantages and the limitations of LC-MS/MS and Elisa methods in bioanalysis. | Biotrial [biotrial.com]
• 4. benchchem.com [benchchem.com]
• 5. 15-HETE (15-Hydroxyeicosatetraenoic Acid) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Development of a radioimmunoassay for 15-HETE and its application to 15-HETE production by reticulocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. lipidmaps.org [lipidmaps.org]
• 11. Quantitative measurement of 5-, 12-, and 15-hydroxyeicosatetraenoic acid together with 12-hydroxyheptadecatrienoic acid by stable isotope dilution gas chromatography-negative ion chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. admebio.com [admebio.com]
• 18. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 19. 15-Hydroxyeicosatetraenoic acid (15-HETE) protects pulmonary artery smooth muscle cells from apoptosis via inducible nitric oxide synthase (iNOS) pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. Substitution of 15-hydroxyeicosatetraenoic acid in the phosphoinositide signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 15(S)-HETE and 15(R)-HETE in the Activation of Peroxisome Proliferator-Activated Receptor Beta/Delta (PPARβ/δ)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peroxisome proliferator-activated receptor beta/delta (PPARβ/δ) is a ligand-activated transcription factor belonging to the nuclear hormone receptor superfamily. It plays a crucial role in regulating lipid metabolism, inflammation, and cellular differentiation. Among its endogenous ligands are the hydroxyeicosatetraenoic acids (HETEs), metabolites of arachidonic acid. This guide provides an objective comparison of the activation of PPARβ/δ by two stereoisomers of 15-HETE: 15(S)-HETE and 15(R)-HETE, supported by experimental findings.

Comparative Activation of PPARβ/δ

Both 15(S)-HETE and 15(R)-HETE have been identified as endogenous agonists of PPARβ/δ. Experimental evidence indicates that both enantiomers are similarly potent in activating the receptor.

Table 1: Quantitative Comparison of PPARβ/δ Activation by 15-HETE Enantiomers

Ligand	Receptor	Assay Type	Cell Line	Potency (EC50)	Efficacy	Reference
15(S)-HETE	Human PPARβ/δ	Luciferase Reporter Assay	-	Similarly potent to 15(R)-HETE	Full Agonist	[1][2]
15(R)-HETE	Human PPARβ/δ	Luciferase Reporter Assay	-	Similarly potent to 15(S)-HETE	Full Agonist	[1][2]
15-HETE (unspecified enantiomer)	Human PPARβ/δ	LexA-based Reporter Assay	-	~0.55 µM	Full Agonist	[2]

Note: The available literature qualitatively describes the potency of 15(S)-HETE and 15(R)-HETE as similar, without providing distinct EC50 values for each enantiomer in a side-by-side comparison. The EC50 value for the unspecified 15-HETE is provided as a reference point for its activity.

Signaling Pathway

The activation of PPARβ/δ by ligands such as 15(S)-HETE and 15(R)-HETE initiates a cascade of molecular events leading to the regulation of target gene expression. Upon ligand binding, PPARβ/δ undergoes a conformational change, leading to the dissociation of corepressors and recruitment of coactivators. This complex then heterodimerizes with the Retinoid X Receptor (RXR) and binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes, thereby modulating their transcription.

PPARβ/δ Activation Pathway

Experimental Protocols

The following is a representative protocol for a GAL4-PPARβ/δ chimera reporter assay, a standard method to quantify the activation of PPARβ/δ by ligands.

GAL4-PPARβ/δ Chimera Luciferase Reporter Gene Assay

1. Principle: This assay utilizes a chimeric receptor consisting of the DNA-binding domain (DBD) of the yeast transcription factor GAL4 fused to the ligand-binding domain (LBD) of human PPARβ/δ. A reporter plasmid contains the firefly luciferase gene under the control of a promoter with GAL4 upstream activating sequences (UAS). Ligand binding to the PPARβ/δ LBD induces a conformational change that allows the chimera to bind to the UAS and drive the expression of luciferase, which can be quantified by luminescence.

2. Materials:

• Cell Line: A suitable mammalian cell line (e.g., HEK293T, COS-7, or NIH3T3).

• Plasmids:

  • Expression vector for the GAL4-PPARβ/δ LBD chimera.

  • Reporter vector containing a GAL4 UAS driving a luciferase gene (e.g., pFR-Luc).

  • Internal control vector expressing Renilla luciferase (for normalization of transfection efficiency).

• Reagents:

  • Cell culture medium (e.g., DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics.

  • Transfection reagent (e.g., Lipofectamine 2000 or FuGENE 6).

  • 15(S)-HETE and 15(R)-HETE (dissolved in a suitable solvent like ethanol (B145695) or DMSO).

  • Luciferase assay system (e.g., Dual-Luciferase® Reporter Assay System).

  • Luminometer.

3. Procedure:

• Cell Seeding:

  • Seed cells into 96-well plates at a density that will result in 70-80% confluency at the time of transfection.

  • Incubate at 37°C in a humidified atmosphere with 5% CO2.

• Transfection:

  • Prepare a transfection mixture containing the GAL4-PPARβ/δ LBD expression vector, the GAL4 UAS-luciferase reporter vector, and the Renilla luciferase control vector.

  • Transfect the cells according to the manufacturer's protocol for the chosen transfection reagent.

  • Incubate for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of 15(S)-HETE and 15(R)-HETE in serum-free medium. Include a vehicle control (solvent only).

  • Aspirate the transfection medium from the cells and replace it with the medium containing the test compounds.

  • Incubate for an additional 18-24 hours.

• Luciferase Assay:

  • Wash the cells with phosphate-buffered saline (PBS).

  • Lyse the cells using the passive lysis buffer provided with the luciferase assay kit.

  • Measure the firefly and Renilla luciferase activities sequentially in a luminometer according to the manufacturer's instructions.

4. Data Analysis:

• For each well, calculate the ratio of firefly luciferase activity to Renilla luciferase activity to normalize for transfection efficiency.

• Calculate the fold activation for each compound concentration by dividing the normalized luciferase activity by the normalized activity of the vehicle control.

• Plot the fold activation against the log of the compound concentration to generate dose-response curves.

• Determine the EC50 value (the concentration at which 50% of the maximal response is observed) for each compound from the dose-response curve using non-linear regression analysis.

Conclusion

The available scientific literature indicates that both 15(S)-HETE and 15(R)-HETE are effective agonists of PPARβ/δ, exhibiting similar potency in activating the receptor.[1][2] This suggests that the stereochemistry at the C-15 position does not significantly alter the ability of the molecule to bind to and activate PPARβ/δ. These findings are crucial for researchers investigating the physiological and pathological roles of these lipid mediators and for drug development professionals exploring PPARβ/δ as a therapeutic target. The provided experimental protocol offers a robust framework for further quantitative comparisons and for screening novel PPARβ/δ modulators.

References

• 1. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Dual Nature of 15-HETE: A Comparative Guide to its Pro- and Anti-Inflammatory Effects

For Immediate Release

[City, State] – [Date] – 15-Hydroxyeicosatetraenoic acid (15-HETE), a lipid mediator derived from arachidonic acid, presents a fascinating duality in the inflammatory response, exhibiting both pro- and anti-inflammatory properties. This guide provides a comprehensive comparison of these opposing effects, supported by experimental data, detailed methodologies, and visual representations of the key signaling pathways to aid researchers, scientists, and drug development professionals in navigating the complex role of this molecule.

The biological activities of 15-HETE are multifaceted and often depend on its stereoisomerism (15(S)-HETE vs. 15(R)-HETE), the cellular context, and its further metabolism into other bioactive molecules. While 15(S)-HETE is more extensively studied and often associated with pro-inflammatory responses in certain contexts, 15(R)-HETE is a critical precursor to potent anti-inflammatory mediators.

Quantitative Comparison of Pro- vs. Anti-Inflammatory Effects

The following tables summarize key quantitative data from various studies, highlighting the contrasting effects of 15-HETE and its derivatives on inflammatory processes.

Table 1: Effects of 15-HETE on Leukocyte Migration

Effect	Molecule	Cell Type	Concentration/Dose	Result	Citation
Inhibition of Chemotaxis	15-HETE	Human Neutrophils	10⁻⁴ M	68% inhibition of LTB4-induced chemotaxis	[1][2]
Inhibition of Chemotaxis	15-HEPE	Human Neutrophils	10⁻⁴ M	~10 times less potent than 15-HETE	[1]
No effect on Chemotaxis	15-HETE	Human Monocytes	Not specified	No effect on LTB4-induced chemotaxis	[1][2]
Inhibition of Migration	15(S)-HETE	Human Neutrophils	Not specified	Inhibited migration across cytokine-activated endothelium	[3]
Stimulation of Chemotaxis	15-HETE	Equine Eosinophils	10⁻⁵ to 10⁻⁸ M	Stimulated directed migration	[4]

Table 2: Effects of 15-HETE and its Metabolites on Inflammatory Mediators and Airway Function

Effect	Molecule	Model/System	Concentration/Dose	Result	Citation
Augmentation of Early Asthmatic Response	15(S)-HETE	Atopic Asthmatic Subjects	70 nmol (inhaled)	39% increase in the early asthmatic response	[5]
No effect on Late Asthmatic Response	15(S)-HETE	Atopic Asthmatic Subjects	70 nmol (inhaled)	No significant change	[5]
Increased Airway Hyperresponsiveness	15-HPETE	Rabbits	Not specified	Increased airway responsiveness to histamine	[6]
No effect on Airway Hyperresponsiveness	15-HETE	Rabbits	Not specified	Failed to alter airway hyperresponsiveness	[6]
Inhibition of Pro-inflammatory Cytokines	15-oxoETE	THP-1 cells	25 µM	Inhibited LPS-induced TNFα, IL-6, and IL-1β mRNA expression	[7]
Inhibition of LTB4 Production	15(S)-HETE	Sputum from Chronic Bronchitis Patients	>8 ng/10⁶ cells	Associated with decreased LTB4 production and neutrophil chemotaxis	[8]

Signaling Pathways: A Tale of Two Opposing Actions

The pro- and anti-inflammatory effects of 15-HETE are governed by distinct signaling pathways. Its anti-inflammatory actions are often indirect, mediated through its conversion to other molecules, while its pro-inflammatory effects can be more direct.

Anti-Inflammatory Signaling Pathways

15-HETE, particularly the 15(R) stereoisomer, serves as a precursor for the biosynthesis of potent anti-inflammatory and pro-resolving mediators like lipoxins and resolvins.[9][10] Aspirin-acetylated COX-2 can convert arachidonic acid to 15(R)-HETE, which is then metabolized by 5-lipoxygenase in leukocytes to produce aspirin-triggered lipoxins (ATLs), such as 15-epi-lipoxin A4.[9][11] These lipoxins then act on receptors like ALX/FPR2 to inhibit neutrophil chemotaxis and stimulate the clearance of apoptotic cells, actively promoting the resolution of inflammation.[9]

Furthermore, 15-HETE can be oxidized to 15-oxo-ETE, which exerts anti-inflammatory effects by activating the Nrf2 antioxidant response and inhibiting the pro-inflammatory NF-κB pathway.[7] 15-HETE can also activate Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARγ and PPARβ/δ, which are nuclear receptors with well-established anti-inflammatory roles.[12][13][14]

Caption: Anti-inflammatory signaling pathways of 15-HETE.

Pro-Inflammatory Signaling Pathways

In contrast, 15-HETE, particularly the 15(S) isomer, has been implicated in promoting inflammation in specific contexts, such as in the airways. Elevated levels of 15(S)-HETE are found in the bronchoalveolar lavage fluid of asthmatic patients and are associated with eosinophilic inflammation and airway remodeling.[15][16] 15-HETE can stimulate eosinophil migration and augment the early asthmatic response to allergens.[4][5] Its precursor, 15-hydroperoxyeicosatetraenoic acid (15-HPETE), can induce airway hyperresponsiveness, an effect associated with neutrophil infiltration.[6] The pro-inflammatory effects of 15-HETE can also be mediated through the production of eoxins, a class of pro-inflammatory mediators, via the 15-lipoxygenase-1 pathway in eosinophils and mast cells.[17]

Caption: Pro-inflammatory signaling pathways of 15-HETE.

Key Experimental Protocols

The following are summaries of methodologies used to investigate the effects of 15-HETE.

Neutrophil Chemotaxis Assay (Boyden Chamber)

This assay is used to assess the effect of 15-HETE on the directed migration of neutrophils towards a chemoattractant.

Protocol:

• Neutrophil Isolation: Human neutrophils are isolated from whole blood of healthy donors using density gradient centrifugation (e.g., Ficoll-Paque) followed by dextran (B179266) sedimentation and hypotonic lysis of red blood cells.[9]

• Assay Setup: A Boyden chamber with a microporous membrane (e.g., 3-5 µm pores) is used. The lower chamber is filled with a chemoattractant such as leukotriene B4 (LTB4).[9]

• Treatment: Isolated neutrophils are pre-incubated with various concentrations of 15-HETE or a vehicle control.

• Migration: The treated neutrophils are placed in the upper chamber and incubated to allow migration through the membrane towards the chemoattractant in the lower chamber.

• Quantification: The number of migrated neutrophils in the lower chamber is quantified by manual cell counting or by using a fluorescent dye (e.g., Calcein-AM) and a fluorescence plate reader.[9]

Caption: Workflow for Neutrophil Chemotaxis Assay.

In Vivo Murine Peritonitis Model

This model is used to study the anti-inflammatory effects of 15-HETE in a living organism.

Protocol:

• Induction of Peritonitis: Inflammation is induced in mice by intraperitoneal injection of an inflammatory agent (e.g., zymosan).

• Treatment: Mice are treated with 15(R)-HETE or a vehicle control. In some studies, aspirin (B1665792) is administered to promote the endogenous production of 15(R)-HETE and its conversion to 15-epi-lipoxin A4.[18]

• Sample Collection: At a specified time point, mice are euthanized, and peritoneal lavage fluid is collected.

• Analysis:

  • Cell Counts: Total and differential leukocyte counts in the lavage fluid are determined.

  • Cytokine Measurement: Levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the lavage fluid are measured using ELISA.[18]

• Data Interpretation: The inflammatory parameters are compared between the 15-HETE treated and control groups to assess its anti-inflammatory efficacy.

Quantification of 15-HETE by LC-MS/MS

This method provides sensitive and specific quantification of 15-HETE in biological samples.

Protocol:

• Sample Preparation:

  • Liquid Samples (e.g., plasma, cell culture supernatant): An internal standard (e.g., deuterated 15-HETE) is added. Solid-phase extraction (SPE) is performed to concentrate the lipids and remove interfering substances.[9]

• Chromatographic Separation: The extracted lipids are separated using liquid chromatography (LC), often with a chiral column to differentiate between 15(R)-HETE and 15(S)-HETE.

• Mass Spectrometric Detection: The separated analytes are detected and quantified using tandem mass spectrometry (MS/MS), which provides high specificity and sensitivity.

Conclusion

15-HETE is a complex signaling molecule with a context-dependent role in inflammation. Its ability to act as a precursor to potent anti-inflammatory lipoxins and to directly activate anti-inflammatory nuclear receptors positions it as a key player in the resolution of inflammation. Conversely, in certain pathological conditions like asthma, its increased production can contribute to the pro-inflammatory cascade. A thorough understanding of the distinct signaling pathways and the factors that govern its pro- versus anti-inflammatory effects is crucial for the development of novel therapeutic strategies targeting the intricate network of lipid mediators in inflammatory diseases. This guide provides a foundational understanding for researchers to further explore the therapeutic potential of modulating 15-HETE's divergent activities.

References

• 1. 15-Hydroxyeicosatetraenoic acid (15-HETE) specifically inhibits LTB4-induced chemotaxis of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. karger.com [karger.com]
• 3. 15-Hydroxyeicosatetraenoic acid inhibits neutrophil migration across cytokine-activated endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stimulation of equine eosinophil migration by hydroxyacid metabolites of arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. atsjournals.org [atsjournals.org]
• 6. The effect of 15-HPETE on airway responsiveness and pulmonary cell recruitment in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. benchchem.com [benchchem.com]
• 10. Resolving inflammation: dual anti-inflammatory and pro-resolution lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 15-epi-lipoxin A4–mediated Induction of Nitric Oxide Explains How Aspirin Inhibits Acute Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Interleukin-4-dependent production of PPAR-gamma ligands in macrophages by 12/15-lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Arachidonic Acid 15-Lipoxygenase: Effects of Its Expression, Metabolites, and Genetic and Epigenetic Variations on Airway Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Expression and activation of 15-lipoxygenase pathway in severe asthma: relationship to eosinophilic phenotype and collagen deposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Eoxins are proinflammatory arachidonic acid metabolites produced via the 15-lipoxygenase-1 pathway in human eosinophils and mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

Resolving Inflammation: A Comparative Guide to 15-HETE and Lipoxin A4

In the intricate process of inflammation, the resolution phase is an active and highly regulated process crucial for restoring tissue homeostasis. Among the key players in this resolution are specialized pro-resolving mediators (SPMs), a class of lipid molecules that orchestrate the return to a non-inflamed state. This guide provides a detailed comparison of two significant entities in inflammation resolution: 15-hydroxyeicosatetraenoic acid (15-HETE) and Lipoxin A4 (LXA4). While both are derived from arachidonic acid, their synthesis, signaling pathways, and specific actions in resolving inflammation exhibit notable differences. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of these potent mediators.

Biosynthesis: Distinct Pathways to Resolution

The generation of 15-HETE and Lipoxin A4 involves distinct enzymatic cascades, often occurring through transcellular biosynthesis where different cell types collaborate.

15-HETE Synthesis:

15-HETE exists in two stereoisomers, 15(S)-HETE and 15(R)-HETE, with distinct primary synthesis routes.

• 15(S)-HETE: Primarily synthesized by the enzyme 15-lipoxygenase-1 (15-LOX-1), which is highly expressed in cells like eosinophils and epithelial cells.[1]

• 15(R)-HETE: A key pathway for 15(R)-HETE production involves the cyclooxygenase-2 (COX-2) enzyme, particularly after it has been acetylated by aspirin (B1665792).[1][2] This acetylation shifts the catalytic activity of COX-2 from producing pro-inflammatory prostaglandins (B1171923) to generating 15(R)-HETE.[1][2]

Lipoxin A4 Synthesis:

Lipoxin A4 (LXA4) biosynthesis is a prime example of transcellular metabolism, requiring the sequential action of different lipoxygenases in interacting cells.[3][4]

• Leukocyte-Epithelial/Endothelial Interaction: Epithelial or endothelial cells produce 15-HETE (via 15-LOX or aspirin-acetylated COX-2), which is then taken up by adjacent leukocytes (e.g., neutrophils) and converted by 5-lipoxygenase (5-LOX) into LXA4.[5][6]

• Leukocyte-Platelet Interaction: Activated leukocytes can release an intermediate, leukotriene A4 (LTA4), which is then converted by platelet 12-lipoxygenase (12-LOX) into LXA4.[6]

Aspirin plays a unique role in generating a specific class of lipoxins known as aspirin-triggered lipoxins (ATLs). By acetylating COX-2 to produce 15(R)-HETE, aspirin initiates the synthesis of 15-epi-Lipoxin A4, an epimer of LXA4 that shares its potent pro-resolving activities.[2][7]

Signaling Pathways: Divergent Mechanisms of Action

15-HETE and Lipoxin A4 exert their pro-resolving effects through distinct signaling pathways. While 15-HETE's actions are largely mediated by its downstream metabolites, Lipoxin A4 acts through a specific G protein-coupled receptor.

15-HETE Signaling:

The biological effects of 15-HETE in inflammation resolution are primarily attributed to its conversion into two key bioactive metabolites: 15-epi-Lipoxin A4 and 15-oxo-eicosatetraenoic acid (15-oxo-ETE).

• 15-epi-Lipoxin A4 Signaling: As an epimer of LXA4, 15-epi-LXA4 signals through the same receptor, ALX/FPR2, initiating a cascade of anti-inflammatory and pro-resolving events.[2][8]

• 15-oxo-ETE Signaling: 15-HETE can be oxidized by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) to form 15-oxo-ETE.[9] This electrophilic molecule exerts its anti-inflammatory effects by activating the Nrf2 antioxidant response and inhibiting the pro-inflammatory NF-κB pathway.[9]

• Direct PPARγ Activation: Both 15(S)-HETE and 15(R)-HETE can directly bind to and activate peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that plays a role in regulating inflammation.[10][11][12]

Lipoxin A4 Signaling:

Lipoxin A4 and its aspirin-triggered epimer, 15-epi-LXA4, primarily signal through the G protein-coupled receptor ALX/FPR2, which is expressed on various immune cells, including neutrophils and macrophages.[3][4] Activation of ALX/FPR2 triggers a series of downstream events that collectively dampen inflammation and promote resolution.[8][13] This includes the inhibition of pro-inflammatory signaling pathways like NF-κB and the activation of pathways that promote the clearance of apoptotic cells.[11]

Comparative Performance in Inflammation Resolution

Both 15-HETE, primarily through its metabolites, and Lipoxin A4 are potent regulators of the resolution phase of inflammation. Their actions converge on key cellular events that lead to the cessation of the inflammatory response and the restoration of tissue function.

Key Pro-Resolving Actions:

• Inhibition of Neutrophil Infiltration: Both 15-HETE and LXA4 are potent inhibitors of neutrophil chemotaxis and transmigration across endothelial and epithelial barriers, a critical step in limiting the inflammatory infiltrate.[13][14][15]

• Stimulation of Efferocytosis: LXA4 and the 15-HETE metabolite, 15-epi-LXA4, enhance the phagocytosis of apoptotic neutrophils by macrophages (efferocytosis).[15][16] This non-phlogistic clearance of dead cells is a hallmark of inflammation resolution.

• Modulation of Cytokine Production: Both pathways lead to a reduction in the production of pro-inflammatory cytokines, such as TNF-α and interleukins, and can promote the release of anti-inflammatory cytokines.[2][15]

Quantitative Data Summary

The following tables summarize the quantitative data on the effects of 15-HETE and its metabolites, as well as Lipoxin A4, on key inflammatory resolution processes. It is important to note that much of the quantitative data for the 15-HETE axis is based on its more stable and potent metabolites, 15-epi-LXA4 and 15-oxo-ETE.

Table 1: Effects on Neutrophil Function

Compound	Assay	Cell Type	Concentration	Effect	Reference
15-HETE	LTB4-induced Chemotaxis	Human Neutrophils	10⁻⁴ M	68% inhibition	[14]
Lipoxin A4	LTB4-induced Chemotaxis	Human Neutrophils	1 nM	~50% inhibition	[17]
15-epi-Lipoxin A4	LTB4-induced Chemotaxis	Human Neutrophils	1 nM	~50% inhibition	[17]

Table 2: Effects on Inflammatory Gene Expression

Compound	Cell Type	Stimulus	Concentration	Effect on Gene Expression	Reference
15-oxo-ETE	THP-1 macrophages	LPS (100 ng/mL)	25 µM	TNF-α: 86% decrease	[2]
15-oxo-ETE	THP-1 macrophages	LPS (100 ng/mL)	25 µM	IL-6: 98% decrease	[2]
15-oxo-ETE	THP-1 macrophages	LPS (100 ng/mL)	25 µM	IL-1β: 61% decrease	[2]
Lipoxin A4	Rat Mesangial Cells	TNF-α (10 ng/mL)	Dose-dependent	Inhibition of IL-1β and IL-6	[18]

Table 3: Effects on Macrophage Efferocytosis

Compound	Assay	Cell Type	Effect	Reference
Lipoxin A4	Phagocytosis of apoptotic neutrophils	Macrophages	Stimulates nonphlogistic phagocytosis	[15][16]
15-epi-Lipoxin A4	Phagocytosis of apoptotic neutrophils	Macrophages	Enhances macrophage efferocytosis	[8]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Neutrophil Chemotaxis Assay (Boyden Chamber)

Objective: To assess the ability of a compound to inhibit the directed migration of neutrophils towards a chemoattractant.

Methodology:

• Neutrophil Isolation: Isolate human neutrophils from fresh peripheral blood of healthy donors using density gradient centrifugation (e.g., Ficoll-Paque) followed by dextran (B179266) sedimentation and hypotonic lysis of erythrocytes.[19]

• Chamber Setup: Use a 96-well Boyden chamber with a 5.0 µm pore polyester (B1180765) membrane. Add the chemoattractant (e.g., Leukotriene B4) and the test compound (15-HETE or Lipoxin A4 at various concentrations) to the lower chamber.[19]

• Cell Seeding: Seed the isolated neutrophils in serum-free medium in the upper chamber of the insert.[19]

• Incubation: Incubate the chamber for 60-90 minutes at 37°C in a humidified atmosphere with 5% CO2 to allow for neutrophil migration.[16]

• Quantification: After incubation, remove non-migrated cells from the top of the membrane. Fix and stain the migrated cells on the underside of the membrane. Count the number of migrated cells in several high-power fields using a microscope.[1]

• Data Analysis: Calculate the percentage of inhibition of chemotaxis for each concentration of the test compound compared to the vehicle control.

Macrophage Efferocytosis Assay (Fluorescently Labeled Apoptotic Cells)

Objective: To quantify the engulfment of apoptotic cells by macrophages.

Methodology:

• Macrophage Preparation: Culture a macrophage cell line (e.g., RAW 264.7) or primary macrophages on coverslips in a multi-well plate.[10]

• Induction of Apoptosis: Induce apoptosis in a target cell line (e.g., Jurkat T cells) using an agent like staurosporine (B1682477) or UV irradiation.[10]

• Fluorescent Labeling: Label the apoptotic cells with a fluorescent dye such as Calcein AM or a pH-sensitive dye like pHrodo Red according to the manufacturer's protocol.[10][20]

• Treatment: Pre-treat the macrophages with the test compound (15-HETE or Lipoxin A4) or vehicle for a specified period (e.g., 15-30 minutes).[10]

• Co-incubation: Add the fluorescently labeled apoptotic cells to the macrophage culture at a ratio of approximately 5:1 (apoptotic cells to macrophages) and co-incubate for 30-60 minutes at 37°C.[10]

• Washing and Quenching: Gently wash the wells to remove non-ingested apoptotic cells. Use a quenching agent like Trypan Blue to quench the fluorescence of any remaining extracellular apoptotic cells.[10]

• Imaging and Quantification: Fix the cells and acquire images using a fluorescence microscope. The phagocytic index can be calculated as the percentage of macrophages that have ingested one or more apoptotic cells multiplied by the average number of ingested cells per macrophage.[10]

Cytokine Measurement (ELISA)

Objective: To quantify the concentration of specific cytokines in cell culture supernatants.

Methodology:

• Plate Coating: Coat a 96-well high-binding ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-TNF-α) and incubate overnight.[2][3]

• Blocking: Block non-specific binding sites in the wells with a blocking buffer (e.g., BSA in PBS).[2]

• Sample and Standard Incubation: Add serially diluted standards of the recombinant cytokine and the cell culture supernatant samples to the wells and incubate.[2]

• Detection Antibody: Add a biotinylated detection antibody specific for a different epitope on the cytokine and incubate.[2]

• Enzyme Conjugate: Add a streptavidin-horseradish peroxidase (HRP) conjugate and incubate.[2]

• Substrate Addition: Add a chromogenic substrate (e.g., TMB). The HRP enzyme will catalyze a color change.[2]

• Stopping the Reaction: Stop the reaction with an acid solution (e.g., sulfuric acid).[2]

• Measurement and Analysis: Measure the absorbance at 450 nm using a microplate reader. Generate a standard curve from the absorbance values of the standards and use it to calculate the concentration of the cytokine in the samples.[2]

Visualizing the Pathways

The following diagrams, created using the DOT language for Graphviz, illustrate the key biosynthetic and signaling pathways for 15-HETE and Lipoxin A4.

Biosynthesis of 15-HETE and Lipoxin A4

Caption: Biosynthesis pathways of 15-HETE and Lipoxin A4 from arachidonic acid.

Signaling Pathways of 15-HETE Metabolites and Lipoxin A4

Caption: Signaling pathways of 15-HETE metabolites and Lipoxin A4 in inflammation resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cytokine Elisa [bdbiosciences.com]
• 4. researchgate.net [researchgate.net]
• 5. Cytokine Elisa [bdbiosciences.com]
• 6. 15(S)-HETE modulates LTB(4) production and neutrophil chemotaxis in chronic bronchitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. iris.unina.it [iris.unina.it]
• 8. researchgate.net [researchgate.net]
• 9. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Interleukin-4-dependent production of PPAR-gamma ligands in macrophages by 12/15-lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 12. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 15-Hydroxyeicosatetraenoic acid inhibits neutrophil migration across cytokine-activated endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 15-Hydroxyeicosatetraenoic acid (15-HETE) specifically inhibits LTB4-induced chemotaxis of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Therapeutic Potential of Lipoxin A4 in Chronic Inflammation: Focus on Cardiometabolic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Modulation of Macrophage Efferocytosis in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Lipoxin (LX)A4 and Aspirin-triggered 15-epi-LXA4 Inhibit Tumor Necrosis Factor 1α–initiated Neutrophil Responses and Trafficking: Regulators of a Cytokine–Chemokine Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Lipoxin A4 inhibits TNF-alpha-induced production of interleukins and proliferation of rat mesangial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Detection and Quantification of Cytokines and Other Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ELISA AND MULTIPLEX TECHNOLOGIES FOR CYTOKINE MEASUREMENT IN INFLAMMATION AND AGING RESEARCH - PMC [pmc.ncbi.nlm.nih.gov]

15-HETE's Impact on 5-Lipoxygenase: A Substrate-Switching Mechanism That Curbs Inflammation

For researchers, scientists, and drug development professionals, understanding the nuanced regulation of inflammatory pathways is critical. This guide provides an in-depth comparison of the inhibitory effects of 15-hydroxyeicosatetraenoic acid (15-HETE) on the formation of 5-lipoxygenase (5-LO) products. Experimental data reveals that 15-HETE's primary mechanism of action is not as a direct enzyme inhibitor but as an alternative substrate, a process that leads to a significant reduction in pro-inflammatory leukotrienes.

The 5-lipoxygenase (5-LO) pathway is a central player in the inflammatory cascade, responsible for the production of potent signaling molecules, including leukotriene B4 (LTB4) and 5-hydroxyeicosatetraenoic acid (5-HETE). These molecules are key mediators of inflammation, recruiting and activating immune cells. Consequently, the 5-LO pathway is a major target for anti-inflammatory drug development.

An intriguing aspect of this pathway's regulation involves one of its own metabolic relatives, 15-HETE. Produced by the enzyme 15-lipoxygenase (15-LO), 15-HETE has been shown to suppress the formation of 5-LO products. This guide delves into the experimental evidence that elucidates this inhibitory effect, presenting quantitative data, detailed experimental protocols, and a visualization of the underlying signaling pathway.

Quantitative Analysis: 15-HETE's Effect on 5-LO Product Formation

Experimental evidence demonstrates that 15(S)-HETE can effectively suppress the production of LTB4 in a concentration-dependent manner in isolated human neutrophils. While a classical IC50 value for direct inhibition is not applicable due to the mechanism, the effective concentrations for reducing 5-LO products have been documented.

Compound	Cell Type	Stimulus	Measured Effect	Effective Concentration	Citation
15(S)-HETE	Human Polymorphonuclear Leukocytes (PMNs)	Ionophore A23187	Suppression of LTB4 and 5-HETE formation	Concentration-dependent	[1]
15(S)-HETE	Isolated Human Neutrophils	Ionophore A23187	Inhibition of LTB4 production	Concentration-dependent	[2]
15-HETE	Human Polymorphonuclear Leukocytes (PMNs)	LTB4	Inhibition of neutrophil chemotaxis	100 µM (resulting in 68% inhibition)	[3]

The Substrate Switching Mechanism: A Deeper Look

Contrary to a direct inhibitory interaction, 15-HETE curtails 5-LO product formation through a "substrate switching" mechanism.[1] In the presence of 15-HETE, the 5-LO enzyme utilizes it as a substrate instead of arachidonic acid (AA), the precursor to LTB4 and 5-HETE. This enzymatic reaction converts 15-HETE into 5,15-dihydroxyeicosatetraenoic acid (5,15-diHETE).[1] This diversion of 5-LO activity effectively reduces the synthesis of the pro-inflammatory mediators LTB4 and 5-HETE.

Inhibitory pathway of 15-HETE on 5-LO product formation.

Experimental Protocols

To facilitate the replication and further investigation of these findings, detailed experimental methodologies are provided below.

Inhibition of LTB4 Production in Human Neutrophils

This protocol is based on methodologies described in studies investigating the effect of 15-HETE on 5-LO product formation in human neutrophils.[2][4]

1. Isolation of Human Polymorphonuclear Leukocytes (Neutrophils):

• Human neutrophils are isolated from the peripheral blood of healthy donors using standard techniques such as dextran (B179266) sedimentation followed by Ficoll-Hypaque density gradient centrifugation.

• Erythrocytes are removed by hypotonic lysis.

• The purity and viability of the isolated neutrophils should be assessed by microscopy and trypan blue exclusion, respectively.

2. Incubation with 15-HETE and Stimulation:

• Isolated neutrophils are resuspended in a suitable buffer (e.g., phosphate-buffered saline with calcium and magnesium).

• Cells are pre-incubated with varying concentrations of 15(S)-HETE (or vehicle control) for a specified time (e.g., 10 minutes) at 37°C.

• To induce 5-LO product formation, the cells are then stimulated with a calcium ionophore, such as A23187 (e.g., 5 µM), and exogenous arachidonic acid (e.g., 25 µM) for a defined period (e.g., 10-15 minutes) at 37°C.[4]

3. Sample Processing and Analysis:

• The reaction is terminated by adding a cold solvent, such as methanol, and placing the samples on ice.

• The samples are then centrifuged to pellet the cells, and the supernatant is collected.

• The 5-LO products (LTB4 and 5-HETE) in the supernatant are extracted using solid-phase extraction cartridges.

• Quantification of LTB4 and 5-HETE is performed using reverse-phase high-performance liquid chromatography (RP-HPLC) or radioimmunoassay (RIA).[4]

Workflow for Assessing 5-LO Inhibition

References

• 1. air.unimi.it [air.unimi.it]
• 2. 15-Hydroxyeicosatetraenoic acid (15-HETE) specifically inhibits LTB4-induced chemotaxis of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Structural and mechanistic insights into 5-lipoxygenase inhibition by natural products - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: Essential Protocols for Handling 15-HETE

For researchers, scientists, and drug development professionals working with the bioactive lipid 15-Hydroxyeicosatetraenoic acid (15-HETE), ensuring laboratory safety and maintaining the integrity of this sensitive compound are paramount. This guide provides immediate, essential safety and logistical information, including detailed operational and disposal plans, to foster a secure and effective research environment. By adhering to these procedural, step-by-step guidelines, you can confidently handle 15-HETE while minimizing risks and ensuring the reproducibility of your experimental results.

Immediate Safety and Handling Precautions

15-HETE is a biologically active lipid that requires careful handling to prevent degradation and ensure the safety of laboratory personnel. The primary hazards are related to its biological activity and the organic solvents in which it is typically dissolved.

Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is crucial when handling 15-HETE and its solutions. The following table summarizes the required PPE.

Body Area	Required PPE	Specifications
Eyes	Safety glasses with side shields or goggles	Must be worn at all times in the laboratory.
Face	Face shield	Recommended when there is a risk of splashes, such as during solution preparation or spill cleanup.
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are suitable. Always inspect gloves for tears or holes before use.
Body	Laboratory coat	Should be fully buttoned to provide maximum coverage.

General Handling Guidelines:

• Ventilation: Handle 15-HETE, especially when in volatile organic solvents, in a well-ventilated area, preferably within a chemical fume hood.

• Avoid Contamination: Use clean, dedicated spatulas and glassware to prevent cross-contamination.

• Minimize Exposure: Avoid direct contact with the skin, eyes, and clothing. Do not ingest or inhale.

• Hand Washing: Wash hands thoroughly with soap and water after handling 15-HETE and before leaving the laboratory.

Operational Plan: From Receipt to Use

A structured operational plan ensures the stability and proper handling of 15-HETE throughout its lifecycle in the laboratory.

Receiving and Storage:

• Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

• Storage Conditions: For long-term stability (up to 2 years), store 15-HETE at -20°C. It is typically supplied in an ethanol (B145695) or methanol (B129727) solution.

• Protection from Degradation: 15-HETE is a polyunsaturated fatty acid susceptible to auto-oxidation. Protect it from light and air by storing it in a tightly sealed, amber vial.

Preparation of Stock and Working Solutions:

15-HETE is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide. It has limited solubility in aqueous buffers.

Protocol for Preparing an Aqueous Working Solution:

• Thaw: Allow the vial of 15-HETE in organic solvent to warm to room temperature.

• Solvent Evaporation: In a sterile, amber glass tube, add the desired volume of the 15-HETE stock solution. Evaporate the organic solvent under a gentle stream of dry nitrogen gas. This will leave a thin film of 15-HETE.

• Dissolution in Aqueous Buffer: Immediately add the desired volume of pre-warmed (37°C) aqueous buffer (e.g., PBS, pH 7.2) to the tube. Vortex or sonicate briefly to ensure complete dissolution.

• Fresh Preparation: It is recommended to prepare aqueous solutions of 15-HETE fresh for each experiment and not to store them for more than one day due to potential instability.

Spill Management:

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Evacuate: If the spill is large or involves a significant amount of volatile solvent, evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at the appropriate height.

• PPE: Don appropriate PPE, including a lab coat, gloves, and eye protection. A face shield may be necessary for larger spills.

• Containment and Cleanup:

  • For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).

  • Place the absorbent material into a sealed, labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste according to the disposal plan.

Disposal Plan

Proper disposal of 15-HETE and contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

• 15-HETE Waste: Collect all unused 15-HETE solutions and contaminated materials in a designated, sealed, and clearly labeled hazardous waste container.

• Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with 15-HETE should be placed in the designated hazardous waste container.

• Sharps: Needles and other sharps contaminated with 15-HETE must be disposed of in a designated sharps container for hazardous waste.

Disposal Procedure:

• Labeling: Ensure all waste containers are accurately labeled with the contents, including "Hazardous Waste" and "15-HETE".

• Storage: Store hazardous waste containers in a designated, secure area away from general laboratory traffic.

• Collection: Arrange for the collection and disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) office. Follow all institutional and local regulations for hazardous waste disposal.

Experimental Protocol Example: 15-HETE Treatment of Cultured Cells

This protocol provides a general workflow for treating cultured cells with 15-HETE.

Materials:

• Cultured cells (e.g., human bronchial epithelial cells)

• Cell culture medium

• 15-HETE stock solution (in ethanol)

• Phosphate-Buffered Saline (PBS), sterile

• Fatty acid-free Bovine Serum Albumin (BSA)

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and grow to the desired confluency.

• Preparation of 15-HETE-BSA Complex: a. In a sterile tube, add the required volume of 15-HETE stock solution. b. Evaporate the ethanol under a sterile stream of nitrogen. c. Add pre-warmed (37°C) cell culture medium containing fatty acid-free BSA to the 15-HETE film. A common molar ratio of 15-HETE to BSA is 2:1. d. Vortex gently to facilitate the complexation of 15-HETE with BSA. This improves the solubility and delivery of 15-HETE to the cells.

• Cell Treatment: a. Aspirate the existing culture medium from the cells. b. Wash the cells once with sterile PBS. c. Add the prepared 15-HETE-BSA complex in culture medium to the cells. d. Include a vehicle control (medium with BSA but without 15-HETE).

• Incubation: Incubate the cells for the desired time period at 37°C in a humidified incubator with 5% CO₂.

• Downstream Analysis: Following incubation, cells or culture supernatant can be collected for various downstream analyses, such as gene expression analysis, protein analysis, or measurement of other signaling molecules.

Visualizing the Workflow

To provide a clear overview of the key decision-making processes in handling 15-HETE, the following diagrams illustrate the PPE selection logic and the experimental workflow.

Caption: PPE selection logic for handling 15-HETE.